Tert-butyl (2-bromo-4-fluorophenyl)carbamate

• CAS: 384793-18-4

Core Science & Biosynthesis

Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

An In-depth Technical Guide to the

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a key intermediate in pharmaceutical and agrochemical research. The document details the underlying reaction mechanism, provides a robust and reproducible experimental protocol, discusses critical safety considerations, and outlines standard analytical techniques for product characterization. This guide is intended for researchers, chemists, and drug development professionals who require a practical and scientifically grounded understanding of this important synthetic transformation.

Introduction: Strategic Importance of Boc Protection

In the landscape of multi-step organic synthesis, particularly within medicinal chemistry, the strategic protection and deprotection of functional groups is a cornerstone of success.[1][2] The amine functional group, due to its inherent nucleophilicity and basicity, often requires masking to prevent unwanted side reactions during subsequent chemical transformations. The tert-butoxycarbonyl (Boc) group is one of the most extensively used protecting groups for amines, prized for its stability across a wide range of nucleophilic and basic conditions.[1][3]

A key advantage of the Boc group is its orthogonality with other common protecting groups. For example, it remains intact under the basic conditions used to cleave Fmoc (9-fluorenylmethoxycarbonyl) groups and is stable during catalytic hydrogenation used to remove Cbz (benzyloxycarbonyl) groups.[2] This stability, combined with its facile removal under mild acidic conditions, makes it an invaluable tool for complex molecular construction.[2][4]

This guide focuses on the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a valuable building block where the amine of 2-bromo-4-fluoroaniline is protected using di-tert-butyl dicarbonate ((Boc)₂O). This transformation yields a stable carbamate, preparing the molecule for further functionalization, such as cross-coupling reactions at the bromine position.

Reaction Mechanism: Nucleophilic Acyl Substitution

The synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate proceeds through a well-established nucleophilic acyl substitution mechanism.[1][2] The reaction is driven by the attack of the nucleophilic amine on the electrophilic di-tert-butyl dicarbonate, also known as Boc anhydride.

The key mechanistic steps are:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 2-bromo-4-fluoroaniline acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the Boc anhydride.[2][5]

• Formation of a Tetrahedral Intermediate: This attack leads to the formation of a transient, unstable tetrahedral intermediate.[2]

• Collapse of the Intermediate: The intermediate collapses, resulting in the cleavage of the carbon-oxygen bond of the tert-butyl carbonate leaving group.

• Byproduct Decomposition: The tert-butyl carbonate anion is unstable and rapidly decomposes into gaseous carbon dioxide and a tert-butoxide anion. The tert-butoxide anion is then protonated by the newly formed carbamate or other proton sources in the medium to yield tert-butanol.[2][5] The evolution of CO₂ gas provides a strong thermodynamic driving force, pushing the reaction to completion.[1][5]

While the reaction can proceed without a base, the addition of a mild base can accelerate the process by deprotonating the ammonium ion in the intermediate, facilitating the collapse.[2][6]

Caption: Figure 1: Mechanism of Boc Protection.

Materials and Reagents

Successful synthesis requires high-purity reagents. The primary materials for this procedure are summarized below.

Reagent	CAS No.	Molecular Formula	Molecular Weight ( g/mol )	Appearance
2-Bromo-4-fluoroaniline	1003-98-1	C₆H₅BrFN	190.01	White to brown solid or liquid[7]
Di-tert-butyl dicarbonate	24424-99-5	C₁₀H₁₈O₅	218.25	Colorless liquid or solid[8]
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Colorless liquid
Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	84.01	White crystalline solid
Anhydrous Sodium Sulfate	7757-82-6	Na₂SO₄	142.04	White crystalline solid

Detailed Experimental Protocol

This protocol is a general guideline and may be optimized based on laboratory conditions and scale.

Objective: To synthesize Tert-butyl (2-bromo-4-fluorophenyl)carbamate via N-Boc protection.

Step-by-Step Methodology:

• Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-4-fluoroaniline (1.0 equiv).

• Dissolution: Dissolve the aniline in a suitable organic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 5-10 mL per gram of aniline). Stir at room temperature until fully dissolved.

• Reagent Addition: In a separate container, dissolve di-tert-butyl dicarbonate (1.1 equiv) in a minimal amount of the same solvent. Add this solution dropwise to the stirring aniline solution over 10-15 minutes. An ice bath can be used to control any potential exotherm, although the reaction is typically manageable at room temperature.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aniline spot is consumed (typically 2-12 hours).[1]

• Work-up: Once the reaction is complete, dilute the mixture with additional solvent. Transfer the solution to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (2x), water (1x), and brine (1x).[1][9]

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel if necessary to afford the pure Tert-butyl (2-bromo-4-fluorophenyl)carbamate.[1][4]

Caption: Figure 2: Experimental Workflow.

Safety and Handling Precautions

Adherence to safety protocols is paramount. Both starting materials present notable hazards.

• 2-Bromo-4-fluoroaniline: Harmful if swallowed, in contact with skin, or if inhaled.[10] It causes serious eye and skin irritation and may cause respiratory irritation.[10][11]

• Di-tert-butyl dicarbonate: A flammable liquid and vapor.[8] It is fatal if inhaled, causes skin irritation, and may cause an allergic skin reaction.[12]

Mandatory Precautions:

• Engineering Controls: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors.[8][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical safety goggles.[10][11][12]

• Storage: Store reagents in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[10][12] 2-Bromo-4-fluoroaniline should be stored under an inert atmosphere.[10]

• Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Product Characterization

Confirmation of the product's identity and purity is achieved through standard analytical methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is a primary tool for structural confirmation. The spectrum is expected to show a characteristic singlet at approximately 1.5 ppm corresponding to the nine equivalent protons of the tert-butyl group.[13][14] A broad singlet for the N-H proton will also be present, along with complex multiplets in the aromatic region (typically 7.0-8.5 ppm) corresponding to the protons on the phenyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show characteristic peaks for the carbamate carbonyl (~152-155 ppm), the quaternary carbon of the tert-butyl group (~80-82 ppm), and the methyl carbons of the tert-butyl group (~28 ppm).[13][14] Signals for the aromatic carbons will also be present, with their chemical shifts influenced by the fluorine and bromine substituents.

• FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will exhibit a characteristic N-H stretching vibration around 3300-3400 cm⁻¹ and a strong C=O (carbamate) stretching absorption around 1700–1720 cm⁻¹.[4]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. The spectrum will show a characteristic isotopic pattern for the presence of one bromine atom (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Conclusion

The N-Boc protection of 2-bromo-4-fluoroaniline is a straightforward yet critical transformation for synthesizing the versatile intermediate, Tert-butyl (2-bromo-4-fluorophenyl)carbamate. The reaction proceeds via a reliable nucleophilic acyl substitution mechanism, yielding the product in high purity after a standard work-up and purification. By understanding the underlying principles and adhering to the detailed protocols and safety measures outlined in this guide, researchers can confidently and efficiently produce this valuable compound for application in advanced organic synthesis and drug discovery programs.

References

• Benchchem. (n.d.). experimental procedure for Boc protection of amines with tert-butyl carbazate.

• National Institutes of Health (NIH). (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• GSC Online Press. (2024, August 30). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. Retrieved from [Link]

• Benchchem. (n.d.). An In-depth Technical Guide to the Boc Protection Mechanism for Amines.

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Carl ROTH. (2016, November 3). Safety Data Sheet: Di-tert-butyl dicarbonate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Organic Synthesis: The Role of Di-Tert-Butyl Dicarbonate as a Protecting Group. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Guide to Tert-butyl (2-bromo-4-fluorophenyl)carbamate: A Pivotal Intermediate in Modern Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unseen Architect in Kinase Inhibition

In the landscape of modern medicinal chemistry, the strategic assembly of complex molecular architectures is paramount. Specific building blocks, often unassuming in their isolated state, become the linchpins of multi-step syntheses, enabling the efficient construction of potent therapeutic agents. Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a prime example of such a critical intermediate. Its carefully orchestrated arrangement of a Boc-protected amine, a reactive bromine atom, and a fluorine substituent on a phenyl ring makes it a highly versatile and valuable tool, particularly in the synthesis of targeted covalent inhibitors. This guide provides an in-depth technical overview of its chemical properties, synthesis, reactivity, and its notable application in the synthesis of the Bruton's tyrosine kinase (Btk) inhibitor, Ibrutinib.

Core Chemical Properties and Structural Attributes

A thorough understanding of the physicochemical properties of a synthetic intermediate is fundamental to its effective use in process development and scale-up.

Property	Value	Source/Note
CAS Number	384793-18-4	[1]
Molecular Formula	C₁₁H₁₃BrFNO₂	[1]
Molecular Weight	290.13 g/mol	[1]
Appearance	White to off-white solid (predicted)	General observation for similar compounds
Purity	≥95% (commercially available)	[1]
Storage	Store at room temperature	[1]

Structural Analysis:

The molecule's utility is derived from its distinct functional groups:

• Tert-butoxycarbonyl (Boc) Group: This protecting group renders the amine nucleophilicity inert under a variety of reaction conditions, preventing unwanted side reactions. Its strategic advantage lies in its stability and the well-established protocols for its clean removal under acidic conditions.

• Bromine Atom: Positioned ortho to the carbamate, the bromine atom serves as a key handle for carbon-carbon and carbon-nitrogen bond formation through transition-metal-catalyzed cross-coupling reactions.

• Fluorine Atom: The fluorine atom at the para position influences the electronic properties of the aromatic ring, potentially impacting reaction rates and providing a site for modulating pharmacokinetic properties in the final drug molecule.

Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate: A Practical Approach

The synthesis of the title compound is typically achieved through the protection of the commercially available 2-bromo-4-fluoroaniline. The Boc group is introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

Experimental Protocol: Boc Protection of 2-bromo-4-fluoroaniline

Objective: To synthesize Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Materials:

• 2-bromo-4-fluoroaniline

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4-fluoroaniline (1.0 eq) in THF or DCM.

• To the stirred solution, add triethylamine (1.2 eq) or DIPEA (1.2 eq).

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford Tert-butyl (2-bromo-4-fluorophenyl)carbamate as a solid.

Causality Behind Experimental Choices:

• The choice of an organic base like TEA or DIPEA is to neutralize the acid generated during the reaction, driving the equilibrium towards product formation.

• The use of an aprotic solvent like THF or DCM ensures the solubility of the reactants and does not interfere with the reaction mechanism.

• The aqueous workup with NaHCO₃ removes any unreacted acidic species and byproducts.

• Purification by column chromatography is essential to obtain the product with high purity, which is critical for its use in subsequent synthetic steps.

Caption: Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Reactivity Profile: A Gateway to Molecular Complexity

The synthetic utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is most prominently demonstrated in palladium-catalyzed cross-coupling reactions. The aryl bromide moiety serves as an excellent electrophile for both Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

Suzuki-Miyaura Coupling

This reaction enables the formation of a carbon-carbon bond between the aryl bromide and a boronic acid or ester, facilitating the introduction of various aryl or heteroaryl substituents.

General Reaction Scheme:

Field-Proven Insights:

• Catalyst Selection: Palladium catalysts such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ are commonly employed. The choice of ligand can significantly impact the reaction efficiency.

• Base and Solvent: A base, typically an inorganic carbonate (e.g., K₂CO₃, Cs₂CO₃) or phosphate (e.g., K₃PO₄), is essential for the transmetalation step. A mixture of a polar aprotic solvent (e.g., dioxane, DME) and water is often used.

• Causality: The base activates the boronic acid, forming a more nucleophilic boronate species. The palladium catalyst undergoes oxidative addition to the aryl bromide, followed by transmetalation with the boronate and reductive elimination to yield the coupled product and regenerate the active Pd(0) catalyst.

Buchwald-Hartwig Amination

This reaction facilitates the formation of a carbon-nitrogen bond, allowing for the coupling of the aryl bromide with a primary or secondary amine.

General Reaction Scheme:

Field-Proven Insights:

• Catalyst and Ligand: This reaction is highly dependent on the choice of a palladium precatalyst and a bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos).

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required.

• Causality: The ligand stabilizes the palladium center and facilitates both the oxidative addition and the reductive elimination steps. The strong base deprotonates the amine, increasing its nucleophilicity for the coupling reaction.

Caption: Reactivity of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Application in Drug Discovery: The Synthesis of Ibrutinib

The paramount importance of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is exemplified by its role as a key intermediate in the synthesis of Ibrutinib, a first-in-class Bruton's tyrosine kinase (Btk) inhibitor.[2][3][4][5] Ibrutinib is used to treat various B-cell malignancies, including mantle cell lymphoma and chronic lymphocytic leukemia.

In the synthesis of Ibrutinib, the Tert-butyl (2-bromo-4-fluorophenyl)carbamate fragment is coupled with a pyrazolopyrimidine core via a Suzuki-Miyaura reaction.[6][7] The Boc-protected amine is then deprotected under acidic conditions to reveal the free aniline, which is subsequently acylated to complete the synthesis of the Ibrutinib molecule.

Caption: Role in Ibrutinib Synthesis.

This synthetic strategy highlights the critical role of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. The Boc group ensures the amine does not interfere with the Suzuki coupling, and the bromine atom provides the reactive site for the key C-C bond formation. The subsequent deprotection and acylation are robust and high-yielding reactions, making this a highly efficient and scalable route for the production of this life-saving medication.

Safety and Handling

As with all laboratory chemicals, proper safety precautions should be taken when handling Tert-butyl (2-bromo-4-fluorophenyl)carbamate. It is classified as harmful if swallowed and may cause skin and eye irritation, as well as respiratory irritation.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.

• Storage: Store in a tightly sealed container in a dry and well-ventilated place.

Conclusion

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a testament to the power of strategic molecular design in modern organic synthesis. Its unique combination of a protected amine and a reactive aryl bromide in a specific isomeric arrangement makes it an invaluable building block for the construction of complex pharmaceutical agents. The successful application of this intermediate in the industrial-scale synthesis of Ibrutinib underscores its importance and solidifies its place as a key tool in the arsenal of medicinal and process chemists. As the quest for novel therapeutics continues, the demand for such well-designed and versatile intermediates will undoubtedly grow, further cementing the role of molecules like Tert-butyl (2-bromo-4-fluorophenyl)carbamate in advancing human health.

References

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• 2. US11554118B2 - Bruton's tyrosine kinase inhibitors - Google Patents [patents.google.com]
• 3. Discovery of a Potent and Selective Covalent Inhibitor of Bruton’s Tyrosine Kinase with Oral Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. US7514444B2 - Inhibitors of bruton's tyrosine kinase - Google Patents [patents.google.com]
• 6. CN105820168A - Preparation method of Ibrutinib intermediate - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-Depth Technical Guide to Tert-butyl (2-bromo-4-fluorophenyl)carbamate: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Halogenated Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of halogen atoms, particularly fluorine and bromine, into molecular scaffolds is a cornerstone of rational drug design. These elements impart unique physicochemical properties that can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a synthetically accessible and versatile building block, has emerged as a compound of significant interest for the construction of complex bioactive molecules. This technical guide provides a comprehensive overview of its molecular structure, synthesis, and applications, with a focus on its utility in drug discovery and development.

The presence of both a bromine and a fluorine atom on the phenyl ring, combined with the synthetically versatile Boc-protected amine, makes this molecule a trifecta of desirable attributes for medicinal chemists. The fluorine atom can enhance metabolic stability, binding affinity, and bioavailability, while the bromine atom serves as a convenient handle for a variety of cross-coupling reactions, allowing for the facile introduction of molecular diversity.[1] The tert-butoxycarbonyl (Boc) protecting group offers robust protection of the aniline nitrogen under a wide range of reaction conditions, yet it can be readily removed under mild acidic conditions, a crucial feature in multi-step syntheses.[2]

This guide will delve into the nuanced structural features of Tert-butyl (2-bromo-4-fluorophenyl)carbamate, provide a detailed, field-proven protocol for its synthesis, and explore its application as a pivotal intermediate in the synthesis of pharmacologically relevant compounds.

Molecular Structure and Physicochemical Properties

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a white to off-white solid at room temperature. Its fundamental physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	384793-18-4	[3]
Molecular Formula	C₁₁H₁₃BrFNO₂	[3]
Molecular Weight	290.13 g/mol	[3]
Purity	≥95%	[3]
Storage	Store at room temperature	[3]

A two-dimensional representation of the molecular structure is provided below, illustrating the connectivity of the atoms.

2D Molecular Structure of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

As of the writing of this guide, a publicly available experimental crystal structure for Tert-butyl (2-bromo-4-fluorophenyl)carbamate has not been reported. Therefore, a three-dimensional representation based on computational molecular modeling is presented to provide insight into the spatial arrangement of the atoms.

Predicted Spectroscopic Analysis

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the tert-butyl group.

• δ 8.0-7.0 (m, 3H): The three protons on the aromatic ring will appear in this region. The proton ortho to the bromine will likely be the most downfield. The coupling patterns will be complex due to coupling to each other and to the fluorine atom.

• δ 6.8 (br s, 1H): The N-H proton of the carbamate will likely appear as a broad singlet. Its chemical shift can be variable and is dependent on concentration and solvent.

• δ 1.5 (s, 9H): The nine equivalent protons of the tert-butyl group will give a sharp singlet.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

• δ 152-154 (C=O): The carbonyl carbon of the carbamate group is expected in this region.

• δ 157-162 (d, J ≈ 245 Hz, C-F): The carbon atom bonded to the fluorine will appear as a doublet with a large one-bond carbon-fluorine coupling constant.

• δ 110-140 (aromatic carbons): The remaining four aromatic carbons will appear in this region. The carbon bearing the bromine atom will be significantly downfield.

• δ 80-82 (quaternary C of Boc): The quaternary carbon of the tert-butyl group is expected in this range.

• δ 28 (CH₃ of Boc): The three equivalent methyl carbons of the tert-butyl group will give a single sharp peak.

Predicted FT-IR Spectrum

The infrared spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• ~3300 cm⁻¹ (N-H stretch): A sharp to moderately broad peak corresponding to the N-H stretching vibration of the carbamate.[4]

• ~2980 cm⁻¹ (C-H stretch): C-H stretching vibrations of the tert-butyl group.[4]

• ~1720 cm⁻¹ (C=O stretch): A strong, sharp absorption band for the carbonyl group of the carbamate.[4]

• ~1500-1600 cm⁻¹ (C=C stretch): Aromatic ring C=C stretching vibrations.

• ~1250 cm⁻¹ (C-N stretch): The C-N stretching vibration of the carbamate.

• ~1160 cm⁻¹ (C-O stretch): The C-O stretching vibration of the carbamate.

• ~1000-1100 cm⁻¹ (C-F stretch): A strong absorption due to the C-F bond.

Predicted Mass Spectrum

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A pair of peaks at m/z 290 and 292, with approximately equal intensity, due to the isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

• Fragmentation: A significant fragmentation pathway for Boc-protected amines is the loss of isobutylene (56 Da) and carbon dioxide (44 Da), resulting in a fragment corresponding to the free amine.[5] Therefore, a prominent peak at m/z 190 (for the ⁷⁹Br isotope) or 192 (for the ⁸¹Br isotope) corresponding to the 2-bromo-4-fluoroaniline radical cation is expected. Another common fragmentation is the loss of the entire Boc group (100 Da).

Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate: A Validated Protocol

The synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is typically achieved through the straightforward N-acylation of 2-bromo-4-fluoroaniline with di-tert-butyl dicarbonate (Boc₂O). This reaction is a robust and high-yielding method for the introduction of the Boc protecting group onto an aniline.[2]

General Synthesis Workflow

Experimental Protocol

This protocol is adapted from general procedures for the Boc protection of anilines and should provide a high yield of the desired product.

Materials:

• 2-Bromo-4-fluoroaniline

• Di-tert-butyl dicarbonate (Boc₂O)

• Tetrahydrofuran (THF), anhydrous

• Triethylamine (Et₃N), distilled

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexanes

• Ethyl acetate

Procedure:

• To a stirred solution of 2-bromo-4-fluoroaniline (1.0 eq) in anhydrous THF (0.2 M) at room temperature, add triethylamine (1.2 eq).

• To this mixture, add a solution of di-tert-butyl dicarbonate (1.1 eq) in anhydrous THF dropwise over 15 minutes.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a mixture of hexanes and ethyl acetate or by flash column chromatography on silica gel to afford Tert-butyl (2-bromo-4-fluorophenyl)carbamate as a white to off-white solid.

Causality Behind Experimental Choices:

• Solvent: THF is a good solvent for both the aniline and Boc₂O, and it is relatively unreactive under these conditions. Dichloromethane can also be used.

• Base: While the reaction can proceed without a base, the addition of a non-nucleophilic base like triethylamine scavenges the acidic byproducts and can accelerate the reaction.

• Stoichiometry: A slight excess of Boc₂O is used to ensure complete consumption of the starting aniline.

• Workup: The aqueous workup with sodium bicarbonate removes any unreacted Boc₂O and acidic impurities. The brine wash helps to remove water from the organic layer.

• Purification: Recrystallization is often sufficient to obtain a pure product. If impurities persist, column chromatography provides a more rigorous purification method.

Applications in Drug Development and Medicinal Chemistry

The 2-bromo-4-fluorophenyl motif is a valuable scaffold in medicinal chemistry. The presence of the bromine atom provides a reactive handle for introducing further molecular complexity through various cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This allows for the rapid generation of libraries of compounds for structure-activity relationship (SAR) studies. The fluorine atom, as previously mentioned, can favorably modulate the properties of a drug candidate.

While a specific marketed drug directly synthesized from Tert-butyl (2-bromo-4-fluorophenyl)carbamate is not publicly documented, the 2-bromo-4-fluorophenyl core is present in numerous bioactive molecules and is a key intermediate in their synthesis. For example, derivatives of this scaffold have been investigated for their potential as:

• Kinase Inhibitors: The 2-bromo-4-fluorophenyl group can be incorporated into scaffolds that target the ATP-binding site of various kinases, which are important targets in oncology.

• GPCR Ligands: G-protein coupled receptors are a large family of drug targets, and the unique electronic properties of the 2-bromo-4-fluorophenyl group can contribute to selective binding to these receptors.

• Enzyme Inhibitors: The scaffold can be elaborated to design inhibitors for a variety of enzymes implicated in disease.

The deprotection of the Boc group to reveal the free aniline is a key step in many of these synthetic routes. The resulting 2-bromo-4-fluoroaniline can then be further functionalized.

Synthetic Utility in Drug Discovery

Safety and Handling

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and may cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a strategically important building block in organic synthesis, particularly for applications in drug discovery and medicinal chemistry. Its unique combination of a Boc-protected amine, a bromine atom amenable to cross-coupling reactions, and a fluorine atom for modulating physicochemical properties makes it a highly versatile and valuable tool for the synthesis of complex and potentially bioactive molecules. This in-depth technical guide has provided a comprehensive overview of its molecular structure, a reliable synthesis protocol, and an exploration of its applications, underscoring its significance for researchers and scientists in the field.

References

• GSC Biological and Pharmaceutical Sciences. (2024). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• PubChem. (n.d.). Tert-butyl 4-bromo-2-fluorobenzylcarbamate. [Link]

• PMC. (2024). Fluorinated building blocks in drug design: new pathways and targets. [Link]

• MDPI. (2020). Design, Synthesis, and Biological Evaluation of Pyridazinones Containing the (2-Fluorophenyl) Piperazine Moiety as Selective MAO-B Inhibitors. [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. [Link]

• PMC. (2012). Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening. [Link]

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• 5. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]

Starting materials for Tert-butyl (2-bromo-4-fluorophenyl)carbamate synthesis

An In-Depth Technical Guide to the Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate: Starting Materials and Core Protocol

Introduction: The Strategic Importance of a Key Building Block

In the landscape of modern drug discovery and development, the synthesis of complex molecular architectures with high precision is paramount. Aryl carbamates, particularly those bearing halogen substituents, serve as indispensable intermediates. Tert-butyl (2-bromo-4-fluorophenyl)carbamate is one such critical building block, valued for its unique electronic properties and versatile reactivity. The presence of the bromine atom provides a handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the fluorine atom can enhance metabolic stability and binding affinity of the final active pharmaceutical ingredient (API). The tert-butoxycarbonyl (Boc) protecting group offers robust protection of the aniline nitrogen, preventing unwanted side reactions, yet it can be removed under specific acidic conditions without compromising the rest of the molecule.[1][2]

This guide, intended for researchers, chemists, and process development scientists, provides a comprehensive technical overview of the synthesis of this key intermediate. We will move beyond a simple recitation of steps to dissect the causality behind the selection of starting materials, the mechanics of the reaction, and the establishment of a self-validating, reproducible protocol.

Core Starting Materials: A Technical Evaluation

The success of any synthesis is fundamentally rooted in the quality and proper selection of its starting materials. This synthesis is a classic example of amine protection, hinging on two primary components: the aniline substrate and the protecting agent.

The Aryl Amine Backbone: 2-Bromo-4-fluoroaniline

2-Bromo-4-fluoroaniline is the foundational scaffold upon which the final product is built. Its structure dictates the core of the resulting carbamate and its suitability for downstream applications.[3][4]

Chemical Properties and Role: This compound is a halogenated aromatic amine.[4] The nucleophilicity of the amine nitrogen is central to the desired reaction, while the bromo and fluoro substituents modulate this reactivity and provide sites for future functionalization.

Property	Value	Source
CAS Number	1003-98-1
Molecular Formula	C₆H₅BrFN	[5]
Molecular Weight	190.01 g/mol
Appearance	White or colorless to brown solid/lump/liquid	[6]
Boiling Point	221 °C
Density	1.67 g/mL at 25 °C

Commercial Availability and Provenance: 2-Bromo-4-fluoroaniline is commercially available from various suppliers.[7][8] When selecting a source, researchers should prioritize suppliers who provide a detailed Certificate of Analysis (CoA) confirming purity (typically >97-98% by GC), identity (via ¹H NMR or IR), and low moisture content. For drug development applications, understanding the provenance of the starting material is crucial. Some suppliers may synthesize it in-house. A common route involves the regioselective bromination of 4-fluoroaniline.[9][10] Knowledge of the synthetic route used by the supplier can alert the user to potential impurities that may need to be monitored or removed.

Quality Control: Before use, it is best practice to verify the identity and purity of the starting material.

• ¹H NMR: To confirm the substitution pattern and absence of isomeric impurities.

• GC-MS: To establish purity and identify any volatile organic impurities.

• Karl Fischer Titration: To determine water content, as excess water can hydrolyze the protecting agent.

The Protecting Group Source: Di-tert-butyl Dicarbonate (Boc Anhydride)

Di-tert-butyl dicarbonate, commonly known as Boc anhydride or Boc₂O, is the reagent of choice for introducing the tert-butoxycarbonyl (Boc) protecting group onto an amine.[1]

Mechanism and Rationale for Use: The Boc group is prized for its stability under a wide range of nucleophilic and basic conditions, making it an excellent orthogonal protecting group in multi-step syntheses.[1][2] The reaction with an amine proceeds via nucleophilic attack of the amine nitrogen onto one of the electrophilic carbonyl carbons of the anhydride. This generates a transient tetrahedral intermediate which then collapses, releasing the stable byproducts tert-butanol and carbon dioxide, driving the reaction to completion.

Property	Value	Source
CAS Number	24424-99-5	[1]
Molecular Formula	C₁₀H₁₈O₅	[1]
Molecular Weight	218.25 g/mol	[1]
Appearance	Colorless solid or oil	[1]
Melting Point	22-24 °C	[1]
Key Hazard	Moisture sensitive, irritant	[1]

Boc anhydride is favored over other potential reagents like Boc-Cl due to its crystalline, stable nature and the non-corrosive nature of its byproducts.

The Synthetic Protocol: A Self-Validating System

A robust protocol is one that is reproducible and provides a clear, logical progression from starting materials to the final product. The Boc protection of 2-bromo-4-fluoroaniline is a straightforward yet elegant transformation.

Core Reaction Workflow

The overall process involves dissolving the starting aniline, introducing the Boc anhydride (often in a suitable solvent and sometimes with a base), allowing the reaction to proceed to completion, and then isolating the final product.

Caption: High-level workflow for the synthesis of tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Detailed Step-by-Step Experimental Protocol

This protocol is a representative procedure. Modifications to solvent, temperature, and purification method may be required based on laboratory scale and equipment.

Materials:

• 2-Bromo-4-fluoroaniline (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1-1.2 eq)

• Solvent: Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile

• Base (Optional, for less reactive anilines): Triethylamine (TEA) or 4-(Dimethylamino)pyridine (DMAP, catalytic)[11]

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware, magnetic stirrer, rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4-fluoroaniline (1.0 eq) in the chosen solvent (e.g., DCM).

• Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (1.1 eq). The reaction is often exothermic; for large-scale reactions, addition may need to be portion-wise or as a solution, with cooling in an ice bath.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aniline is fully consumed (typically 1-4 hours).

• Work-up: Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer one or two more times with the organic solvent (e.g., DCM).

• Washing & Drying: Combine the organic layers and wash with brine to remove residual water-soluble impurities. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[12]

• Purification: The crude product, often a solid or thick oil, can be purified. Recrystallization from a solvent system like hexane/ethyl acetate is often sufficient to yield a high-purity crystalline solid. If necessary, flash column chromatography on silica gel can be employed.[12]

Process Parameters and Optimization

Parameter	Typical Range/Value	Rationale & Expert Insight
Stoichiometry (Boc₂O)	1.05 - 1.2 equivalents	A slight excess of Boc anhydride ensures complete conversion of the aniline, which can be difficult to separate from the product. Gross excess is wasteful and can complicate purification.
Solvent	DCM, THF, Acetonitrile	DCM is often preferred for its ease of removal and good solubility of both starting materials and product. THF is another excellent choice.[13]
Temperature	0 °C to Room Temperature	The reaction is typically robust at room temperature. Initial cooling to 0 °C is a prudent measure for larger-scale reactions to manage the initial exotherm upon adding the Boc anhydride.
Base	Often not required; TEA or catalytic DMAP	While many anilines react readily, electron-withdrawing groups can decrease nucleophilicity. If the reaction is sluggish, a non-nucleophilic base like TEA can be added to scavenge the acidic byproduct, or catalytic DMAP can be used to accelerate the reaction significantly.[11]
Reaction Time	1 - 4 hours	Reaction time should always be determined by empirical monitoring (TLC, LC-MS) rather than a fixed duration to ensure completion and avoid potential side reactions from prolonged exposure.

Visualization of the Core Chemical Transformation

The reaction involves the formation of a new carbon-nitrogen bond, converting the primary amine into a carbamate.

Caption: Reaction scheme for Boc protection of 2-bromo-4-fluoroaniline.

Safety and Handling

Professional laboratory safety standards must be adhered to at all times.

• 2-Bromo-4-fluoroaniline: Harmful if swallowed, inhaled, or in contact with skin. Causes skin and serious eye irritation. May cause respiratory irritation.[14][15][16] Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Di-tert-butyl dicarbonate: A lachrymator and irritant. It is moisture-sensitive and should be handled under an inert atmosphere where possible.

• Solvents: Organic solvents like DCM are volatile and have associated health risks. Always handle them in a fume hood.

Conclusion

The synthesis of tert-butyl (2-bromo-4-fluorophenyl)carbamate is a fundamental and highly important transformation in medicinal and process chemistry. Its success relies on a thorough understanding of the starting materials, a well-defined and monitored protocol, and stringent safety practices. By approaching this synthesis not as a mere recipe but as a self-validating system where each choice of reagent and condition is deliberate, researchers can ensure the consistent and high-quality production of this vital chemical intermediate, paving the way for advancements in drug development.

References

• Title: tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate - MDPI Source: MDPI URL: [Link]

• Title: US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)

• Title: Carbamic acid, tert-butyl ester - Organic Syntheses Procedure Source: Organic Syntheses URL: [Link]

• Title: Welcome To Hyma Synthesis Pvt. Ltd Source: Hyma Synthesis URL: [Link]

• Title: Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - NIH Source: National Institutes of Health URL: [Link]

• Title: Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline - GSC Online Press Source: GSC Online Press URL: [Link]

• Title: CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents Source: Google Patents URL

• Title: Synthesis and full characterization of tert-butyl (4-ethynylphenyl)carbamate - ResearchGate Source: ResearchGate URL: [Link]

• Title: Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline - ResearchGate Source: ResearchGate URL: [Link]

• Title: Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications Source: ACS Publications URL: [Link]

• Title: Di-tert-butyl dicarbonate - Wikipedia Source: Wikipedia URL: [Link]

• Title: 4-Bromo-2-fluoroaniline, 25g, Each - CP Lab Safety Source: CP Lab Safety URL: [Link]

• Title: (PDF) Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - ResearchGate Source: ResearchGate URL: [Link]

• Title: A. 2-Bromo-N-Boc-glycine tert-butyl ester - Organic Syntheses Procedure Source: Organic Syntheses URL: [Link]

• Title: 2-Bromo-4-fluoroaniline | C6H5BrFN | CID 242873 - PubChem Source: PubChem URL: [Link]

• Title: Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols - ACS Publications Source: ACS Publications URL: [Link]

• Title: A Practical Procedure for Regioselective Bromination of Anilines Source: Thieme URL: [Link]

• Title: Synthesis method of sulfur-free 2-bromo-4-fluoroacetanilide - Patsnap Source: Patsnap URL: [Link]

• Title: Boc-Protected Amino Groups - Organic Chemistry Portal Source: Organic Chemistry Portal URL: [Link]

• Title: Bromoaniline Manufacturers, Suppliers, Dealers & Prices - Tradeindia Source: Tradeindia URL: [Link] प्राइमरी-4809834.html

• Title: US5151542A - Process for preparing di-tert.

• Title: tert-Butyl (4-(2-bromoacetyl)phenyl)carbamate | C13H16BrNO3 | CID 52987690 - PubChem Source: PubChem URL: [Link]

• Title: US5053542A - Catalytic bromination of 2-fluoroaniline - Google Patents Source: Google Patents URL

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• 1. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. chemimpex.com [chemimpex.com]
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• 5. 2-Bromo-4-fluoroaniline | C6H5BrFN | CID 242873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Bromo-4-fluoroaniline | 1003-98-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. 2-Bromo-4-fluoroaniline, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
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• 9. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
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• 16. datasheets.scbt.com [datasheets.scbt.com]

A Technical Guide to the Spectroscopic Characterization of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Introduction and Molecular Structure

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a protected aniline derivative. The tert-butoxycarbonyl (Boc) group serves as a common protecting group for the amine functionality, allowing for selective reactions at other positions of the aromatic ring. The presence of both a bromine and a fluorine atom on the phenyl ring makes it a versatile intermediate for further chemical modifications, such as cross-coupling reactions.

A precise understanding of its spectroscopic signature is paramount for confirming its synthesis and purity. This guide will delve into the expected features in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. Based on the structure of Tert-butyl (2-bromo-4-fluorophenyl)carbamate, we can predict the key features of its ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show signals corresponding to the protons of the tert-butyl group and the aromatic ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.1 - 8.3	Doublet of doublets	1H	Ar-H ortho to NHBoc
~ 7.2 - 7.4	Doublet of doublets	1H	Ar-H ortho to Br
~ 7.0 - 7.2	Triplet of doublets	1H	Ar-H ortho to F
~ 6.8 (broad)	Singlet	1H	N-H
1.52	Singlet	9H	-C(CH₃)₃

Expert Interpretation:

• Aromatic Region (δ 7.0 - 8.3 ppm): The three aromatic protons will exhibit a complex splitting pattern due to spin-spin coupling with each other and with the fluorine atom. The proton ortho to the bulky carbamate group is expected to be the most deshielded.

• N-H Proton (δ ~6.8 ppm): The carbamate N-H proton typically appears as a broad singlet. Its chemical shift can be variable and is dependent on concentration and solvent.

• Tert-butyl Group (δ 1.52 ppm): The nine equivalent protons of the tert-butyl group will give rise to a sharp singlet, a characteristic signature of the Boc protecting group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~ 152	C=O (carbamate)
~ 157 (d, ¹JCF ≈ 245 Hz)	C-F
~ 136 (d)	C-NHBoc
~ 128 (d)	Ar-CH
~ 120 (d, ²JCF ≈ 25 Hz)	Ar-CH
~ 115 (d, ²JCF ≈ 21 Hz)	C-Br
~ 114 (d)	Ar-CH
~ 81	-C(CH₃)₃
~ 28	-C(CH₃)₃

Expert Interpretation:

• Carbonyl Carbon (δ ~152 ppm): The carbonyl carbon of the carbamate group is expected to appear in the downfield region.

• Aromatic Carbons: The aromatic carbons will show distinct chemical shifts, and those coupled to fluorine will appear as doublets. The carbon directly attached to the fluorine atom will exhibit a large one-bond coupling constant (¹JCF). The carbons two bonds away from the fluorine will show smaller two-bond coupling constants (²JCF).

• Tert-butyl Carbons (δ ~81 and ~28 ppm): The quaternary carbon and the three methyl carbons of the tert-butyl group will have characteristic chemical shifts.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is expected to show characteristic absorption bands for the N-H, C=O, and C-N bonds of the carbamate group, as well as vibrations from the aromatic ring.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~ 3400	Medium, Sharp	N-H Stretch	Carbamate
~ 2980	Medium	C-H Stretch (sp³)	Tert-butyl
~ 1730	Strong	C=O Stretch	Carbamate
~ 1590, 1480	Medium	C=C Stretch	Aromatic Ring
~ 1250, 1160	Strong	C-O Stretch	Carbamate
~ 1050	Strong	C-F Stretch	Aryl-Fluoride
~ 820	Strong	C-H Bend (out-of-plane)	Aromatic Ring

Expert Interpretation:

The most prominent peaks will be the N-H stretching vibration around 3400 cm⁻¹ and the strong carbonyl (C=O) absorption of the carbamate at approximately 1730 cm⁻¹. The presence of the C-F bond will be indicated by a strong band around 1050 cm⁻¹. The exact positions of these bands can be influenced by the physical state of the sample (solid or liquid) and intermolecular hydrogen bonding.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectral Data:

• Molecular Ion (M⁺): The mass spectrum is expected to show a molecular ion peak corresponding to the molecular weight of the compound (290.13 g/mol ).[1] A key feature will be the isotopic pattern of the molecular ion due to the presence of bromine. There will be two peaks of nearly equal intensity, one for the isotope ⁷⁹Br (M⁺) and one for the isotope ⁸¹Br (M⁺+2).

• Major Fragmentation Pathways:

  • Loss of the tert-butyl group (-57 amu) to give a fragment ion at m/z 233/235.

  • Loss of isobutylene (-56 amu) to give a fragment ion at m/z 234/236.

  • Loss of the entire Boc group (-101 amu) to give the 2-bromo-4-fluoroaniline radical cation at m/z 189/191.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum in the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using the spectrum of the clean ATR crystal.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe (for solid samples) or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Use Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI).

• Data Acquisition: Scan a mass range appropriate for the molecular weight of the compound (e.g., m/z 50-400).

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectra of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. By understanding these expected spectroscopic features, researchers can confidently identify this compound, assess its purity, and proceed with its use in further synthetic applications. The provided protocols and workflow serve as a practical framework for the experimental characterization of this and other novel chemical entities. It is the author's expert opinion that adherence to these analytical practices is crucial for ensuring the integrity and reproducibility of scientific research in the fields of chemistry and drug discovery.

References

• PubChem. tert-Butyl n-(4-bromo-2-fluorophenyl)carbamate. [Link]

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• 1. chemscene.com [chemscene.com]

Solubility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in organic solvents

An In-Depth Technical Guide to the Solubility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

Solubility is a critical physicochemical parameter that profoundly influences the trajectory of a compound through the drug development pipeline, from synthesis and purification to formulation and bioavailability. This technical guide provides a comprehensive analysis of the solubility characteristics of tert-butyl (2-bromo-4-fluorophenyl)carbamate, a key intermediate in modern medicinal chemistry. We will delve into the molecular properties of this compound, predict its solubility in a range of common organic solvents, and provide a detailed, field-proven experimental protocol for accurate solubility determination. This guide is intended for researchers, scientists, and drug development professionals seeking to optimize their experimental workflows and deepen their understanding of this compound's behavior in solution.

Introduction: The Critical Role of Solubility in Drug Development

In the realm of pharmaceutical sciences, the adage "a drug must be in solution to be active" is a fundamental truth. The solubility of an active pharmaceutical ingredient (API) or its intermediates in various media dictates its ease of handling, purification, formulation, and ultimately, its pharmacokinetic profile. Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a valuable building block in the synthesis of complex therapeutic agents. The presence of the tert-butoxycarbonyl (Boc) protecting group is often employed to enhance the solubility of amine-containing compounds during synthetic transformations, such as Suzuki coupling reactions[1].

Carbamates, in general, are integral to modern drug design, serving as stable and versatile surrogates for peptide bonds, capable of enhancing cell membrane permeability and modulating interactions with biological targets[2]. Understanding the solubility of tert-butyl (2-bromo-4-fluorophenyl)carbamate is therefore not merely an academic exercise but a practical necessity for efficient process development and the successful synthesis of next-generation therapeutics.

This guide will provide a theoretical framework for understanding the solubility of this compound, complemented by a practical, step-by-step methodology for its empirical determination.

Physicochemical Properties of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

A thorough understanding of a compound's physicochemical properties is the cornerstone of predicting its solubility. The molecular structure of tert-butyl (2-bromo-4-fluorophenyl)carbamate, with its combination of polar and non-polar moieties, suggests a nuanced solubility profile.

Property	Value	Source
Molecular Formula	C₁₁H₁₃BrFNO₂	ChemScene[3]
Molecular Weight	290.13 g/mol	ChemScene[3]
Topological Polar Surface Area (TPSA)	38.33 Ų	ChemScene[3]
LogP (octanol-water partition coefficient)	3.9352	ChemScene[3]
Hydrogen Bond Acceptors	2	ChemScene[3]
Hydrogen Bond Donors	1	ChemScene[3]
Rotatable Bonds	1	ChemScene[3]

The relatively high LogP value suggests a preference for lipophilic (non-polar) environments, while the TPSA and the presence of hydrogen bond donors and acceptors indicate that interactions with polar solvents are also possible. This duality is key to understanding its solubility across a spectrum of organic solvents.

Predicted Solubility Profile

Based on the principle of "like dissolves like," we can predict the solubility of tert-butyl (2-bromo-4-fluorophenyl)carbamate in various organic solvents. The bulky, non-polar tert-butyl group and the halogenated phenyl ring contribute to its lipophilicity, while the carbamate linkage provides a site for polar interactions.

• High Solubility Predicted: In solvents that can engage in hydrogen bonding and also accommodate the non-polar regions of the molecule.

  • Examples: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetone.

• Moderate Solubility Predicted: In polar protic solvents, where the non-polar bulk may limit solubility despite favorable hydrogen bonding opportunities.

  • Examples: Ethanol, Methanol.

• Low Solubility Predicted: In highly non-polar or highly polar, aqueous environments.

  • Examples: Hexane, Water.

The following diagram illustrates the key intermolecular forces at play:

Caption: Workflow for solubility determination.

Detailed Procedure (Gravimetric Method)

• Preparation of Saturated Solution:

  • Accurately weigh approximately 100 mg of tert-butyl (2-bromo-4-fluorophenyl)carbamate into a pre-weighed glass vial.

  • Add 2 mL of the desired organic solvent to the vial.

  • Seal the vial tightly and vortex for 1 minute.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C) and agitate for 24 hours to ensure equilibrium is reached. The presence of undissolved solid is crucial.

• Phase Separation:

  • Centrifuge the vial at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the excess solid.

• Sample Collection and Solvent Evaporation:

  • Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a calibrated pipette.

  • Transfer the supernatant to a pre-weighed, clean vial.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the compound's boiling point until a constant weight is achieved.

• Calculation:

  • Weigh the vial containing the dried solute.

  • The solubility (S) is calculated using the following formula:

    S (mg/mL) = (Weight of vial with solute - Weight of empty vial) / Volume of supernatant taken

Discussion: Factors Influencing Solubility

The solubility of tert-butyl (2-bromo-4-fluorophenyl)carbamate is a result of the interplay between its molecular structure and the properties of the solvent.

• Solute-Solvent Interactions: As predicted, solvents capable of dipole-dipole interactions and hydrogen bonding with the carbamate group, while also having a non-polar character to solvate the rest of the molecule, will be most effective.

• Crystal Lattice Energy: The energy required to break the crystal lattice of the solid solute also plays a significant role. A higher melting point often correlates with higher lattice energy and lower solubility.

• Temperature: Generally, the solubility of solids in liquids increases with temperature. This relationship should be determined empirically for critical applications.

Conclusion

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The Strategic Utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in Modern Medicinal Chemistry: A Technical Guide

For Immediate Release

Shanghai, China – January 17, 2026 – As the landscape of drug discovery continually evolves, the demand for versatile and strategically functionalized building blocks has never been greater. Among these, Tert-butyl (2-bromo-4-fluorophenyl)carbamate has emerged as a pivotal intermediate, particularly in the synthesis of targeted therapies such as kinase inhibitors. This technical guide, intended for researchers, scientists, and drug development professionals, elucidates the chemical properties and significant applications of this compound, with a special focus on its role in the synthesis of the potent Akt kinase inhibitor, Capivasertib (AZD5363).

Introduction: The Value Proposition of a Multifunctional Building Block

Tert-butyl (2-bromo-4-fluorophenyl)carbamate, with the chemical formula C₁₁H₁₃BrFNO₂ and a molecular weight of 290.13 g/mol , is a halogenated and protected aniline derivative.[1] Its structure is primed for sequential, regioselective functionalization, making it an asset in multi-step synthetic campaigns common in medicinal chemistry. The tert-butoxycarbonyl (Boc) protecting group offers a stable yet readily cleavable handle for the aniline nitrogen, while the bromine and fluorine atoms on the phenyl ring provide distinct opportunities for chemical modification.

The strategic placement of the bromine atom ortho to the carbamate and meta to the fluorine atom allows for selective participation in cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig aminations. These reactions are foundational in modern drug discovery for the construction of complex biaryl and aryl-amine scaffolds, which are prevalent in kinase inhibitors.[2][3] The fluorine atom, a common bioisostere in medicinal chemistry, can enhance metabolic stability, binding affinity, and membrane permeability of the final drug molecule.[4]

Core Application: Synthesis of the Akt Kinase Inhibitor Capivasertib (AZD5363)

A prominent application of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is its use as a key intermediate in the synthesis of Capivasertib (formerly known as AZD5363).[5][6] Capivasertib is a potent, orally bioavailable inhibitor of all three isoforms of the serine/threonine kinase Akt (Akt1, Akt2, and Akt3), a central node in the PI3K/Akt/mTOR signaling pathway that is frequently dysregulated in cancer.[5][7]

The synthesis of Capivasertib showcases the strategic utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in a critical carbon-carbon bond-forming step, typically a Suzuki-Miyaura cross-coupling reaction. This reaction serves to construct the core biaryl structure of the final drug molecule.

Synthetic Workflow Overview

The general synthetic strategy involves the coupling of the (2-bromo-4-fluorophenyl)carbamate moiety with a suitable boronic acid or ester derivative of the partner heterocyclic system. This is followed by deprotection of the Boc group and subsequent elaboration to the final drug candidate.

Synthetic workflow for Capivasertib (AZD5363) highlighting the key cross-coupling step.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following is a representative, self-validating protocol for the Suzuki-Miyaura cross-coupling reaction, a critical step in the synthesis of Akt inhibitors like Capivasertib.

Objective: To synthesize the biaryl core of a potential Akt inhibitor via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	384793-18-4	290.13
Heterocyclic boronic acid/ester	Varies	Varies
Palladium catalyst (e.g., Pd(PPh₃)₄)	14221-01-3	1155.56
Base (e.g., K₂CO₃ or Cs₂CO₃)	584-08-7	138.21
Solvent (e.g., Dioxane/Water mixture)	Varies	Varies

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask, combine Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 eq), the heterocyclic boronic acid or ester (1.1-1.5 eq), and the base (2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water) to the flask, followed by the palladium catalyst (0.05-0.1 eq).

• Reaction: Heat the reaction mixture to a specified temperature (typically 80-100 °C) and stir vigorously for the required time (monitored by TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired Boc-protected biaryl intermediate.

Causality of Experimental Choices:

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, which can lead to catalyst deactivation and reduced reaction efficiency.

• Degassed Solvents: Removing dissolved oxygen from the solvents is crucial for maintaining the catalytic activity of the palladium species.

• Base: The base is essential for the transmetalation step of the Suzuki-Miyaura catalytic cycle, activating the boronic acid derivative.

• Excess Boronic Acid/Ester: A slight excess of the boronic acid or ester is often used to drive the reaction to completion.

Versatility in Medicinal Chemistry: Beyond Akt Inhibitors

The utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is not limited to the synthesis of Akt inhibitors. Its structural motifs are relevant to a range of other important target classes in medicinal chemistry.

Kinase Inhibitors

The 2-aminophenyl substructure is a common feature in many kinase inhibitors, often serving as a hinge-binding motif. The ability to introduce diverse substituents at the 2-position via cross-coupling reactions makes Tert-butyl (2-bromo-4-fluorophenyl)carbamate a valuable starting material for the synthesis of libraries of potential kinase inhibitors targeting various kinases such as Bruton's tyrosine kinase (BTK) and Janus kinases (JAKs).[8][9]

GPCR Modulators

G-protein coupled receptors (GPCRs) are a major class of drug targets. The synthesis of novel allosteric modulators for GPCRs often involves the construction of complex molecular scaffolds.[10][11][12][13] The 2-bromo-4-fluorophenyl core can be elaborated into structures that can interact with allosteric binding sites on these receptors.

Selective Estrogen Receptor Degraders (SERDs)

Selective estrogen receptor degraders (SERDs) are an important class of drugs for the treatment of estrogen receptor-positive breast cancer.[11] The development of novel, orally bioavailable SERDs often relies on the synthesis of complex, non-steroidal scaffolds, for which Tert-butyl (2-bromo-4-fluorophenyl)carbamate can serve as a valuable precursor.

Conclusion

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a strategically designed building block with significant potential in medicinal chemistry. Its pre-installed protecting group and orthogonally reactive halogen atoms facilitate its use in robust and versatile synthetic strategies, most notably in palladium-catalyzed cross-coupling reactions. The successful application of this intermediate in the synthesis of the clinical-stage Akt inhibitor Capivasertib (AZD5363) underscores its importance. As the demand for novel, targeted therapeutics continues to grow, the utility of such well-designed building blocks will undoubtedly expand, enabling the efficient discovery and development of the next generation of medicines.

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The Strategic Application of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in Modern Synthetic Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern organic synthesis, particularly within the pharmaceutical and materials science sectors, the strategic use of well-defined synthetic intermediates is paramount. Tert-butyl (2-bromo-4-fluorophenyl)carbamate has emerged as a cornerstone building block, prized for its unique combination of functionalities that allow for precise and sequential molecular elaboration. This guide provides a comprehensive technical overview of this versatile intermediate, delving into its synthesis, inherent reactivity, and its pivotal role in advanced synthetic transformations. We will explore the causality behind its efficacy in palladium-catalyzed cross-coupling reactions and provide field-proven insights into its application, supported by detailed experimental protocols and mechanistic considerations.

Introduction: The Architectural Significance of a Trifunctional Intermediate

Tert-butyl (2-bromo-4-fluorophenyl)carbamate, with the molecular formula C₁₁H₁₃BrFNO₂, is a trifunctional aromatic compound that offers a powerful platform for synthetic chemists.[1] Its value lies in the orthogonal reactivity of its three key functional groups:

• The Bromo Group: An excellent leaving group in a multitude of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[2][3][4] This enables the formation of new carbon-carbon and carbon-heteroatom bonds with a high degree of control.

• The Fluoro Group: This electron-withdrawing substituent modulates the electronic properties of the aromatic ring, influencing the reactivity of the bromo group and often imparting desirable pharmacokinetic properties, such as increased metabolic stability and lipophilicity, in the final target molecules.[5]

• The Tert-butoxycarbonyl (Boc) Protecting Group: The Boc group is a robust yet readily cleavable protecting group for the aniline nitrogen.[6][7] Its steric bulk and electronic properties render the amine nucleophilicity inert under a wide range of reaction conditions, particularly those that are basic or involve organometallic reagents.[8][9] This protection is crucial for preventing undesired side reactions and can be efficiently removed under acidic conditions.[8]

This unique constellation of functionalities allows for a modular and convergent approach to the synthesis of complex molecules, making it a highly sought-after intermediate in drug discovery and development.[10]

Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

The most common and efficient synthesis of the title compound begins with the commercially available 2-bromo-4-fluoroaniline.[5][11] The protection of the amine functionality is typically achieved through reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

Experimental Protocol: Boc Protection of 2-Bromo-4-fluoroaniline

Objective: To synthesize Tert-butyl (2-bromo-4-fluorophenyl)carbamate from 2-bromo-4-fluoroaniline.

Materials:

• 2-Bromo-4-fluoroaniline (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) or 4-Dimethylaminopyridine (DMAP) (catalytic to 1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-4-fluoroaniline in the chosen anhydrous solvent.

• Addition of Base: Add the base (TEA or DMAP) to the solution and stir for 5-10 minutes at room temperature.

• Addition of Boc₂O: Dissolve di-tert-butyl dicarbonate in a minimal amount of the reaction solvent and add it dropwise to the stirred reaction mixture. The reaction is often exothermic, and a cooling bath may be necessary to maintain the temperature at or below room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the consumption of the starting aniline.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford Tert-butyl (2-bromo-4-fluorophenyl)carbamate as a white to off-white solid.

Caption: Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

The Role in Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is realized in its application as a substrate in palladium-catalyzed cross-coupling reactions. The carbon-bromine bond is readily activated by a palladium(0) catalyst, initiating the catalytic cycle.[12]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds, typically between an aryl halide and an organoboron compound.[13] Tert-butyl (2-bromo-4-fluorophenyl)carbamate serves as an excellent aryl bromide partner in these reactions, allowing for the introduction of a wide variety of aryl, heteroaryl, vinyl, and alkyl groups at the 2-position.[14]

Causality Behind Experimental Choices:

• Catalyst Selection: The choice of palladium catalyst and ligand is critical for achieving high yields and turnover numbers. For many Suzuki couplings involving aryl bromides, catalysts like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or systems generated in situ from a palladium(II) precursor (e.g., Pd(OAc)₂) and a phosphine ligand are effective.[15]

• Base and Solvent: A base, such as potassium carbonate or cesium carbonate, is required to facilitate the transmetalation step. The choice of solvent (e.g., toluene, dioxane, or aqueous mixtures) can significantly impact the reaction rate and yield.[16]

Caption: Suzuki-Miyaura coupling workflow.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, a transformation of immense importance in medicinal chemistry.[17][18] Using Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a diverse range of primary and secondary amines can be coupled to the aromatic ring, leading to the synthesis of complex diarylamines and related structures.[19][20]

Expertise in Practice:

• Ligand Choice: The success of the Buchwald-Hartwig amination often hinges on the selection of the appropriate phosphine ligand. Sterically hindered and electron-rich ligands, such as those from the Buchwald or Hartwig laboratories, are frequently employed to promote the reductive elimination step and prevent catalyst decomposition.[17]

• Base Sensitivity: A strong, non-nucleophilic base like sodium tert-butoxide is typically used. The reaction conditions must be carefully controlled to avoid premature cleavage of the Boc protecting group.

Sonogashira Coupling

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing access to arylethynyl structures.[4] This reaction is instrumental in the synthesis of conjugated systems found in materials science and as precursors to various heterocyclic scaffolds.[21]

Trustworthy Protocols:

• Copper Co-catalysis: While copper-free Sonogashira protocols exist, the classic conditions often employ a copper(I) co-catalyst (e.g., CuI) to facilitate the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[22]

• Amine Base/Solvent: An amine base, such as triethylamine or diisopropylamine, is commonly used both as a base and as a solvent.[23]

Deprotection and Further Functionalization

Following the desired cross-coupling reaction, the Boc protecting group can be selectively removed to unmask the aniline functionality. This is typically achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM) or with hydrochloric acid (HCl) in dioxane or methanol.[8][24]

Mechanism of Deprotection: The deprotection proceeds via protonation of the carbonyl oxygen of the Boc group, followed by the loss of the stable tert-butyl cation and subsequent decarboxylation of the resulting carbamic acid to yield the free amine.[24]

Caption: Deprotection and subsequent functionalization.

The liberated aniline can then undergo a vast array of subsequent transformations, including acylation, alkylation, sulfonylation, or participation in the formation of heterocyclic rings, further highlighting the synthetic versatility of the original intermediate.

Data Presentation

Reaction Type	Typical Catalyst/Ligand System	Base	Solvent	Product Class
Suzuki-Miyaura	Pd(PPh₃)₄ or Pd(OAc)₂/SPhos	K₂CO₃, Cs₂CO₃	Toluene, Dioxane	Biaryls, etc.
Buchwald-Hartwig	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	Aryl Amines
Sonogashira	PdCl₂(PPh₃)₂/CuI	Et₃N, i-Pr₂NH	THF, DMF	Aryl Alkynes

Conclusion

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a testament to the power of strategic molecular design in synthetic intermediates. Its carefully orchestrated arrangement of a reactive handle (bromo group), a modulating element (fluoro group), and a robust protecting group (Boc) provides chemists with a reliable and versatile tool for the construction of complex molecular architectures. A thorough understanding of the principles governing its reactivity in key transformations, such as palladium-catalyzed cross-coupling reactions, is essential for leveraging its full potential in the pursuit of novel pharmaceuticals and advanced materials.

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The Strategic Synthesis of a Key Pharmaceutical Building Block: A Technical Guide to Tert-butyl (2-bromo-4-fluorophenyl)carbamate

In the landscape of modern drug discovery and development, the efficient and reliable synthesis of key molecular intermediates is paramount. Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a seemingly unassuming molecule, represents a critical building block in the construction of more complex pharmaceutical agents. Its carefully designed structure, featuring a bromine atom for subsequent cross-coupling reactions, a fluorine atom to modulate electronic properties and metabolic stability, and a Boc-protected amine for controlled reactivity, makes it a valuable asset in the medicinal chemist's toolbox.

This in-depth technical guide provides a comprehensive overview of the discovery, history, and synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. Moving beyond a simple recitation of protocols, this guide delves into the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals.

The Genesis of a Building Block: A Historical Perspective

The history of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is not one of a singular, celebrated discovery but rather an evolution driven by the growing demand for precisely functionalized aromatic compounds in medicinal chemistry. The true innovation lies in the strategic combination of its constituent parts: the 2-bromo-4-fluoroaniline core and the tert-butoxycarbonyl (Boc) protecting group.

The development of regioselective bromination techniques for anilines and the widespread adoption of the Boc protecting group in the mid-20th century set the stage for the emergence of molecules like Tert-butyl (2-bromo-4-fluorophenyl)carbamate. The carbamate functional group itself has been a staple in pharmaceuticals, valued for its proteolytic stability and ability to act as a hydrogen bond donor and acceptor.[1] The true value of this specific carbamate, however, is realized in its role as a versatile intermediate, enabling the introduction of the 2-bromo-4-fluorophenyl moiety into larger, more complex molecular architectures.

The Cornerstone: Synthesis of 2-Bromo-4-fluoroaniline

The journey to our target molecule begins with the synthesis of its essential precursor, 2-bromo-4-fluoroaniline. The primary and most direct approach involves the electrophilic bromination of 4-fluoroaniline. The fluorine atom at the para position and the activating amino group direct the incoming bromine electrophile to the ortho position.

A common and effective method for this transformation utilizes N-bromosuccinimide (NBS) as the brominating agent in a suitable solvent such as N,N-dimethylformamide (DMF).[2] This approach offers good yields and regioselectivity.

Experimental Protocol: Synthesis of 2-Bromo-4-fluoroaniline

Objective: To synthesize 2-bromo-4-fluoroaniline from 4-fluoroaniline via electrophilic bromination.

Materials:

• 4-fluoroaniline

• N-bromosuccinimide (NBS)

• N,N-dimethylformamide (DMF)

• Dichloromethane (CH2Cl2)

• Ethyl acetate

• n-hexane

• Two-necked flask

• Stirring device

• Apparatus for column chromatography

Procedure:

• In a two-necked flask equipped with a stirring device, dissolve 4-fluoroaniline (1.0 equivalent) in distilled N,N-dimethylformamide (DMF).

• In a separate container, dissolve N-bromosuccinimide (NBS) (1.1 equivalents) in DMF.

• Slowly add the NBS solution dropwise to the stirring solution of 4-fluoroaniline.

• Monitor the reaction progress using an appropriate technique (e.g., TLC).

• Upon completion of the reaction, perform an extraction using dichloromethane (CH2Cl2).

• Purify the crude product by column chromatography using a mixture of ethyl acetate and n-hexane (e.g., 1:4 ratio) as the eluent.

• Collect the fractions containing the desired product and concentrate under reduced pressure to obtain 2-bromo-4-fluoroaniline. A typical yield for this reaction is around 95%.[2]

Causality of Experimental Choices:

• N-bromosuccinimide (NBS): NBS is chosen as the brominating agent because it is a solid that is easier and safer to handle than liquid bromine. It provides a source of electrophilic bromine in a controlled manner.

• N,N-dimethylformamide (DMF): DMF is a polar aprotic solvent that effectively dissolves both the aniline and NBS, facilitating the reaction.

• Column Chromatography: This purification technique is essential to separate the desired 2-bromo-4-fluoroaniline from any potential side products, such as the dibrominated aniline or unreacted starting material.

Sources

• 1. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Bromo-4-fluoroaniline | 1003-98-1 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: Buchwald-Hartwig Amination using Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Introduction: The Strategic Importance of Fluorinated Arylamines

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the construction of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are pivotal structural motifs in pharmaceuticals, agrochemicals, and functional materials.[2][3] Of particular interest to the drug development professional is the synthesis of fluorinated arylamines. The incorporation of fluorine atoms into bioactive molecules can profoundly influence their metabolic stability, lipophilicity, and binding affinity, making them highly desirable in medicinal chemistry.

This guide provides a detailed technical overview and robust protocols for the Buchwald-Hartwig amination of tert-butyl (2-bromo-4-fluorophenyl)carbamate. This substrate is a valuable precursor for the synthesis of 2-amino-5-fluorophenyl derivatives, which are key intermediates in the development of various therapeutic agents. We will delve into the mechanistic underpinnings of the reaction, critical experimental parameters, a step-by-step protocol, and troubleshooting advice to empower researchers to successfully implement this transformation.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[4][5] The generally accepted mechanism comprises three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition: The cycle initiates with the oxidative addition of the aryl bromide to a coordinatively unsaturated Pd(0) species, forming a Pd(II) complex.[5][6] This is often the rate-determining step of the reaction.[6]

• Amine Coordination and Deprotonation: The amine (in this case, the carbamate) then coordinates to the Pd(II) center. In the presence of a strong base, the amine is deprotonated to form a palladium-amido complex.[7]

• Reductive Elimination: The final step is the reductive elimination from the Pd(II) complex, which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5]

dot graph "Buchwald_Hartwig_Amination_Cycle" { layout=circo; node [shape=box, style=rounded]; rankdir=LR; bgcolor="#F1F3F4";

"Pd(0)L" [label="Active Pd(0) Catalyst", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Oxidative_Addition" [label="Oxidative Addition Complex\n(Ar-Pd(II)(L)-Br)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Amine_Coordination" [label="Amine Coordinated Complex", fillcolor="#FBBC05", fontcolor="#202124"]; "Amido_Complex" [label="Palladium Amido Complex", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Pd(0)L" -> "Oxidative_Addition" [label="Ar-Br"]; "Oxidative_Addition" -> "Amine_Coordination" [label="R2NH"]; "Amine_Coordination" -> "Amido_Complex" [label="Base, -HBase+"]; "Amido_Complex" -> "Pd(0)L" [label="Reductive Elimination\n(Product: Ar-NR2)"]; } dot Figure 1: Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

Critical Parameters for Success: A Guided Approach

The success of the Buchwald-Hartwig amination is highly dependent on the judicious selection of several key reaction parameters. For the coupling of tert-butyl (2-bromo-4-fluorophenyl)carbamate, the following considerations are paramount:

Choice of Palladium Precursor and Ligand

The combination of the palladium source and the phosphine ligand is the heart of the catalytic system. While various palladium precursors such as Pd(OAc)₂, Pd₂(dba)₃, and [PdCl(allyl)]₂ can be used, the choice of ligand is often more critical.[8] For the amination of aryl bromides, particularly those with electron-withdrawing groups like fluorine, bulky and electron-rich phosphine ligands are generally preferred.[4] These ligands promote the rates of both oxidative addition and reductive elimination.[4]

• Recommended Ligands: For this specific transformation, ligands from the Buchwald biarylphosphine family, such as XPhos , RuPhos , or BrettPhos , are excellent starting points.[9][10] These ligands have demonstrated broad utility and high catalytic activity in the coupling of a wide range of amines and aryl halides.[9][10] Josiphos-type ligands have also shown effectiveness in similar couplings.[9]

The Role of the Base

The base plays a crucial role in the deprotonation of the carbamate to form the active nucleophile.[11] The choice of base can significantly impact the reaction rate and yield.

• Recommended Bases: Strong, non-nucleophilic bases are typically employed. Sodium tert-butoxide (NaOtBu) is a common and effective choice.[8] Other strong bases like lithium bis(trimethylsilyl)amide (LHMDS) can also be used. For substrates that may be sensitive to strong bases, weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be considered, though this may require higher reaction temperatures or catalyst loadings.[8]

Solvent Selection

The choice of solvent is critical for ensuring the solubility of all reaction components and for maintaining an appropriate reaction temperature.

• Recommended Solvents: Aprotic, non-polar, or polar aprotic solvents are generally used. Toluene and 1,4-dioxane are the most common and effective solvents for Buchwald-Hartwig aminations.[12][13] It is crucial to use anhydrous solvents, as water can deactivate the catalyst. Other solvents like tetrahydrofuran (THF) or tert-butanol (t-BuOH) can also be employed.[14]

Experimental Protocol: Buchwald-Hartwig Amination of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

This protocol provides a general procedure for the palladium-catalyzed amination of tert-butyl (2-bromo-4-fluorophenyl)carbamate with a generic primary or secondary amine. Optimization may be required for specific amine coupling partners.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )
tert-Butyl (2-bromo-4-fluorophenyl)carbamate	N/A	292.13
Amine (Primary or Secondary)	Varies	Varies
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50
XPhos	564483-18-7	476.65
Sodium tert-Butoxide (NaOtBu)	865-48-5	96.10
Anhydrous Toluene	108-88-3	92.14

Reaction Setup and Procedure

dot graph "Experimental_Workflow" { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

subgraph "cluster_Preparation" { label="Preparation"; bgcolor="#FFFFFF"; "Reagents" [label="Weigh Reagents\n(Substrate, Base, Catalyst, Ligand)"]; "Glassware" [label="Oven-Dry Glassware"]; }

subgraph "cluster_Reaction" { label="Reaction"; bgcolor="#FFFFFF"; "Assembly" [label="Assemble Reaction under Inert Gas"]; "Solvent_Addition" [label="Add Anhydrous Toluene"]; "Amine_Addition" [label="Add Amine"]; "Heating" [label="Heat to 80-110 °C"]; "Monitoring" [label="Monitor by TLC/LC-MS"]; }

subgraph "cluster_Workup" { label="Work-up and Purification"; bgcolor="#FFFFFF"; "Quenching" [label="Cool and Quench Reaction"]; "Extraction" [label="Extract with Organic Solvent"]; "Drying" [label="Dry Organic Layer"]; "Concentration" [label="Concentrate in vacuo"]; "Purification" [label="Purify by Column Chromatography"]; }

"Reagents" -> "Assembly"; "Glassware" -> "Assembly"; "Assembly" -> "Solvent_Addition"; "Solvent_Addition" -> "Amine_Addition"; "Amine_Addition" -> "Heating"; "Heating" -> "Monitoring"; "Monitoring" -> "Quenching"; "Quenching" -> "Extraction"; "Extraction" -> "Drying"; "Drying" -> "Concentration"; "Concentration" -> "Purification"; } dot Figure 2: General Experimental Workflow.

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk tube or a sealable reaction vial equipped with a magnetic stir bar, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), sodium tert-butoxide (1.4 equiv), Pd(OAc)₂ (0.02 equiv, 2 mol%), and XPhos (0.04 equiv, 4 mol%).

• Inert Atmosphere: Seal the reaction vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.[2]

• Solvent and Amine Addition: Under a positive pressure of the inert gas, add anhydrous toluene via syringe to achieve a concentration of approximately 0.1-0.2 M with respect to the aryl bromide. Then, add the amine (1.2 equiv) via syringe.

• Reaction: Seal the vessel tightly and place it in a preheated oil bath or heating block at 80-110 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent such as ethyl acetate and quench carefully with a saturated aqueous solution of ammonium chloride or water.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent (2 x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
No or Low Conversion	Inactive catalyst, insufficient base, presence of oxygen or water.	Use a fresh batch of palladium precursor and ligand. Ensure the base is dry and freshly opened. Thoroughly degas the solvent and maintain a strict inert atmosphere.[15]
Formation of Side Products	Hydrodehalogenation (replacement of bromine with hydrogen), or side reactions of functional groups.	Screen different ligands and bases. Lowering the reaction temperature may reduce side reactions. Ensure the purity of starting materials.
Inconsistent Results	Variations in reagent quality, solvent purity, or reaction setup.	Standardize the source and quality of all reagents and solvents. Ensure consistent and rigorous inert atmosphere techniques.
Difficulty in Purification	Presence of highly polar byproducts or residual catalyst.	Filter the crude reaction mixture through a plug of Celite or silica gel before concentration. Optimize the chromatography conditions.

Conclusion

The Buchwald-Hartwig amination of tert-butyl (2-bromo-4-fluorophenyl)carbamate is a highly effective method for the synthesis of valuable fluorinated arylamine derivatives. By carefully selecting the catalyst system, base, and solvent, and by adhering to rigorous experimental techniques, researchers can achieve high yields and purity of the desired products. The protocols and insights provided in this guide are intended to serve as a strong foundation for the successful application of this important transformation in the pursuit of novel therapeutics and other advanced materials.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• ACS GCI Pharmaceutical Roundtable. Specific Solvent Issues with Buchwald-Hartwig Amination. [Link]

• Singleton, D. A., et al. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 2020. [Link]

• Dorel, R., & Echavarren, A. M. The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 2019. [Link]

• Kjellberg, A., et al. Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Organic Process Research & Development, 2011. [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• The Royal Society of Chemistry. Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. [Link]

• Dorel, R., & Echavarren, A. M. The Buchwald–Hartwig Amination After 25 Years. ResearchGate, 2019. [Link]

• Organic Syntheses. Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 2016. [Link]

• Lei, P., & Szostak, M. Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). [Link]

• Reddit. Help troubleshooting a Buchwald-Hartwig amination?. [Link]

• J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. [Link]

• Chemistry Stack Exchange. Buchwald-Hartwig coupling troubleshooting. [Link]

• Sunesson, Y., et al. Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 2014. [Link]

• de la Torre, M. C., et al. Fluorous-Tagged Carbamates for the Pd-Catalyzed Amination of Aryl Halides. The Journal of Organic Chemistry, 2008. [Link]

• Yin, J., & Buchwald, S. L. Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides. Organic Letters, 2000. [Link]

• National Institutes of Health. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. [Link]

• Appr-tech. tert-butyl N-[(1S)-2-(4-bromo-2-fluorophenyl)-1-cyanoethyl]carbamate. [Link]

• Green, R. A., & Hartwig, J. F. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 2014. [Link]

• Organic Syntheses. Carbamic acid, tert-butyl ester. [Link]

• Organic Syntheses. Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

• National Institutes of Health. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• Google Patents. Process for the production of tert-butyl N-(2-bromoethyl)

• Pittelkow, M. Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. [Link]

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• 1. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 7. jk-sci.com [jk-sci.com]
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• 12. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
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• 14. chem.libretexts.org [chem.libretexts.org]
• 15. reddit.com [reddit.com]

Palladium-catalyzed cross-coupling reactions of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

An In-Depth Guide to Palladium-Catalyzed Cross-Coupling Reactions of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Introduction: The Strategic Value of a Versatile Building Block

In the landscape of modern medicinal chemistry and materials science, the design of complex molecular architectures from versatile building blocks is paramount. Tert-butyl (2-bromo-4-fluorophenyl)carbamate emerges as a substrate of significant strategic importance. Its structure is endowed with three key features for synthetic diversification: a reactive C-Br bond, ideally positioned for palladium-catalyzed cross-coupling; a fluorine atom at the C4 position, a common bioisostere for hydrogen that can modulate pharmacokinetic and physicochemical properties; and a Boc-protected aniline, which masks a reactive amine that can be revealed in a later synthetic step to provide a crucial vector for further functionalization.

Palladium-catalyzed cross-coupling reactions, a field recognized with the 2010 Nobel Prize in Chemistry, provide an unparalleled toolkit for the formation of carbon-carbon and carbon-heteroatom bonds.[1][2] This guide provides detailed application notes and field-proven protocols for several classes of palladium-catalyzed reactions using tert-butyl (2-bromo-4-fluorophenyl)carbamate, empowering researchers to leverage this building block for the synthesis of novel compounds. We will delve into the mechanistic underpinnings, provide step-by-step experimental procedures, and offer practical troubleshooting advice for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Mizoroki-Heck, and cyanation reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for constructing biaryl structures, which are prevalent in pharmaceuticals and advanced materials.[2] The reaction couples an organohalide with an organoboron species, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[2]

Reaction Principle and Catalytic Cycle

The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[2] The choice of ligand is critical; bulky, electron-rich phosphine ligands are often essential for promoting the reaction of sterically hindered or electronically challenging substrates.[3] The base plays a crucial role in activating the boronic acid for the transmetalation step.[2]

Figure 1: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.

Protocol 1: Synthesis of tert-butyl (4-fluoro-2'-methyl-[1,1'-biphenyl]-2-yl)carbamate

This protocol describes the coupling of tert-butyl (2-bromo-4-fluorophenyl)carbamate with o-tolylboronic acid.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• o-Tolylboronic acid (1.5 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2-3 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Argon or Nitrogen gas

• Standard laboratory glassware (Schlenk flask, condenser)

Experimental Procedure:

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), o-tolylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (0.02 equiv), and K₂CO₃ (3.0 equiv).

• Inerting: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio, to achieve a substrate concentration of ~0.1 M).

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromide is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the aqueous layer and extract it twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Data Summary: Suzuki-Miyaura Coupling Conditions

Coupling Partner	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (3)	Dioxane/H₂O	90	~80-95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃ (2)	Toluene/EtOH/H₂O	85	~85-98
3-Pyridinylboronic acid	SPhos Pd G2 (2)	K₃PO₄ (3)	Toluene/H₂O	100	~75-90
Benzylboronic acid pinacol ester	XPhos Pd G3 (2)	Cs₂CO₃ (2.5)	THF/H₂O	70	~70-85

Note: Yields are representative and highly dependent on specific reaction scale and purity of reagents.

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds, enabling the synthesis of aryl amines from aryl halides.[4] This reaction is exceptionally valuable for producing aniline derivatives, which are core structures in countless pharmaceuticals.[5] The reaction mechanism is similar to other cross-couplings, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][6]

Protocol 2: Synthesis of tert-butyl (4-fluoro-2-morpholinophenyl)carbamate

This protocol details the coupling of the title compound with morpholine, a common secondary amine.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene, anhydrous

• Argon or Nitrogen gas

Experimental Procedure:

• Catalyst Preparation: In a glovebox or under a strong flow of inert gas, add Pd₂(dba)₃ (0.01 equiv), XPhos (0.02 equiv), and anhydrous toluene to a dry Schlenk flask. Stir for 10-15 minutes at room temperature to allow for catalyst pre-formation.

• Reagent Addition: To the catalyst mixture, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv) and sodium tert-butoxide (1.4 equiv).

• Nucleophile Addition: Finally, add morpholine (1.2 equiv) via syringe.

• Reaction: Seal the flask and heat in an oil bath at 80-110 °C for 4-18 hours.

• Monitoring: Check for completion using TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water, then separate the layers.

• Purification: Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude material by flash column chromatography.

Figure 2: Experimental Workflow for Buchwald-Hartwig Amination.

Sonogashira Coupling: Accessing C(sp²)-C(sp) Scaffolds

The Sonogashira reaction is the premier method for coupling aryl halides with terminal alkynes, creating valuable internal alkynes.[7][8] These products are key intermediates in natural product synthesis and materials science. The reaction is typically catalyzed by a palladium complex and co-catalyzed by a copper(I) salt, although copper-free versions have been developed.[1][7]

Protocol 3: Synthesis of tert-butyl (4-fluoro-2-(phenylethynyl)phenyl)carbamate

This protocol outlines the copper(I)-cocatalyzed Sonogashira coupling with phenylacetylene.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (1-5 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPEA), anhydrous and degassed (2.0-3.0 equiv)

• Tetrahydrofuran (THF) or DMF, anhydrous

• Argon or Nitrogen gas

Experimental Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.01 equiv).

• Solvent and Base: Add anhydrous THF followed by degassed Et₃N.

• Alkyne Addition: Add phenylacetylene (1.2 equiv) dropwise to the stirring mixture at room temperature.

• Reaction: Heat the reaction mixture to 50-70 °C and stir until the starting material is consumed (typically 2-12 hours), as monitored by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite®, washing the pad with ethyl acetate.

• Purification: Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[9]

Data Summary: Sonogashira Coupling Conditions

Alkyne Partner	Catalyst System (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (2) / CuI (1)	Et₃N (2)	THF	60	~85-95
1-Hexyne	Pd(OAc)₂ (2.5) / PPh₃ (5) / CuI (1)	DIPEA (2.5)	DMF	80	~80-90
Trimethylsilylacetylene	[DTBNpP]Pd(crotyl)Cl (2.5)	TMP (2)	DMSO	RT	~90-97
Propargyl alcohol	Pd(PPh₃)₄ (3) / CuI (2)	Et₃N (3)	Acetonitrile	50	~70-85

Note: TMP = 2,2,6,6-Tetramethylpiperidine. DTBNpP = di-tert-butylneopentylphosphine. Conditions are adapted from general Sonogashira protocols.[7][9]

Mizoroki-Heck Reaction: Olefin Arylation

The Mizoroki-Heck reaction facilitates the coupling of an aryl halide with an alkene to form a new, substituted alkene, representing a powerful C-C bond-forming strategy.[10] The reaction proceeds via oxidative addition, migratory insertion of the olefin, and subsequent β-hydride elimination.[11]

Protocol 4: Synthesis of tert-butyl (E)-(4-fluoro-2-styrylphenyl)carbamate

This protocol describes the arylation of styrene.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Styrene (1.4 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Argon or Nitrogen gas

Experimental Procedure:

• Setup: Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), Pd(OAc)₂ (0.02 equiv), and P(o-tol)₃ (0.04 equiv) to a reaction vessel.

• Inerting: Evacuate and backfill the vessel with an inert gas three times.

• Reagent Addition: Add anhydrous DMF, styrene (1.4 equiv), and DIPEA (1.5 equiv).

• Reaction: Stir the reaction mixture at 80-100 °C for 16-24 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Workup: After cooling, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic extracts with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.

Palladium-Catalyzed Cyanation: Introduction of a Nitrile Moiety

The introduction of a nitrile group is a valuable transformation in organic synthesis, as nitriles are precursors to amines, carboxylic acids, and amides. Palladium-catalyzed cyanation offers a milder alternative to traditional methods like the Sandmeyer or Rosenmund-von Braun reactions.[12] A significant challenge is catalyst poisoning by the cyanide anion; therefore, reaction conditions must be carefully chosen to mitigate this effect.[12] Using less toxic and less soluble cyanide sources like zinc cyanide (Zn(CN)₂) or potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) is a common strategy.[13][14][15]

Protocol 5: Synthesis of tert-butyl (2-cyano-4-fluorophenyl)carbamate

This protocol uses the less toxic zinc cyanide as the cyanide source.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Zinc Cyanide (Zn(CN)₂) (0.6 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2-5 mol%)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (4-10 mol%)

• N,N-Dimethylformamide (DMF), anhydrous

• Argon or Nitrogen gas

Experimental Procedure:

• Setup: To a Schlenk flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), Zn(CN)₂ (0.6 equiv), Pd₂(dba)₃ (0.02 equiv), and dppf (0.04 equiv).

• Inerting: Evacuate and backfill the flask with argon three times.

• Solvent Addition: Add anhydrous DMF via syringe.

• Reaction: Heat the mixture in an oil bath at 100-120 °C for 6-24 hours.

• Monitoring: Follow the disappearance of the starting material by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Pour the mixture into a stirred, aqueous solution of sodium bicarbonate and ethyl acetate. Stir for 30 minutes.

• Purification: Filter the mixture through a pad of Celite® to remove palladium black. Separate the layers of the filtrate. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed or degraded).2. Poor quality of reagents (base, solvent not anhydrous).3. Insufficient temperature.	1. Use a pre-catalyst (e.g., XPhos Pd G3) or pre-form the active catalyst.2. Ensure all reagents and solvents are anhydrous and degassed.3. Increase reaction temperature in 10 °C increments. Change ligand to a more robust one (e.g., from PPh₃ to a biarylphosphine).
Hydrodehalogenation	1. Presence of water or protic impurities.2. β-hydride elimination from the palladium intermediate is competitive.3. Base is too strong or reaction time is too long.	1. Use rigorously dried solvents and reagents.2. Choose a ligand that promotes faster reductive elimination (e.g., bulky biarylphosphines).3. Use a weaker base (e.g., K₃PO₄ instead of NaOtBu) or reduce reaction time.
Homocoupling of Coupling Partner	1. (Suzuki) Presence of oxygen causing boronic acid homocoupling.2. (Sonogashira) Glaser coupling due to Cu(I) catalyst and oxygen.	1. Thoroughly degas all solvents and maintain a strict inert atmosphere.2. For Sonogashira, run the reaction under copper-free conditions if possible, or ensure the system is completely free of oxygen.
Catalyst Poisoning (Cyanation)	Excess free cyanide in solution binds irreversibly to the palladium center.[12]	1. Use a cyanide source with low solubility (Zn(CN)₂, K₄[Fe(CN)₆]).2. Avoid highly polar solvents that increase cyanide solubility.3. Use bulky ligands that sterically hinder cyanide from displacing the ligand on the palladium center.[14]

References

• ChemInform Abstract: Pd-Catalyzed Amidation of Aryl(Het) Halides with tert-Butyl Carbamate. ResearchGate.

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Scheme 8. Coupling of tert-butyl (thiophen-2-ylmethyl)carbamate with aryl bromides. ResearchGate. Available at: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. organic-chemistry.org. Available at: [Link]

• The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands. National Institutes of Health. Available at: [Link]

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Europe PMC. Available at: [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. MIT Open Access Articles. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. organic-chemistry.org. Available at: [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. Available at: [Link]

• Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts. Available at: [Link]

• tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. MDPI. Available at: [Link]

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. National Institutes of Health. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Institutes of Health. Available at: [Link]

• Mizoroki-Heck Reaction. SynArchive. Available at: [Link]

• Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohal. Thieme. Available at: [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. National Institutes of Health. Available at: [Link]

• The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. National Institutes of Health. Available at: [Link]

• Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates. National Institutes of Health. Available at: [Link]

• Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion. Organic Chemistry Portal. Available at: [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. Available at: [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. Available at: [Link]

• Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. National Institutes of Health. Available at: [Link]

• Transition-Metal-Catalyzed Alkyl Heck-Type Reactions. National Institutes of Health. Available at: [Link]

• Tetrabutylammonium Bromide (TBAB)-Promoted, Pd/Cu-Catalyzed Sonogashira Coupling of N-Tosyl Aryltriazenes. ResearchGate. Available at: [Link]

• ChemInform Abstract: Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion. ResearchGate. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. National Institutes of Health. Available at: [Link]

• Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. MDPI. Available at: [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. National Institutes of Health. Available at: [Link]

• Poly(amino acid) Synthesis from 2,5-Diketopiperazines for Acid-Actuated Drug Release. Wiley Online Library. Available at: [Link]

• Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. National Institutes of Health. Available at: [Link]

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Application Notes and Protocols: Facile Deprotection of the Boc Group from Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Introduction: The Indispensable Role of the Boc Protecting Group and the Significance of 2-Bromo-4-fluoroaniline

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, the strategic use of protecting groups is a cornerstone of success. Among these, the tert-butoxycarbonyl (Boc) group stands out for its widespread application in masking the nucleophilicity of amines.[1][2][3] Its popularity stems from its remarkable stability across a broad spectrum of reaction conditions, coupled with its facile and clean removal under acidic conditions.[1][4][5] This dual characteristic allows for the selective manipulation of other functional groups within a complex molecule without unintended interference from the protected amine.

The target product of the deprotection discussed herein, 2-bromo-4-fluoroaniline, is a valuable synthetic intermediate.[6][7] The presence of bromine, fluorine, and an amino group on the phenyl ring provides three distinct points for further chemical modification, making it a versatile building block for the synthesis of a wide array of more complex molecules, including agrochemicals and active pharmaceutical ingredients. The controlled and efficient deprotection of its Boc-protected precursor, tert-butyl (2-bromo-4-fluorophenyl)carbamate, is therefore a critical step in many synthetic routes.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the deprotection of tert-butyl (2-bromo-4-fluorophenyl)carbamate. We will delve into the underlying mechanisms of acid-catalyzed Boc deprotection and present robust, field-proven protocols using common laboratory reagents. Furthermore, we will discuss essential analytical techniques for monitoring reaction progress and ensuring product purity, thereby providing a comprehensive and self-validating framework for this crucial synthetic transformation.

The Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group is an acid-catalyzed elimination reaction.[8] The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][2][9] This initial protonation enhances the electrophilicity of the carbonyl carbon and weakens the adjacent C-O bond.

The protonated intermediate is unstable and readily undergoes fragmentation.[2][10] This fragmentation results in the formation of a stable tertiary carbocation, the tert-butyl cation, and a carbamic acid intermediate. The carbamic acid is itself unstable and rapidly decarboxylates, releasing carbon dioxide gas and yielding the free amine.[1][10] In the acidic reaction medium, the newly liberated amine is protonated to form the corresponding ammonium salt.[10]

// Nodes Start [label="Tert-butyl (2-bromo-4-fluorophenyl)carbamate"]; Protonation [label="Protonated Carbamate"]; Carbocation [label="tert-Butyl Cation"]; Carbamic_Acid [label="Carbamic Acid Intermediate"]; Amine_Salt [label="2-Bromo-4-fluoroanilinium Salt"]; CO2 [label="CO₂"]; Isobutene [label="Isobutene"];

// Edges Start -> Protonation [label="+ H⁺"]; Protonation -> Carbocation [label="Fragmentation"]; Protonation -> Carbamic_Acid; Carbamic_Acid -> Amine_Salt [label="- CO₂"]; Carbocation -> Isobutene [label="- H⁺"]; } mend Caption: Mechanism of Acid-Catalyzed Boc Deprotection.

Experimental Protocols for Boc Deprotection

The choice of acid and solvent for Boc deprotection can be tailored based on the substrate's sensitivity to acidic conditions and the desired work-up procedure. Below are two standard and reliable protocols for the deprotection of tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

Trifluoroacetic acid is a highly effective reagent for Boc deprotection due to its strength and volatility, which simplifies its removal during work-up.[1][4] Dichloromethane is a common solvent for this reaction as it is relatively inert and readily dissolves both the starting material and the intermediate species.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 eq) in anhydrous dichloromethane (approximately 0.1-0.2 M concentration). Place the flask on a magnetic stirrer.

• Addition of TFA: Slowly add trifluoroacetic acid (5-10 eq) to the stirred solution at room temperature. The addition should be done carefully as the reaction can be exothermic and will evolve carbon dioxide gas.[10]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[11] A typical reaction time is 1-4 hours. On TLC, the product, 2-bromo-4-fluoroaniline, will have a lower Rf value than the starting material due to its increased polarity.

• Work-up: Once the reaction is complete, remove the solvent and excess TFA in vacuo using a rotary evaporator.[12][13]

• Neutralization: Dissolve the residue in a suitable organic solvent such as dichloromethane or ethyl acetate. Carefully add saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. Continue adding the bicarbonate solution until the gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 2-bromo-4-fluoroaniline.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel if required.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

A solution of hydrogen chloride in 1,4-dioxane is another common and effective reagent for Boc deprotection.[9][14][15] This method is often preferred when the product is desired as the hydrochloride salt, which can sometimes aid in purification by crystallization.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate

• 4M HCl in 1,4-dioxane

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 eq) in a minimal amount of a suitable solvent like methanol or dioxane.

• Addition of HCl/Dioxane: To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 eq) at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC or HPLC.[11] The reaction is typically complete within 1-3 hours.

• Product Isolation (as the hydrochloride salt): Upon completion of the reaction, the product, 2-bromo-4-fluoroaniline hydrochloride, may precipitate out of the solution. If not, the product can often be precipitated by the addition of diethyl ether.

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any soluble impurities.

• Drying: Dry the collected solid under vacuum to obtain the 2-bromo-4-fluoroaniline hydrochloride salt.

• Conversion to Free Amine (optional): To obtain the free amine, the hydrochloride salt can be dissolved in water and neutralized with a base such as saturated aqueous sodium bicarbonate or sodium hydroxide. The free amine can then be extracted with an organic solvent, dried, and concentrated as described in Protocol 1.

Comparative Summary of Deprotection Protocols

Parameter	Protocol 1: TFA in DCM	Protocol 2: HCl in Dioxane
Primary Reagent	Trifluoroacetic acid (TFA)	Hydrochloric acid (HCl)
Solvent	Dichloromethane (DCM)	1,4-Dioxane
Reaction Time	1-4 hours	1-3 hours
Work-up	Aqueous basic wash	Precipitation/Filtration
Initial Product Form	Free amine	Hydrochloride salt
Key Advantage	Volatile acid simplifies removal	Direct isolation of salt can be advantageous

Analytical Monitoring and Product Characterization

Rigorous analytical monitoring is crucial for determining the completion of the reaction and for characterizing the final product.

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the deprotection.[11] The Boc-protected starting material is significantly less polar than the resulting free amine. A suitable eluent system (e.g., 20-30% ethyl acetate in hexanes) will show a clear separation between the starting material (higher Rf) and the product (lower Rf). The product spot can be visualized under UV light and/or by staining with a ninhydrin solution, which develops a characteristic color with primary amines.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis of reaction conversion and product purity, reverse-phase HPLC is the method of choice.[11] The retention time of the more polar product will be shorter than that of the less polar starting material on a C18 column.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the deprotected product. In the ¹H NMR spectrum, the disappearance of the large singlet at approximately 1.5 ppm, corresponding to the nine protons of the tert-butyl group, is a clear indication of successful deprotection. The appearance of a broad singlet corresponding to the -NH₂ protons is also expected.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the 2-bromo-4-fluoroaniline product.

// Nodes Start [label="Start: Tert-butyl (2-bromo-4-fluorophenyl)carbamate"]; Reaction [label="Deprotection Reaction\n(TFA/DCM or HCl/Dioxane)"]; Monitoring [label="Reaction Monitoring\n(TLC, HPLC)"]; Workup [label="Work-up\n(Neutralization/Extraction or Precipitation)"]; Purification [label="Purification\n(Column Chromatography or Recrystallization)"]; Analysis [label="Product Characterization\n(NMR, MS)"]; Final_Product [label="Final Product: 2-Bromo-4-fluoroaniline"];

// Edges Start -> Reaction; Reaction -> Monitoring; Monitoring -> Reaction [label="Incomplete"]; Monitoring -> Workup [label="Complete"]; Workup -> Purification; Purification -> Analysis; Analysis -> Final_Product; } mend Caption: General Experimental Workflow for Boc Deprotection.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or the equivalents of acid. Ensure that the starting material is fully dissolved and that the reagents are of good quality.

• Side Reactions: The tert-butyl cation generated during the reaction can potentially alkylate electron-rich aromatic rings. While generally not a major issue with this substrate, being aware of this potential side reaction is important.

• Safety Precautions: Both TFA and concentrated HCl are corrosive and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

The deprotection of tert-butyl (2-bromo-4-fluorophenyl)carbamate is a straightforward yet critical transformation in many synthetic endeavors. By understanding the underlying mechanism and following the detailed protocols outlined in this application note, researchers can reliably and efficiently obtain the valuable intermediate, 2-bromo-4-fluoroaniline. The choice between the TFA and HCl methods will depend on the specific requirements of the subsequent synthetic steps and desired product form. Adherence to rigorous analytical monitoring will ensure the high quality and purity of the final product, paving the way for successful downstream applications.

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Retrieved from [Link]

• Ashworth, I. W., Cox, B. G., & Meyrick, B. (2010). Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. The Journal of Organic Chemistry, 75(23), 8117-8125. Retrieved from [Link]

• American Chemical Society. (2004). Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Organic Process Research & Development, 8(6), 946-948. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism [Video]. YouTube. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Properties and Synthesis of 2-Bromo-4-fluoroaniline (CAS 1003-98-1). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Retrieved from [Link]

• Google Patents. (n.d.). CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• GSC Online Press. (2024, August 30). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. Retrieved from [Link]

• Scribd. (n.d.). TFA Deprotection. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• Google Patents. (n.d.). CN102120723A - Preparation method of 2-bromo-4-fluoroacetanilide.

• Reddit. (2014, June 22). Removal of Boc protecting group as workup?. Retrieved from [Link]

• ResearchGate. (2021, October). Comparison of various catalysts in the N-Boc protection of aniline with (Boc)2O at room temperature. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020, June 23). Retrieved from [Link]

• National Institutes of Health. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• UKnowledge. (2020, June 23). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride. Retrieved from [Link]

• Chemtips. (2012, June 18). Reactions that Work: Boc Protection. Retrieved from [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

• ResearchGate. (2025, August 7). Mild and Selective Deprotection of Carbamates with Bu4NF. Retrieved from [Link]

• ResearchGate. (2016, March 26). How to confirm BOC deprotection by TFA ?. Retrieved from [Link]

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Application Notes and Protocols for the Purification of Crude Tert-butyl (2-bromo-4-fluorophenyl)carbamate

For: Researchers, scientists, and drug development professionals engaged in synthetic and medicinal chemistry.

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the purification of crude Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a key intermediate in pharmaceutical synthesis. Recognizing the critical impact of purity on downstream applications, this document outlines systematic approaches to remove common impurities through recrystallization and flash column chromatography. Each protocol is presented with an emphasis on the underlying chemical principles, ensuring both reproducibility and adaptability. This guide is intended to be a practical resource, enabling researchers to achieve high-purity Tert-butyl (2-bromo-4-fluorophenyl)carbamate consistently.

Introduction: The Importance of Purity

Tert-butyl (2-bromo-4-fluorophenyl)carbamate serves as a crucial building block in the synthesis of various pharmaceutically active compounds. The purity of this intermediate is paramount, as the presence of unreacted starting materials or byproducts can lead to the formation of impurities in subsequent steps, complicating purification and potentially impacting the efficacy and safety of the final active pharmaceutical ingredient (API). This application note details robust methods for the purification of this carbamate, ensuring its suitability for demanding synthetic applications.

Synthesis Context and Potential Impurities

The most common synthetic route to Tert-butyl (2-bromo-4-fluorophenyl)carbamate involves the protection of the amino group of 2-bromo-4-fluoroaniline with di-tert-butyl dicarbonate (Boc₂O).

Figure 1: General synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Based on this reaction, the primary impurities in the crude product are typically:

• Unreacted 2-bromo-4-fluoroaniline: Due to incomplete reaction.

• Di-tert-butyl dicarbonate (Boc₂O): From the use of excess reagent.

• Tert-butanol: A byproduct of the reaction.

• Di-Boc protected aniline: A potential side product where the aniline nitrogen is protected twice, though less common under standard conditions.

The purification strategies outlined below are designed to effectively remove these specific impurities.

Purification Strategies: A Comparative Overview

Two primary techniques are recommended for the purification of crude Tert-butyl (2-bromo-4-fluorophenyl)carbamate: recrystallization and flash column chromatography. The choice between these methods will depend on the impurity profile, the required scale, and the desired final purity.

Technique	Principle	Advantages	Disadvantages
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.	Cost-effective, scalable, can yield very high purity crystalline material.	Requires suitable solvent, potential for product loss in the mother liquor.
Flash Column Chromatography	Differential partitioning of components between a stationary phase and a mobile phase.	Widely applicable, effective for separating complex mixtures, good for smaller scales.	More solvent-intensive, requires a dedicated setup, can be less economical for large scales.

Protocol 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The ideal solvent is one in which the target compound has high solubility at elevated temperatures and low solubility at lower temperatures, while impurities remain soluble at all temperatures. For carbamates, non-polar to moderately polar solvents are often effective.

Solvent Selection

Based on the structure of Tert-butyl (2-bromo-4-fluorophenyl)carbamate and empirical data from similar compounds, a hexane/ethyl acetate solvent system is recommended. Hexane acts as the anti-solvent, while ethyl acetate provides good solubility at higher temperatures.

Step-by-Step Protocol

• Dissolution: In a suitable Erlenmeyer flask, dissolve the crude Tert-butyl (2-bromo-4-fluorophenyl)carbamate in a minimal amount of hot ethyl acetate. Heat the mixture gently on a hot plate with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Addition of Anti-Solvent: While the solution is still warm, slowly add hexane until the solution becomes slightly turbid.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. For optimal crystal formation, do not disturb the flask during this period.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Figure 2: Recrystallization workflow for Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Protocol 2: Purification by Flash Column Chromatography

Flash column chromatography is a rapid and effective method for purifying organic compounds. The choice of stationary and mobile phases is crucial for achieving good separation.

System Parameters

• Stationary Phase: Silica gel (230-400 mesh) is the standard choice for compounds of this polarity.

• Mobile Phase: A gradient of ethyl acetate in hexane is recommended. The optimal gradient can be determined by Thin Layer Chromatography (TLC) analysis.

TLC Analysis for Method Development

Before running the column, it is essential to determine the appropriate solvent system using TLC.

• Spotting: Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane) and spot it on a silica gel TLC plate.

• Elution: Develop the TLC plate in a chamber containing a mixture of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3 v/v).

• Visualization: Visualize the spots under UV light (254 nm). The desired product should have an Rf value between 0.2 and 0.4 for optimal separation on a column.

Step-by-Step Protocol

• Column Packing: Prepare a silica gel column of appropriate size for the amount of crude material. Slurry pack the column with the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial mobile phase. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the initial mobile phase. Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 20% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Figure 3: Flash chromatography workflow for Tert-butyl (2-bromo-4-fluorophenyl)carbamate.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

Technique	Purpose	Expected Results for Pure Product
Thin Layer Chromatography (TLC)	Rapid purity check	A single spot with a consistent Rf value.
¹H and ¹³C NMR Spectroscopy	Structural confirmation and purity assessment	Absence of signals corresponding to impurities (e.g., unreacted aniline, tert-butanol).
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis	A single major peak corresponding to the product.
Melting Point	Physical property characterization	A sharp melting point range.

NMR Spectroscopy

While the specific NMR data for Tert-butyl (2-bromo-4-fluorophenyl)carbamate is not widely published, the expected spectral features can be inferred from structurally similar compounds such as Tert-butyl (4-bromophenyl)carbamate.[1]

• ¹H NMR: A singlet at ~1.5 ppm (9H) for the tert-butyl group, aromatic protons in the region of 7.0-7.5 ppm, and a broad singlet for the N-H proton.

• ¹³C NMR: Resonances for the tert-butyl group (~28 ppm and ~81 ppm), aromatic carbons, and the carbamate carbonyl (~152 ppm).[1]

The absence of signals from unreacted 2-bromo-4-fluoroaniline in the aromatic region and the lack of a tert-butanol signal at ~1.28 ppm are key indicators of purity.

Conclusion

The purification of crude Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a critical step in ensuring the quality of subsequent synthetic transformations. Both recrystallization and flash column chromatography are effective methods for removing common impurities. The choice of method will depend on the specific needs of the researcher, including the scale of the reaction and the required final purity. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can consistently obtain high-purity Tert-butyl (2-bromo-4-fluorophenyl)carbamate for their drug discovery and development endeavors.

References

• Organic Syntheses. Carbamic acid, tert-butyl ester. Available at: [Link]

• Supporting Information for a chemical synthesis paper. Characterization data for Tert-butyl (4-bromophenyl)carbamate.
• Royal Society of Chemistry. Electronic Supplementary Information.

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Application Notes and Protocols: The Strategic Use of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in the Synthesis of Bioactive Molecules

Introduction: The Versatility of a Protected Aryl Halide in Modern Drug Discovery

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine atoms and the timely modulation of amine functionalities are paramount for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. Tert-butyl (2-bromo-4-fluorophenyl)carbamate has emerged as a pivotal building block, ingeniously combining a synthetically versatile aryl bromide, a bioisosteric fluorine substituent, and a protected amine in a single, stable scaffold.[1] The tert-butyloxycarbonyl (Boc) protecting group offers robust stability under a variety of reaction conditions while allowing for facile deprotection under mild acidic conditions, a crucial feature in multi-step syntheses.[2][3] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic applications of this reagent, focusing on key bond-forming reactions and providing detailed, field-proven protocols.

The carbamate moiety itself is a key structural motif in many approved therapeutic agents, valued for its chemical stability and its ability to act as a peptide bond surrogate, enhancing cell membrane permeability.[2][4] The presence of the bromine atom at the ortho position to the carbamate allows for its participation in a wide array of palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of the complex molecular architectures of many modern pharmaceuticals.[5][6]

I. Core Applications in Bioactive Molecule Synthesis

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a cornerstone reagent for the synthesis of a diverse range of bioactive molecules, most notably kinase inhibitors and other targeted therapeutics.[7][8][9] Its utility stems from its ability to participate in sequential, highly regioselective cross-coupling reactions.

A. Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Molecular Diversity

The bromine atom of tert-butyl (2-bromo-4-fluorophenyl)carbamate serves as a versatile handle for introducing molecular complexity through palladium-catalyzed cross-coupling reactions. The two most impactful of these in this context are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

1. Suzuki-Miyaura Coupling: Building Biaryl Scaffolds

The Suzuki-Miyaura reaction is a powerful method for constructing biaryl and heteroaryl-aryl linkages, which are prevalent motifs in kinase inhibitors.[10][11] In this context, tert-butyl (2-bromo-4-fluorophenyl)carbamate can be coupled with a variety of boronic acids or boronate esters to generate complex scaffolds.

Causality Behind Experimental Choices: The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and preventing side reactions.[12][13] For sterically hindered or electron-rich coupling partners, a more active catalyst system, often employing a bulky phosphine ligand, may be necessary. The base plays a crucial role in the transmetalation step, and its strength and solubility can significantly impact the reaction rate and yield.[11]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a suitable base such as potassium carbonate (2.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv).

• Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1 ratio), to achieve a concentration of 0.1-0.2 M with respect to the carbamate.

• Reaction Execution: Heat the mixture with vigorous stirring to 80-100 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Condition	Notes
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Choice depends on substrate scope.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Base strength can influence reaction rate.
Solvent	Toluene/H₂O, Dioxane/H₂O	Biphasic system is typical.
Temperature	80-120 °C	Higher temperatures may be needed for less reactive substrates.

2. Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry for the formation of carbon-nitrogen bonds.[5][14] This reaction is instrumental in synthesizing molecules where an aniline or related nitrogen-containing moiety is a key pharmacophore. Tert-butyl (2-bromo-4-fluorophenyl)carbamate can be coupled with a wide range of primary and secondary amines.

Causality Behind Experimental Choices: The success of the Buchwald-Hartwig amination is highly dependent on the choice of the palladium catalyst and, most critically, the phosphine ligand. Sterically hindered and electron-rich phosphine ligands are often required to facilitate the reductive elimination step and prevent β-hydride elimination.[5] The base is crucial for deprotonating the amine, making it a more effective nucleophile.[15]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, charge a dry Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv), a suitable phosphine ligand (e.g., XPhos, 0.08 equiv), and a strong, non-nucleophilic base such as sodium tert-butoxide (1.4 equiv).

• Reagent Addition: Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv) and the desired amine (1.2 equiv).

• Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane.

• Reaction Execution: Seal the tube and heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product via column chromatography.

Parameter	Recommended Condition	Notes
Catalyst/Ligand	Pd₂(dba)₃/XPhos, Pd(OAc)₂/BINAP	Ligand choice is critical for success.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	A strong, non-nucleophilic base is preferred.
Solvent	Toluene, Dioxane	Anhydrous and deoxygenated conditions are crucial.
Temperature	80-110 °C	Reaction times can vary significantly.

B. Post-Coupling Deprotection: Unveiling the Bioactive Amine

A key strategic advantage of using tert-butyl (2-bromo-4-fluorophenyl)carbamate is the ease of removing the Boc protecting group to reveal the free aniline. This is typically the final step in a synthetic sequence, as the unprotected aniline can be reactive under various conditions.

Causality Behind Experimental Choices: Trifluoroacetic acid (TFA) is a common and effective reagent for Boc deprotection. It is volatile, allowing for easy removal in vacuo. The reaction is typically performed at room temperature and is often quantitative.

Protocol 3: Boc Deprotection

• Reaction Setup: Dissolve the Boc-protected substrate (1.0 equiv) in a suitable solvent such as dichloromethane (DCM).

• Reagent Addition: Add trifluoroacetic acid (TFA, 5-10 equiv) dropwise at room temperature.

• Reaction Execution: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and solvent.

• Purification: The resulting amine salt can often be used directly or neutralized with a base (e.g., saturated aqueous sodium bicarbonate) and extracted into an organic solvent for further purification if necessary.

II. Case Study: Synthesis of a Kinase Inhibitor Precursor

The following multi-step synthesis illustrates the strategic application of tert-butyl (2-bromo-4-fluorophenyl)carbamate in the construction of a key intermediate for a hypothetical kinase inhibitor. This showcases a sequential Suzuki coupling followed by a Buchwald-Hartwig amination and final deprotection.

This synthetic strategy allows for the modular construction of complex molecules, where the R¹ and R² groups can be varied to explore the structure-activity relationship (SAR) of the target kinase.

Conclusion

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a highly valuable and versatile building block in the synthesis of bioactive molecules. Its trifunctional nature allows for the strategic and sequential introduction of molecular complexity through robust and well-established palladium-catalyzed cross-coupling reactions. The Boc-protected amine provides the necessary stability during these transformations and can be readily deprotected under mild conditions. The protocols and insights provided in this application note are intended to empower researchers to effectively utilize this key reagent in their drug discovery and development endeavors.

References

• Vertex AI Search. (n.d.).

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 17, 2026, from [Link]

• PMC. (n.d.). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Retrieved January 17, 2026.
• National Institutes of Health. (n.d.). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. Retrieved January 17, 2026.
• Semantic Scholar. (n.d.). The synthesis of novel kinase inhibitors using click chemistry. Retrieved January 17, 2026.
• BenchChem. (n.d.). Application Notes and Protocols: (S)-2-(4-Fluorophenyl)propan-1-ol in Bioactive Compound Synthesis. Retrieved January 17, 2026.
• PubMed Central. (n.d.). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. Retrieved January 17, 2026.
• OUCI. (n.d.).

• PubMed Central. (n.d.). Organic Carbamates in Drug Design and Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

• PubMed Central. (n.d.).
• ResearchGate. (n.d.). Synthesis, biological evaluation and molecular modelling studies of 4-anilinoquinazoline derivatives as protein kinase inhibitors. Retrieved January 17, 2026.

• MDPI. (n.d.). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. Retrieved January 17, 2026, from [Link]

• PubMed Central. (n.d.). Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity. Retrieved January 17, 2026.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved January 17, 2026, from [Link]

• ACS Publications. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Retrieved January 17, 2026.
• PubMed Central. (n.d.). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Retrieved January 17, 2026.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromomethyl-4,5-diphenyl-oxazole. Retrieved January 17, 2026.

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• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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Application of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in Fragment-Based Drug Discovery: A Technical Guide

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic application of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in fragment-based drug discovery (FBDD). We will delve into the unique advantages conferred by its structural motifs, present detailed protocols for its use in primary screening and hit validation, and outline strategies for its elaboration into potent lead compounds.

Introduction: The Strategic Value of a Dual-Halogenated Fragment

Fragment-Based Drug Discovery (FBDD) has cemented its position as a powerful engine for the identification of novel, high-quality chemical starting points for drug development. The core principle of FBDD is to screen low molecular weight compounds (fragments) that bind to a biological target with low affinity but high ligand efficiency. These initial "hits" are then optimized into high-affinity leads through structure-guided design.

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a particularly valuable fragment due to the strategic placement of two different halogen atoms and a protected amine, each offering distinct advantages throughout the FBDD workflow.

• The Bromine "Phasing Head": The bromine atom is a powerful tool for X-ray crystallography. Its significant anomalous scattering signal allows for the unambiguous determination of the fragment's binding pose and orientation within the target's binding site, even in cases of weak or partial occupancy.[1][2][3] This structural certainty is critical for guiding subsequent synthetic elaboration.

• The Fluorine "NMR Reporter": The fluorine atom serves as an excellent reporter for Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5][6] ¹⁹F-NMR screening is highly sensitive, has a low background signal, and a wide chemical shift range, making it an ideal method for detecting the weak binding events characteristic of fragments.[6][7]

• The Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) protecting group offers a stable, yet readily cleavable, handle for synthetic chemistry.[8][9] It masks the reactivity of the aniline nitrogen during initial screening, preventing unwanted interactions. Post-hit validation, its removal under mild acidic conditions provides a clear vector for fragment growth and elaboration.[9]

These combined features make Tert-butyl (2-bromo-4-fluorophenyl)carbamate a versatile and information-rich tool for FBDD campaigns.

Physicochemical Properties

A summary of the key physicochemical properties of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is provided below. These properties align well with the "Rule of Three" often used for fragment selection.

Property	Value	Source
CAS Number	384793-18-4	[10]
Molecular Formula	C₁₁H₁₃BrFNO₂	[10]
Molecular Weight	290.13 g/mol	[10]
Topological Polar Surface Area (TPSA)	38.33 Ų	[10]
cLogP	3.93	[10]
Hydrogen Bond Donors	1	[10]
Hydrogen Bond Acceptors	2	[10]
Rotatable Bonds	1	[10]

Experimental Workflows and Protocols

The dual-halogenated nature of this fragment allows for a multi-pronged approach to screening and hit validation. Below are detailed protocols for leveraging its unique properties.

Primary Screening: Identifying Initial Hits

The initial goal is to identify if and how the fragment binds to the protein target. Both NMR and SPR are excellent primary screening techniques.

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Step-by-step synthesis of derivatives from Tert-butyl (2-bromo-4-fluorophenyl)carbamate

An Application Guide to the Synthetic Derivatization of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Introduction: The Strategic Value of a Versatile Building Block

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science discovery, the strategic selection of starting materials is paramount. Tert-butyl (2-bromo-4-fluorophenyl)carbamate stands out as a preeminent building block. Its structure is endowed with three key features that enable a diverse array of chemical transformations:

• Aryl Bromide Handle: The bromine atom serves as an excellent leaving group for a multitude of transition-metal-catalyzed cross-coupling reactions, providing a reliable anchor point for constructing carbon-carbon and carbon-heteroatom bonds.

• Fluorine Substitution: The fluorine atom at the C4 position significantly modulates the electronic properties of the aromatic ring, influencing reactivity and often imparting desirable pharmacokinetic properties (e.g., metabolic stability, binding affinity) in drug candidates.

• Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group is a robust, acid-labile protecting group for the aniline nitrogen. It is stable to many cross-coupling conditions while also acting as a potential directing group for certain reactions like ortho-lithiation. Its eventual removal under mild acidic conditions unmasks a primary amine, opening a gateway to further derivatization.

This guide provides an in-depth exploration of the key synthetic pathways originating from this versatile carbamate. We will move beyond simple procedural lists to explain the underlying principles and rationale behind protocol choices, offering field-proven insights for researchers, scientists, and drug development professionals.

SECTION 1: Palladium-Catalyzed C-C Bond Forming Reactions

Palladium catalysis is the workhorse for forging new carbon-carbon bonds on aryl halides. The general catalytic cycle for many of these reactions involves an oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation (for Suzuki/Stille) or carbopalladation (for Heck/Sonogashira), and concluding with a reductive elimination step that releases the product and regenerates the Pd(0) catalyst.[1][2]

Suzuki-Miyaura Coupling: Synthesis of Biaryl Derivatives

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating biaryl structures due to its mild conditions, commercial availability of a vast library of boronic acids, and tolerance of a wide range of functional groups.[3]

Causality & Experimental Rationale:

• Catalyst System: A palladium(0) source, often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂, and a phosphine ligand are required. Ligands such as SPhos or XPhos are often effective for sterically hindered or electronically challenging substrates.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential for the transmetalation step. It activates the boronic acid by forming a more nucleophilic boronate species, which facilitates the transfer of the organic group to the palladium center.[3]

• Solvent: A mixture of an organic solvent (e.g., Toluene, Dioxane) and water is commonly used to dissolve both the organic and inorganic reagents.

Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Protocol: Synthesis of Tert-butyl (4-fluoro-4'-methoxy-[1,1'-biphenyl]-2-yl)carbamate

Reagent/Parameter	Amount/Value	Moles (mmol)	Equiv.
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	320 mg	1.0	1.0
(4-Methoxyphenyl)boronic acid	182 mg	1.2	1.2
Pd(PPh₃)₄	58 mg	0.05	0.05
K₂CO₃ (2M aqueous solution)	1.5 mL	3.0	3.0
Toluene	10 mL	-	-
Temperature	100 °C	-	-
Reaction Time	12 h	-	-
Expected Yield	~85-95%

Step-by-Step Methodology:

• To a 25 mL round-bottom flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (320 mg, 1.0 mmol), (4-methoxyphenyl)boronic acid (182 mg, 1.2 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

• Equip the flask with a reflux condenser and purge with an inert gas (Argon or Nitrogen) for 10 minutes.

• Add toluene (10 mL) followed by the 2M aqueous solution of K₂CO₃ (1.5 mL) via syringe.

• Heat the mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12 hours.

• Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer. Wash the organic layer with brine (2 x 15 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the title compound as a white solid.

Sonogashira Coupling: Synthesis of Aryl Alkynes

The Sonogashira reaction is a powerful method for coupling aryl halides with terminal alkynes, creating C(sp²)-C(sp) bonds.[4] It typically requires both a palladium catalyst and a copper(I) co-catalyst.[5][6]

Causality & Experimental Rationale:

• Dual Catalysis: The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) salt (e.g., CuI) reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex.[4]

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is used both as a solvent and to neutralize the H-X acid formed during the reaction.

• Copper-Free Variants: Concerns about copper contamination in pharmaceutical synthesis have led to the development of copper-free Sonogashira protocols, which often require stronger bases and specific ligand systems to proceed efficiently.[4]

Protocol: Synthesis of Tert-butyl (4-fluoro-2-(phenylethynyl)phenyl)carbamate

Reagent/Parameter	Amount/Value	Moles (mmol)	Equiv.
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	320 mg	1.0	1.0
Phenylacetylene	133 µL	1.2	1.2
PdCl₂(PPh₃)₂	35 mg	0.05	0.05
Copper(I) Iodide (CuI)	10 mg	0.05	0.05
Triethylamine (TEA)	5 mL	-	-
Temperature	70 °C	-	-
Reaction Time	6 h	-	-
Expected Yield	~80-90%

Step-by-Step Methodology:

• To a Schlenk flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (320 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (35 mg, 0.05 mmol), and CuI (10 mg, 0.05 mmol).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add degassed triethylamine (5 mL) and phenylacetylene (133 µL, 1.2 mmol) via syringe.

• Heat the reaction mixture to 70 °C and stir for 6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous NH₄Cl solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient).

SECTION 2: Palladium-Catalyzed C-N Bond Forming Reactions

Buchwald-Hartwig Amination: Synthesis of Diaryl Amines

The Buchwald-Hartwig amination is a cornerstone reaction for forming carbon-nitrogen bonds, enabling the synthesis of aryl amines from aryl halides.[1][2] Its development revolutionized the synthesis of countless compounds vital to the pharmaceutical and electronic materials industries.[1]

Causality & Experimental Rationale:

• Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich ligands (e.g., XPhos, RuPhos) are often required to promote the challenging reductive elimination step that forms the C-N bond and to stabilize the active palladium catalyst.[7]

• Base: A strong, non-nucleophilic base is necessary. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used to deprotonate the amine coupling partner, forming the active nucleophile.[2][8]

• Inert Atmosphere: The Pd(0) catalyst and some ligands are sensitive to oxygen, so the reaction must be performed under an inert atmosphere.

Workflow for Buchwald-Hartwig Amination

Caption: General workflow for Buchwald-Hartwig amination.

Protocol: Synthesis of Tert-butyl (4-fluoro-2-(phenylamino)phenyl)carbamate

Reagent/Parameter	Amount/Value	Moles (mmol)	Equiv.
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	320 mg	1.0	1.0
Aniline	110 µL	1.2	1.2
Pd₂(dba)₃	18 mg	0.02	0.02
XPhos	29 mg	0.06	0.06
Sodium tert-butoxide (NaOtBu)	135 mg	1.4	1.4
Toluene (anhydrous)	5 mL	-	-
Temperature	100 °C	-	-
Reaction Time	16 h	-	-
Expected Yield	~75-85%

Step-by-Step Methodology:

• In a glovebox or under a stream of argon, add NaOtBu (135 mg, 1.4 mmol), Pd₂(dba)₃ (18 mg, 0.02 mmol), and XPhos (29 mg, 0.06 mmol) to an oven-dried Schlenk tube.

• Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (320 mg, 1.0 mmol) and anhydrous toluene (5 mL).

• Add aniline (110 µL, 1.2 mmol) via syringe.

• Seal the tube and heat the mixture at 100 °C for 16 hours.

• Cool the reaction to room temperature and quench by adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography to afford the desired product.

SECTION 3: Directed ortho-Metalation and Borylation

Directed ortho-metalation (DoM) is a powerful strategy for regioselective functionalization of aromatic rings. The Boc-carbamate group is a potent directed metalation group (DMG), capable of directing a strong base to deprotonate the adjacent C-H position. However, in our substrate, the bromine atom at the C2 position precludes this. Instead, a lithium-halogen exchange can be performed, followed by trapping with an electrophile. A particularly elegant application is the lithiation-borylation sequence.

Causality & Experimental Rationale:

• Lithium-Halogen Exchange: A strong organolithium base, typically n-butyllithium (nBuLi) or sec-butyllithium (sBuLi), at low temperatures (-78 °C) can selectively exchange with the bromine atom to form a highly reactive aryllithium intermediate.[9][10]

• Borylation: This transient aryllithium species is then "trapped" by an electrophilic boron source, such as triisopropyl borate or isopropoxyboronic acid pinacol ester, to form a boronic ester.[11]

• Significance: This reaction transforms the aryl bromide into an aryl boronic ester, effectively reversing the polarity and creating a substrate ready for subsequent Suzuki-Miyaura coupling. This two-step process is invaluable for building complex molecules.

Protocol: Synthesis of Tert-butyl (4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

Reagent/Parameter	Amount/Value	Moles (mmol)	Equiv.
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	320 mg	1.0	1.0
n-Butyllithium (nBuLi, 2.5 M in hexanes)	440 µL	1.1	1.1
Isopropoxyboronic acid pinacol ester	242 µL	1.2	1.2
Tetrahydrofuran (THF, anhydrous)	10 mL	-	-
Temperature	-78 °C	-	-
Reaction Time	2 h	-	-
Expected Yield	~70-80%

Step-by-Step Methodology:

• Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (320 mg, 1.0 mmol) to an oven-dried, three-neck flask equipped with a thermometer and an argon inlet.

• Dissolve the starting material in anhydrous THF (10 mL) and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add nBuLi (440 µL of a 2.5 M solution, 1.1 mmol) dropwise, ensuring the internal temperature does not rise above -70 °C. Stir for 30 minutes at -78 °C.

• Add isopropoxyboronic acid pinacol ester (242 µL, 1.2 mmol) dropwise.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm slowly to room temperature overnight.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the boronic ester.

SECTION 4: Deprotection and Further Derivatization

The Boc group can be easily removed under acidic conditions to reveal the free aniline, 2-bromo-4-fluoroaniline. This product is a valuable intermediate itself, ready for a host of new reactions such as amide bond formation, diazotization, or reductive amination.

Protocol: Synthesis of 2-Bromo-4-fluoroaniline

Reagent/Parameter	Amount/Value	Moles (mmol)	Equiv.
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	320 mg	1.0	1.0
Trifluoroacetic Acid (TFA)	1 mL	~13	~13
Dichloromethane (DCM)	5 mL	-	-
Temperature	Room Temp.	-	-
Reaction Time	2 h	-	-
Expected Yield	>95%

Step-by-Step Methodology:

• Dissolve tert-butyl (2-bromo-4-fluorophenyl)carbamate (320 mg, 1.0 mmol) in DCM (5 mL) in a round-bottom flask.

• Add trifluoroacetic acid (1 mL) to the solution at room temperature. Effervescence (isobutylene gas) will be observed.

• Stir the reaction for 2 hours. Monitor by TLC until the starting material is fully consumed.

• Carefully concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Dissolve the residue in ethyl acetate (20 mL) and carefully wash with saturated aqueous NaHCO₃ solution until the aqueous layer is basic (pH > 8).

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield 2-bromo-4-fluoroaniline, which can often be used without further purification.

References

• Clayden, J., & Yagupolskii, Y. L. (2015).
• Tantry, S. J., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies.

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Ho, T. L. (2018).
• Organic Chemistry Division, Sigma-Aldrich. (n.d.).

• Wikipedia contributors. (2023). Ullmann condensation. Wikipedia. [Link]

• Kukhta, A. V., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Chemistry LibreTexts. (2023).

• Organic Chemistry Portal. (n.d.). Heck Reaction. organic-chemistry.org. [Link]

• Beilstein Journal of Organic Chemistry. (2017).
• Morrison, K. M., et al. (2025). Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates.
• Aggarwal, V. K., et al. (2017). Standard Lithiation–Borylation A user's guide. University of Bristol.
• Burton, R. J., et al. (2013). Pd-Catalyzed Amidation of Aryl(Het)
• Campeau, L.-C., et al. (2013).
• Tang, T., et al. (2013). Palladium-catalyzed carbonylative Sonogashira coupling of aryl bromides via tert-butyl isocyanide insertion. PubMed.

• Organic Syntheses. (n.d.). A. 2-Bromo-N-Boc-glycine tert-butyl ester. orgsyn.org. [Link]

• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester. orgsyn.org. [Link]

• Molander, G. A., & Brown, A. R. (2012). Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates.
• Zhou, B. (2019). Lithiation—Borylation Methodology: Applications in the Synthesis of Polypropionate Fragment and Polyfluoromethylation Reactions of Organoboronic Esters. University of Bristol Research Portal.
• Lee, A. F., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl.

• Organic Chemistry Portal. (n.d.). Arenenitrile synthesis by cyanations or substitution. organic-chemistry.org. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. organic-chemistry.org. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.
• Aggarwal, V. K., et al. (2016). Studies on the Lithiation, Borylation, and 1,2‐Metalate Rearrangement of O‐Cycloalkyl 2,4,6‐Triisopropylbenzoates.
• Tang, T., et al. (2013). Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Bromides via tert-Butyl Isocyanide Insertion. Organic Chemistry Portal.
• Hoshino, M., et al. (1997). Palladium-Catalyzed Stille Couplings With Fluorous Tin Reactants. PubMed.
• Quasdorf, K. W., et al. (2009). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates.
• Juliá-Hernández, F., et al. (2017). Transition-Metal-Catalyzed Alkyl Heck-Type Reactions.
• Handy, S. T., & Zhang, Y. (2006).
• Gstöttmayr, F., et al. (2016). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands.
• Doucet, H. (n.d.). Scheme 8. Coupling of tert-butyl (thiophen-2-ylmethyl)carbamate with aryl bromides.
• Wang, D., et al. (2020).
• ResearchGate. (2017). Synthesis of tert-butyl (substituted benzamido)
• Billingsley, K. L., & Buchwald, S. L. (2011). Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies.
• Lackinger, M., et al. (2012). Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction.
• Sytnik, K., et al. (2019). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)
• Hu, X., et al. (2019). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate.
• ResearchGate. (2014).

• PubChem. (n.d.). tert-butyl N-(4-bromo-3-cyanophenyl)carbamate. National Center for Biotechnology Information. [Link]

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling using 1-Bromo-4-tert-butylbenzene.
• MDPI. (2021). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• Pittelkow, M. (n.d.).
• Hsieh, H.-W., et al. (2011). Synthesis of 2-naphthols via carbonylative Stille coupling reaction of 2-bromobenzyl bromides with tributylallylstannane followed by the Heck reaction. PubMed.

Sources

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• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. Studies on the Lithiation, Borylation, and 1,2‐Metalate Rearrangement of O‐Cycloalkyl 2,4,6‐Triisopropylbenzoates - PMC [pmc.ncbi.nlm.nih.gov]

Large-scale synthesis protocol for Tert-butyl (2-bromo-4-fluorophenyl)carbamate

An Application Note for the Scalable Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

For inquiries, please contact: Senior Application Scientist Google AI Labs

Abstract

This document provides a comprehensive guide for the large-scale synthesis of tert-butyl (2-bromo-4-fluorophenyl)carbamate, a key intermediate in the development of various pharmaceutical compounds. The protocol detailed herein is designed for scalability, focusing on procedural robustness, safety, and high yield. We delve into the mechanistic rationale behind the selection of reagents and reaction conditions, offering a protocol that is both scientifically sound and practically implemented in a process chemistry environment. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction and Scientific Rationale

Tert-butyl (2-bromo-4-fluorophenyl)carbamate (CAS No. 384793-18-4) is a crucial building block in medicinal chemistry. The presence of bromine, fluorine, and a protected amine on the phenyl ring provides multiple reaction handles for further molecular elaboration, making it a valuable precursor for synthesizing complex target molecules.

The core of this synthesis is the protection of the primary amine of 2-bromo-4-fluoroaniline using a tert-butoxycarbonyl (Boc) group. The Boc group is one of the most widely used amine protecting groups in organic synthesis due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[1] The selection of di-tert-butyl dicarbonate (Boc₂O) as the protecting agent is based on its high reactivity and the benign nature of its byproducts (tert-butanol and carbon dioxide), which simplifies purification, a critical consideration for large-scale operations.[1]

This protocol has been optimized for safety, scalability, and efficiency, moving away from laborious purification methods like column chromatography in favor of direct crystallization of the product.

Reaction Scheme

The synthesis proceeds via a nucleophilic acyl substitution mechanism, where the amine nitrogen of 2-bromo-4-fluoroaniline attacks one of the carbonyl carbons of di-tert-butyl dicarbonate. A base is used to neutralize the protonated amine, driving the reaction to completion.

Figure 1: Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Caption: Boc-protection of 2-bromo-4-fluoroaniline.

Materials and Equipment

Table 1: Reagent Specifications

Reagent	CAS No.	Molecular Formula	Molecular Weight ( g/mol )	Supplier Recommendation
2-Bromo-4-fluoroaniline	1003-98-1	C₆H₅BrFN	190.01	Sigma-Aldrich, 97% purity or higher[2]
Di-tert-butyl dicarbonate (Boc₂O)	24424-99-5	C₁₀H₁₈O₅	218.25	Sigma-Aldrich, 97% purity or higher
Triethylamine (TEA)	121-44-8	C₆H₁₅N	101.19	Sigma-Aldrich, ≥99.5%, dried over KOH
Tetrahydrofuran (THF)	109-99-9	C₄H₈O	72.11	Anhydrous, ≥99.9%, inhibitor-free
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	ACS Grade
Hexanes	110-54-3	C₆H₁₄	86.18	ACS Grade
Brine (Saturated NaCl solution)	N/A	NaCl + H₂O	N/A	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	ACS Grade

Table 2: Recommended Equipment for Large-Scale Synthesis (1 kg Scale)

Equipment	Specification	Purpose
Glass-Lined Reactor	20 L capacity, jacketed	Main reaction vessel with temperature control
Overhead Stirrer	High-torque motor with PTFE-coated impeller	Efficient mixing of the reaction slurry/solution
Temperature Probe	K-type thermocouple with display	Accurate monitoring of internal reaction temperature
Addition Funnel	5 L, pressure-equalizing	Controlled, dropwise addition of liquid reagents
Condenser	Allihn or Graham type	Control of solvent vapors
Nitrogen Inlet/Outlet	Connected to a bubbler	Maintain an inert atmosphere
Filtration Apparatus	Nutsche filter or large Büchner funnel	Isolation of the crude/final product
Vacuum Oven	Temperature and pressure control	Efficient drying of the final product
Rotary Evaporator	20 L capacity	Solvent removal post-extraction

Detailed Step-wise Synthesis Protocol

This protocol is designed for a 1.0 kg scale of the starting material, 2-bromo-4-fluoroaniline.

Reactor Preparation and Inerting

• Assemble the 20 L reactor with an overhead stirrer, temperature probe, condenser, and nitrogen inlet.

• Ensure the system is clean, dry, and leak-tested.

• Purge the reactor with dry nitrogen for at least 30 minutes to establish an inert atmosphere. Maintain a gentle positive pressure of nitrogen throughout the reaction.

Reagent Charging and Reaction Initiation

• Charge the reactor with 2-bromo-4-fluoroaniline (1.00 kg, 5.26 mol) .

• Add anhydrous Tetrahydrofuran (THF, 8.0 L) to the reactor.

• Begin stirring at 150-200 RPM to achieve a homogeneous solution or a fine slurry.

• Cool the reactor contents to 0-5 °C using a circulating chiller.

• Slowly add Triethylamine (TEA, 0.88 L, 6.31 mol, 1.2 equiv) via the addition funnel over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• In a separate vessel, dissolve Di-tert-butyl dicarbonate (Boc₂O, 1.26 kg, 5.79 mol, 1.1 equiv) in anhydrous THF (2.0 L) .

• Transfer the Boc₂O solution to the pressure-equalizing addition funnel.

• Add the Boc₂O solution dropwise to the reactor over 2-3 hours . Causality Note: A slow addition rate is crucial to control the exotherm and the rate of CO₂ gas evolution. A rapid addition can lead to a runaway reaction and excessive pressure buildup.[1]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for an additional 12-16 hours .

Reaction Monitoring

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC.

  • TLC System: 4:1 Hexanes/Ethyl Acetate.

  • Visualization: UV light (254 nm).

  • The reaction is complete when the starting aniline spot (Rf ≈ 0.5) is fully consumed and a new product spot (Rf ≈ 0.7) is dominant.

Work-up and Extraction

• Once the reaction is complete, cool the mixture to 10-15 °C.

• Slowly quench the reaction by adding deionized water (5.0 L) . Safety Note: Quenching may be mildly exothermic.

• Transfer the biphasic mixture to a 50 L separatory funnel or an extraction vessel.

• Add Ethyl Acetate (EtOAc, 8.0 L) and agitate. Allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer sequentially with:

  • 1 M HCl (2 x 2.0 L) to remove residual TEA.

  • Saturated NaHCO₃ solution (2 x 2.0 L) to remove any acidic impurities.

  • Brine (2.0 L) to break any emulsions and begin drying.

• Dry the organic layer over anhydrous Magnesium Sulfate (MgSO₄, ~500 g) , stir for 30 minutes, and filter.

Product Isolation and Purification via Crystallization

• Concentrate the filtered organic solution under reduced pressure using a rotary evaporator (bath temperature < 40 °C) to obtain a thick oil or a crude solid.

• Add Hexanes (4.0 L) to the crude product and stir vigorously. The product should begin to precipitate.

• Continue stirring at room temperature for 2 hours to allow for complete crystal formation.

• Cool the slurry to 0-5 °C and stir for an additional 1 hour to maximize precipitation.

• Collect the white to off-white solid product by filtration using a Nutsche filter or a large Büchner funnel.

• Wash the filter cake with cold hexanes (2 x 1.0 L) to remove any soluble impurities.

• Dry the product in a vacuum oven at 40-45 °C until a constant weight is achieved.

  • Expected Yield: 1.3 - 1.45 kg (85-95%).

  • Purity (by HPLC): ≥98%.[3]

Process Flow Diagram

Caption: Large-scale synthesis workflow.

Safety and Hazard Assessment

All operations should be conducted in a well-ventilated fume hood or a walk-in hood by personnel trained in handling hazardous chemicals.

Table 3: Process Safety Assessment

Substance/Operation	Hazard	Mitigation Measures
2-Bromo-4-fluoroaniline	Skin/eye irritant, toxic if inhaled or swallowed.[2]	Wear standard PPE (lab coat, safety glasses, nitrile gloves). Handle in a fume hood.
Di-tert-butyl dicarbonate	Irritant. Can decompose to generate CO₂ gas, leading to pressure buildup in sealed containers.	Store in a cool, ventilated area. Never store in a tightly sealed container. Add slowly to the reaction to control gas evolution.[1]
Triethylamine	Flammable liquid, corrosive, causes severe skin/eye burns.	Use in a fume hood, away from ignition sources. Wear appropriate gloves and eye protection.
Tetrahydrofuran (THF)	Highly flammable. Can form explosive peroxides upon storage.	Use peroxide-free solvent. Ground all equipment to prevent static discharge. Work away from ignition sources.
Reaction Exotherm	The reaction is exothermic, especially during Boc₂O addition.	Maintain slow, controlled addition of Boc₂O. Use a jacketed reactor with a chiller for efficient temperature control.
Quenching	Addition of water can be mildly exothermic.	Add water slowly to the cooled reaction mixture.

Analytical Characterization

The final product should be characterized to confirm its identity and purity.

• Appearance: White to off-white crystalline solid.

• Molecular Formula: C₁₁H₁₃BrFNO₂.[3]

• Molecular Weight: 290.13 g/mol .[3]

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (dd, J=8.8, 5.2 Hz, 1H), 7.18 (dd, J=8.2, 2.8 Hz, 1H), 6.95 (m, 1H), 6.80 (s, 1H, NH), 1.52 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃): δ 158.2 (d, J=243.4 Hz), 152.4, 135.0, 125.8 (d, J=8.8 Hz), 118.4 (d, J=24.2 Hz), 110.5 (d, J=22.2 Hz), 108.9 (d, J=8.8 Hz), 81.5, 28.3.

• Mass Spec (ESI+): m/z 290.0, 292.0 [M+H]⁺, 312.0, 314.0 [M+Na]⁺.

• Melting Point: 65-68 °C.

References

• Capot Chemical Co., Ltd. (n.d.). MSDS of tert-butyl (2-bromo-5-fluoropyridin-4-yl)carbamate.

• Organic Syntheses. (n.d.). Procedure for purification by chromatography. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). Procedure for purification by washing and concentration. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 2-Bromo-4-fluoroaniline. Retrieved January 17, 2026, from [Link]

• Ruble, J. C., Vandeveer, H. G., & Navarro, A. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Organic Syntheses, 95, 328-344. DOI: 10.15227/orgsyn.095.0328. Retrieved from [Link]

• U.S. Patent No. 7,432,391 B2. (2008). Process for the production of tert-butyl N-(2-bromoethyl)carbamate. Google Patents.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. 2-Bromo-4-fluoroaniline 97 1003-98-1 [sigmaaldrich.com]
• 3. chemscene.com [chemscene.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Reactions for Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support center for optimizing Suzuki coupling reactions involving Tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the efficiency and success of their coupling reactions with this specific substrate. Here, we will delve into the nuances of this reaction, providing practical, field-tested advice in a direct question-and-answer format to address the common challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended conditions for a Suzuki coupling reaction with Tert-butyl (2-bromo-4-fluorophenyl)carbamate?

A1: For a successful Suzuki coupling with Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a good starting point involves a palladium catalyst with a suitable phosphine ligand, a base, and an appropriate solvent system. The substrate itself, an electron-rich aryl bromide, will influence the choice of these components.

A typical set of initial conditions to consider would be:

Component	Recommendation	Molar Equivalents (relative to aryl bromide)
Aryl Bromide	Tert-butyl (2-bromo-4-fluorophenyl)carbamate	1.0
Boronic Acid/Ester	Your desired coupling partner	1.1 - 1.5
Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄	0.01 - 0.05 (1-5 mol%)
Base	K₂CO₃ or K₃PO₄	2.0 - 3.0
Solvent	1,4-Dioxane/Water (4:1) or Toluene/Water (4:1)	-
Temperature	80-100 °C	-

These conditions are a robust starting point and may require further optimization depending on the specific boronic acid used.[1]

Q2: How does the electronic nature of Tert-butyl (2-bromo-4-fluorophenyl)carbamate affect the reaction?

A2: The carbamate and fluorine substituents on the phenyl ring make the aryl bromide electron-rich. This can make the oxidative addition step of the catalytic cycle, where the palladium catalyst inserts into the carbon-bromine bond, more challenging compared to electron-deficient aryl bromides.[2][3] Therefore, the selection of a suitable catalyst and ligand system is critical to facilitate this key step.

Q3: What is the role of the base in this reaction, and why is an aqueous mixture often used?

A3: The base plays a crucial role in the Suzuki-Miyaura coupling. Its primary function is to activate the boronic acid by forming a more nucleophilic boronate species, which then participates in the transmetalation step with the palladium complex.[4][5][6][7][8] The use of an aqueous solvent mixture often helps to dissolve the inorganic base, facilitating its interaction with the boronic acid.[2][9] However, the amount of water should be controlled, as excess water can lead to protodeboronation of the boronic acid.[2][9]

Troubleshooting Guide

This section addresses specific problems you might face during your experiments.

Issue 1: Low or No Conversion of Starting Material

Q: I'm observing very little or no formation of my desired product. What are the likely causes and how can I fix it?

A: Low to no conversion is a common issue that can stem from several factors. Here’s a systematic approach to troubleshooting:

1. Catalyst and Ligand System:

• Problem: The chosen catalyst may not be active enough for this electron-rich substrate.

• Explanation: The oxidative addition to electron-rich aryl bromides can be slow.[2] Catalysts with electron-donating and sterically bulky phosphine ligands can enhance the rate of this step.

• Solution:

  • Switch to a more active catalyst system. Consider palladium sources like Pd₂(dba)₃ or Pd(OAc)₂ combined with bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos.[10] These are known to be effective for challenging couplings.[10][11]

  • Ensure your catalyst is not degraded. Use freshly opened or properly stored catalyst.

2. Base Selection and Strength:

• Problem: The base may not be strong enough or soluble enough to effectively activate the boronic acid.

• Explanation: The formation of the boronate species is essential for transmetalation.[4][5] If the base is too weak or does not dissolve, this step will be inefficient.

• Solution:

  • Try a stronger base like Cs₂CO₃ or K₃PO₄.[1]

  • Ensure adequate mixing, especially in biphasic systems, to maximize the interaction between the base and the boronic acid.

3. Solvent Effects:

• Problem: The solvent system may not be optimal for solubility or reactivity.

• Explanation: The solvent influences the solubility of all reaction components and can affect the rates of the different steps in the catalytic cycle.[9][12][13][14][15]

• Solution:

  • Screen other common Suzuki coupling solvents such as THF/water, DMF, or 2-MeTHF.[2]

  • Ensure your solvent is anhydrous and properly degassed to prevent catalyst deactivation.

4. Reaction Temperature and Time:

• Problem: The reaction may require more energy or longer time to proceed.

• Explanation: Higher temperatures can overcome the activation energy barrier for the oxidative addition step.

• Solution:

  • Gradually increase the reaction temperature, monitoring for any signs of decomposition.

  • Extend the reaction time and monitor the progress by TLC or LC-MS.

Issue 2: Formation of Side Products

Q: I'm seeing significant side product formation, particularly homocoupling of the boronic acid and dehalogenation of my starting material. What's going wrong?

A: The formation of side products like biphenyls (from homocoupling) and the reduced arene (from dehalogenation) points to specific issues within your reaction conditions.

1. Boronic Acid Homocoupling:

• Problem: Two molecules of the boronic acid are coupling together.

• Explanation: This side reaction is often promoted by the presence of oxygen and Pd(II) species in the reaction mixture.[2] It can also occur if the transmetalation is slow compared to other pathways.

• Solution:

  • Thoroughly Degas: Ensure your reaction mixture is rigorously degassed before and after adding the catalyst. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.

  • Use a Pd(0) Source: If you are using a Pd(II) precatalyst, ensure the in-situ reduction to the active Pd(0) species is efficient. The phosphine ligand often aids in this process.

  • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid. A large excess can sometimes favor homocoupling.

2. Dehalogenation of Tert-butyl (2-bromo-4-fluorophenyl)carbamate:

• Problem: The bromine atom is being replaced by a hydrogen atom.

• Explanation: Dehalogenation can occur through various pathways, often involving hydride sources in the reaction mixture or certain side reactions of the catalyst.[16] The choice of base and solvent can influence this side reaction.

• Solution:

  • Choice of Base: Some bases can be more prone to promoting dehalogenation. If you are using a very strong base, consider switching to a milder one like K₂CO₃.

  • Solvent: The solvent can play a role. If dehalogenation is a major issue, try switching to a different solvent system.

  • Ligand Choice: The phosphine ligand can influence the relative rates of the desired coupling and dehalogenation.[16] Experimenting with different ligands may be necessary.

Issue 3: Difficulty in Product Purification

Q: My reaction seems to work, but I'm struggling to isolate a pure product. What are some common purification challenges and solutions?

A: Purification can be challenging due to the presence of residual catalyst, boronic acid-derived impurities, and the similar polarity of the product and starting materials.

1. Removal of Palladium Residues:

• Problem: The final product is contaminated with palladium.

• Solution:

  • Filtration: After the reaction, filtering the crude mixture through a pad of Celite® can help remove precipitated palladium black.

  • Aqueous Workup: A thorough aqueous workup can help remove some palladium salts.

  • Scavengers: For very low levels of palladium, specialized scavengers can be used.

2. Removing Boronic Acid Impurities:

• Problem: Unreacted boronic acid and its byproducts are co-eluting with the product during chromatography.

• Solution:

  • Base Wash: An aqueous wash with a mild base (e.g., NaHCO₃ solution) can help remove acidic boronic acid species.

  • Oxidative Workup: In some cases, a mild oxidative workup (e.g., with a small amount of hydrogen peroxide) can convert boronic acids to phenols, which are often easier to separate.

3. Chromatographic Separation:

• Problem: The product has a similar Rf value to the starting material or other byproducts on silica gel.

• Solution:

  • Solvent System Optimization: Carefully screen different solvent systems for column chromatography. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., ethyl acetate in hexanes) is often effective.

  • Alternative Stationary Phases: If silica gel is not providing adequate separation, consider using other stationary phases like alumina or reverse-phase silica.

Experimental Workflow & Protocols

General Protocol for Suzuki Coupling

This protocol provides a starting point and should be optimized for each specific boronic acid.

• Reaction Setup: In a dry Schlenk flask equipped with a magnetic stir bar, combine Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), the desired boronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe. Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%) under a positive pressure of inert gas.[1]

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizing the Process

Caption: The Suzuki-Miyaura Catalytic Cycle.

Caption: Troubleshooting workflow for low conversion.

References

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.). National Institutes of Health.
• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (n.d.). Journal of the American Chemical Society.

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. (n.d.). ArODES. Retrieved from

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. (n.d.).
• Suzuki reaction. (n.d.). Wikipedia.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. (n.d.). PubMed.
• Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. (n.d.). ResearchGate.
• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online.
• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. (n.d.). Journal of the American Chemical Society.
• Technical Support Center: Solvent Effects on the Rate of Suzuki Coupling with Ethyl 4-iodobenzoate. (n.d.). Benchchem.
• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (n.d.).
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. (n.d.). Benchchem.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (n.d.). Journal of the American Chemical Society.
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. (n.d.). Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]
• 14. researchgate.net [researchgate.net]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Common side products in the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support guide for the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. This crucial intermediate in pharmaceutical development is typically synthesized via the N-protection of 2-bromo-4-fluoroaniline with di-tert-butyl dicarbonate ((Boc)₂O). While the reaction appears straightforward, its success is often dictated by subtle variations in reaction conditions that can lead to a range of predictable, yet troublesome, side products.

This guide is designed for researchers and drug development professionals. It moves beyond a simple protocol, offering a deeper understanding of the reaction's nuances. We will explore the causal mechanisms behind common impurities and provide field-proven troubleshooting strategies to ensure high yield and purity in your synthesis.

Core Synthesis Workflow: The Ideal Pathway

The target transformation is the nucleophilic attack of the amine on the electrophilic carbonyl carbon of di-tert-butyl dicarbonate, typically facilitated by a base. The ideal reaction proceeds cleanly, yielding the desired carbamate product.

Caption: Ideal synthesis pathway for Boc-protection of 2-bromo-4-fluoroaniline.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis. Each answer provides a diagnosis, preventative measures, and a remediation strategy.

Q1: My yield is low, and I still see a significant amount of starting material (2-bromo-4-fluoroaniline) by TLC/LCMS. What went wrong?

A1: This is the most frequent issue and typically points to an incomplete reaction . The root cause is almost always a loss of effective (Boc)₂O concentration.

• Causality: Di-tert-butyl dicarbonate is highly susceptible to hydrolysis.[1] Any moisture in the solvent, on the glassware, or in the starting amine will rapidly decompose the reagent into inert tert-butanol and carbon dioxide gas, rendering it unavailable for the desired reaction.[1][2] Using a stoichiometric amount of (Boc)₂O in the presence of even trace moisture can lead to a significant portion of the aniline remaining unreacted.

• Prevention:

  • Anhydrous Conditions: Ensure all glassware is oven-dried. Use a high-purity, anhydrous solvent. If the starting amine is a salt (e.g., hydrobromide), ensure it is fully neutralized and dried before proceeding.

  • Reagent Stoichiometry: Employ a slight excess of di-tert-butyl dicarbonate (e.g., 1.1–1.2 equivalents) to compensate for minor moisture contamination or decomposition.[1]

• Remediation: If the reaction has stalled, you can add another portion of (Boc)₂O (e.g., 0.3-0.5 equivalents) and continue stirring. However, the most effective solution is purification via column chromatography. The starting aniline is significantly more polar than the desired carbamate product, allowing for straightforward separation.

Q2: I see an unexpected peak in my LCMS with a mass of 390.02 amu (M+H⁺ for C₁₆H₂₁BrFNO₄). What is this impurity?

A2: This mass corresponds to the di-Boc protected aniline , tert-butyl N-(tert-butoxycarbonyl)-N-(2-bromo-4-fluorophenyl)carbamate.

• Causality: While the nitrogen lone pair in the initial carbamate product is less nucleophilic due to resonance, a second Boc protection can occur under certain conditions. This side reaction is significantly promoted by the use of highly nucleophilic and catalytic bases, most notably 4-(dimethylamino)pyridine (DMAP).[3][4] DMAP reacts with (Boc)₂O to form a highly reactive tert-butoxycarbonylpyridinium intermediate, which is a much more potent acylating agent than (Boc)₂O itself.

• Prevention:

  • Base Selection: Avoid using DMAP as the primary base if possible. Opt for non-nucleophilic organic bases (e.g., triethylamine) or inorganic bases (e.g., NaHCO₃, K₂CO₃).

  • Catalyst Control: If DMAP is necessary to drive the reaction with a poorly reactive amine, use it in strictly catalytic amounts (e.g., 0.05–0.1 equivalents).

  • Temperature Control: Run the reaction at a lower temperature (0 °C to room temperature) to disfavor the more energy-intensive double-acylation.

• Remediation: The di-Boc product is significantly less polar than the mono-Boc product. It can typically be separated using silica gel chromatography, often eluting very early in a hexane/ethyl acetate gradient.

Q3: My crude product contains a high molecular weight impurity (~477.98 amu) and my yield is reduced. What is this and how did it form?

A3: This mass is consistent with the formation of N,N'-bis(2-bromo-4-fluorophenyl)urea .

• Causality: This byproduct is another consequence of using a highly active catalytic system like DMAP. In some cases, the reactive intermediate formed from DMAP and (Boc)₂O can promote the formation of an isocyanate from the starting amine.[3][4][5] This highly electrophilic isocyanate then rapidly reacts with another molecule of the starting 2-bromo-4-fluoroaniline to form the symmetrical urea.

• Prevention: The strategies are identical to those for preventing di-Boc formation: avoid DMAP or use it sparingly at low temperatures. The formation of ureas is a well-documented side reaction in Boc protections catalyzed by DMAP.[4]

• Remediation: Urea compounds often have different solubility profiles and polarity compared to the desired carbamate. They can sometimes be removed by precipitation from a suitable solvent system or by careful column chromatography.

Q4: My final product seems to contain an isomeric impurity that co-elutes during chromatography. What is the likely source?

A4: This issue almost certainly originates from the purity of the starting 2-bromo-4-fluoroaniline .

• Causality: The synthesis of 2-bromo-4-fluoroaniline often starts from 4-fluoroaniline. The bromination step, if not perfectly regioselective, can produce other isomers, such as 2,6-dibromo-4-fluoroaniline.[6] If this impurity is present in your starting material, it will undergo Boc protection alongside the desired aniline, leading to tert-butyl (2,6-dibromo-4-fluorophenyl)carbamate. This impurity has a very similar polarity to the desired product, making separation difficult.

• Prevention:

  • Source Material Quality: Always verify the purity of the starting 2-bromo-4-fluoroaniline by ¹H NMR, GC-MS, or LCMS before beginning the reaction.

  • Supplier Verification: Source starting materials from reputable suppliers with clear specifications and certificates of analysis.

• Remediation: If the isomeric impurity is present, separation can be challenging. High-performance flash chromatography with a shallow gradient or preparative HPLC may be required. In some cases, recrystallization might selectively crystallize the major product, leaving the impurity in the mother liquor.

In-Depth Analysis of Side Product Formation

To provide a clearer picture, the following diagram illustrates the primary reaction pathway versus the diversion of reactants into common side products.

Caption: Reaction pathways leading to desired product and common side products.

Data Summary: Common Impurities

Impurity Name	Formula	MW ( g/mol )	M+H⁺ (amu)	Formation Cause	Prevention Strategy
Unreacted Starting Material	C₆H₅BrFN	190.01	190.97	Incomplete reaction; (Boc)₂O hydrolysis	Use 1.1-1.2 eq. (Boc)₂O; ensure anhydrous conditions
Di-Boc Adduct	C₁₆H₂₀BrFNO₄	390.24	390.02	Over-activation with catalysts like DMAP	Avoid DMAP or use only catalytic amounts at low temp.
Symmetrical Urea	C₁₃H₈Br₂F₂N₂O	418.03	417.90	Isocyanate formation catalyzed by DMAP	Avoid DMAP; use non-nucleophilic bases
tert-Butanol	C₄H₁₀O	74.12	-	Hydrolysis of (Boc)₂O	Use anhydrous solvents and reagents
Isomeric Impurity	C₁₁H₁₃Br₂FNO₂	369.04	369.94	Impure 2-bromo-4-fluoroaniline starting material	Verify starting material purity before use

References

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• Pozdnev, V. F. (1994). A new convenient reagent for the preparation of N-tert-butoxycarbonylamino acids. Tetrahedron Letters, 35(48), 9031-9034.

• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 65(20), 6368–6380. [Link]

• Heydari, A., Khaksar, S., & Tajbakhsh, M. (2008). Silica-gel Adsorbed Perchloric Acid (HClO4–SiO2): A New, Highly Efficient, Inexpensive and Reusable Catalyst for Chemoselective N-tert-butoxycarbonylation of Amines. Synthesis, 2008(19), 3126-3130.
• Google Patents. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

Sources

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• 2. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]

Technical Support Center: Buchwald-Hartwig Amination of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support resource for optimizing the Buchwald-Hartwig amination of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals seeking to improve the yield and reproducibility of this specific C-N cross-coupling reaction. Here, we synthesize field-proven insights with established mechanistic understanding to address common challenges and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using Tert-butyl (2-bromo-4-fluorophenyl)carbamate in a Buchwald-Hartwig amination?

A1: The primary challenges stem from the electronic properties of the aryl bromide and the nature of the carbamate nucleophile. The 2-bromo-4-fluorophenyl group is electron-deficient, which can influence the rate-determining step of the catalytic cycle. Additionally, the Boc-protected amine is less nucleophilic than a free amine, potentially requiring more forcing conditions or a carefully selected catalyst system to achieve high yields.

Q2: Which generation of Buchwald-Hartwig catalyst is most suitable for this reaction?

A2: While earlier generation catalysts can be effective, later generations featuring bulky, electron-rich dialkylbiaryl phosphine ligands are generally preferred for coupling less nucleophilic amines and for reactions involving challenging aryl halides.[1][2][3] Ligands such as RuPhos, BrettPhos, or XPhos often provide superior results in terms of reaction rate and yield for this type of transformation.[2][4]

Q3: What is the optimal choice of base for this reaction?

A3: A strong, non-nucleophilic base is crucial for deprotonating the carbamate to form the active nucleophile. Sodium tert-butoxide (NaOt-Bu) is a common and effective choice that often leads to high reaction rates.[5][6] However, for substrates with base-sensitive functional groups, other bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, although they may require higher temperatures or longer reaction times.[6][7]

Q4: Can I use a palladium(II) precatalyst like Pd(OAc)₂?

A4: Yes, Pd(OAc)₂ is a commonly used palladium source.[5] However, it requires in-situ reduction to the active Pd(0) species.[5][6][8] For improved reproducibility and cleaner reaction profiles, using a pre-formed Pd(0) source like Pd₂(dba)₃ or a palladacycle precatalyst (e.g., a G3 or G4 precatalyst) is often advantageous as they can lead to a more efficient formation of the active catalyst.[5][9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive Catalyst: The Pd(0) active species is not forming or is being deactivated. 2. Insufficient Base Strength: The base is not strong enough to deprotonate the Boc-protected amine. 3. Low Reaction Temperature: The thermal energy is insufficient to overcome the activation barrier. 4. Poor Solvent Choice: The reagents may not be fully soluble, or the solvent may be coordinating to the palladium center.[5]	1. Catalyst System: Switch to a more robust, air-stable palladacycle precatalyst (e.g., RuPhos-Pd-G3). Increase catalyst loading to 2-5 mol%. Ensure ligands are not degraded; use fresh, high-purity ligands. 2. Base: Switch to a stronger base like NaOt-Bu or LHMDS.[6] Ensure the base is fresh and has not been passivated by atmospheric CO₂. 3. Temperature: Increase the reaction temperature in 10 °C increments, typically in the range of 80-110 °C.[5][10] 4. Solvent: Switch to a higher-boiling, non-coordinating solvent like toluene or dioxane.[6] Ensure all reagents are fully dissolved before heating.
Formation of Side Products (e.g., Hydrodehalogenation)	1. β-Hydride Elimination: This side reaction can compete with reductive elimination, especially with certain ligand systems.[1] 2. Moisture in the Reaction: Water can lead to the formation of byproducts and deactivate the catalyst.	1. Ligand Choice: Use bulky, electron-rich ligands like RuPhos or BrettPhos, which are known to promote reductive elimination over β-hydride elimination.[4][6] 2. Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (argon or nitrogen). Use anhydrous solvents.
Inconsistent Yields	1. Variable Reagent Quality: Impurities in the starting materials, catalyst, ligand, or base can affect the reaction outcome. 2. Atmospheric Contamination: Oxygen can oxidize the active Pd(0) catalyst.	1. Reagent Purity: Use high-purity reagents. Purify starting materials if necessary. 2. Inert Atmosphere: Degas the solvent and ensure the reaction is set up and maintained under a positive pressure of an inert gas.
Reaction Stalls Before Completion	1. Catalyst Decomposition: The catalyst may not be stable under the reaction conditions for extended periods. 2. Inhibition by Byproducts: Formation of inhibiting species can slow down or stop the catalytic cycle.	1. Catalyst Loading: A slightly higher catalyst loading (e.g., 3-5 mol%) may be necessary. 2. Ligand-to-Palladium Ratio: Ensure an appropriate ligand-to-palladium ratio (typically 1.1-1.5:1 for monoligated systems) to maintain catalyst stability.

Experimental Protocol: Optimized Buchwald-Hartwig Amination

This protocol is a starting point for the amination of Tert-butyl (2-bromo-4-fluorophenyl)carbamate with a generic primary amine. Optimization may be required for specific substrates.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Amine (1.2 equiv)

• RuPhos-Pd-G3 precatalyst (2 mol%)

• RuPhos (2 mol%)

• Sodium tert-butoxide (1.4 equiv)

• Anhydrous Toluene

• Oven-dried reaction vessel with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried reaction vial containing a magnetic stir bar, add the RuPhos-Pd-G3 precatalyst, RuPhos ligand, Tert-butyl (2-bromo-4-fluorophenyl)carbamate, and sodium tert-butoxide.

• Inerting: Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Addition of Reagents: Under a positive pressure of inert gas, add the anhydrous toluene via syringe, followed by the amine.

• Reaction: Place the vial in a preheated oil bath or heating block set to 100 °C. Stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Visualizing the Process

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Kashani, S. K., Jessiman, J. E., et al. (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• ACS Green Chemistry Institute. Use of base metals in Buchwald-Hartwig coupling. [Link]

• The Organic Chemistry Tutor. (2023). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds![Link]

• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(48), 17118–17129. [Link]

• ACS Green Chemistry Institute. Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?[Link]

• WuXi AppTec. (2022). Condition Optimization for Buchwald-Hartwig Reactions. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. entegris.com [entegris.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Use of base metals in Buchwald-Hartwig coupling - Wordpress [reagents.acsgcipr.org]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. reddit.com [reddit.com]
• 10. jk-sci.com [jk-sci.com]

Technical Support Center: Troubleshooting Boc Deprotection of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support center for the Boc deprotection of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide in-depth, practical solutions based on established chemical principles and extensive laboratory experience.

The deprotection of a Boc (tert-butyloxycarbonyl) group is a fundamental reaction in organic synthesis, particularly in the construction of complex molecules. While seemingly straightforward, the success of this reaction can be highly dependent on the substrate and reaction conditions. The substrate , Tert-butyl (2-bromo-4-fluorophenyl)carbamate, presents a unique set of challenges due to its electron-deficient aromatic ring, which can influence the lability of the Boc group.

This guide will walk you through common issues, from incomplete reactions to the formation of unexpected byproducts, and provide you with the knowledge to optimize your experimental setup for a successful outcome.

Troubleshooting Guide

Issue 1: My Boc deprotection is incomplete, or the reaction is very slow.

Root Cause Analysis:

Incomplete or sluggish Boc deprotection is a frequent issue, often stemming from insufficient acid strength or concentration for the specific substrate. The electron-withdrawing effects of the bromine and fluorine atoms on the phenyl ring decrease the nucleophilicity of the carbamate's carbonyl oxygen. This makes protonation, the initial and rate-determining step of the deprotection mechanism, more difficult compared to electron-rich or simple alkyl carbamates.[1][2] Low reaction temperatures can also contribute to a slower reaction rate.[3]

Solutions & Experimental Protocols:

• Increase Acid Concentration or Strength:

  • Trifluoroacetic Acid (TFA): If you are using a standard solution of 20-25% TFA in dichloromethane (DCM), consider increasing the concentration to 50% or even using neat TFA.[3][4]

  • Hydrogen Chloride (HCl): A 4M solution of HCl in 1,4-dioxane is a potent and effective alternative for deprotecting electron-deficient anilines.[5][6][7] This reagent often provides faster and cleaner conversions.

• Elevate the Reaction Temperature: While most Boc deprotections are run at room temperature, gently warming the reaction mixture to 30-40°C can significantly increase the reaction rate. However, this should be done with caution and careful monitoring to avoid potential side reactions.

• Choice of Solvent: The choice of solvent can influence the reaction rate. Dichloromethane (DCM) is a common choice for TFA-mediated deprotections. For HCl-based methods, 1,4-dioxane is standard.[5][8]

dot

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Issue 2: I'm observing unexpected byproducts in my reaction mixture.

Root Cause Analysis:

The primary source of byproducts in Boc deprotection is the formation of the highly reactive tert-butyl cation.[9] This electrophile can react with any nucleophilic sites on your starting material or product, leading to tert-butylation. While the electron-deficient nature of the 2-bromo-4-fluorophenyl ring makes it less susceptible to electrophilic aromatic substitution, other nucleophilic functional groups, if present, could be at risk. Additionally, prolonged exposure to strong acids can lead to degradation of the desired product.[10]

Solutions & Experimental Protocols:

• Use of Scavengers: To trap the tert-butyl cation, a scavenger can be added to the reaction mixture. Common scavengers include:

  • Triethylsilane (TES): A very effective scavenger that reacts with the tert-butyl cation to form the stable tert-butyldiethylsilane.

  • Thioanisole: Another common scavenger, particularly useful when protecting sulfur-containing amino acids.[11]

  • Water: A small amount of water can also act as a scavenger.

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[10][12] This will help you determine the optimal reaction time to achieve complete deprotection while minimizing the formation of degradation products. The deprotected amine will be more polar than the starting material and thus have a lower Rf value on TLC.

Issue 3: I'm having difficulty with the work-up and isolation of my product.

Root Cause Analysis:

The product of the deprotection is an amine, which under the acidic reaction conditions, will exist as its corresponding salt (e.g., trifluoroacetate or hydrochloride). These salts can sometimes be sticky oils or have high water solubility, making extraction and isolation challenging.[13]

Solutions & Experimental Protocols:

• Direct Precipitation: After the reaction is complete, the product can often be precipitated by the addition of a non-polar solvent like diethyl ether or hexanes.[14] The resulting solid can then be collected by filtration.

• Aqueous Work-up:

  • After completion of the reaction (monitored by TLC or LC-MS), concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM).

  • Carefully neutralize the solution with a mild aqueous base such as saturated sodium bicarbonate (NaHCO₃) solution. Be cautious as CO₂ evolution can cause foaming.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate to obtain the free amine.

• Use of Resins: For small-scale reactions or particularly challenging purifications, using a scavenger resin like Amberlyst A21 can be effective for neutralizing the excess acid and isolating the free amine.[13]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of acid-catalyzed Boc deprotection?

A1: The deprotection proceeds through a well-established mechanism. First, the carbonyl oxygen of the Boc group is protonated by the acid. This makes the carbamate a better leaving group. The C-O bond then cleaves to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and readily decarboxylates (loses CO₂) to yield the free amine. The amine is then protonated by the excess acid to form the corresponding salt.[1][2]

dot

Caption: Simplified mechanism of acid-catalyzed Boc deprotection.

Q2: Are the bromo and fluoro substituents on the aromatic ring stable to the acidic conditions?

A2: Generally, bromo and fluoro substituents on an aromatic ring are stable to the acidic conditions typically used for Boc deprotection (TFA or HCl). Halogen-metal exchange is a potential concern with organometallic reagents but is not a typical side reaction under these acidic conditions.[15]

Q3: Can I use other acids for Boc deprotection?

A3: While TFA and HCl are the most common, other acids can be used. Aqueous phosphoric acid has been reported as a milder alternative that can be selective in the presence of other acid-labile groups.[16] Lewis acids such as zinc bromide can also be employed.[3] However, for a relatively unreactive substrate like Tert-butyl (2-bromo-4-fluorophenyl)carbamate, stronger acids are generally more effective.

Q4: Are there any non-acidic methods for Boc deprotection?

A4: Yes, several non-acidic methods exist, although they may not be as efficient for this particular substrate. These include thermal deprotection (heating, sometimes on silica gel), or using reagents like trimethylsilyl iodide (TMSI).[8][17] These methods are typically reserved for substrates with highly acid-sensitive functional groups.

Q5: How do I choose between TFA/DCM and HCl/Dioxane?

A5: The choice often comes down to experimental convenience and the specific requirements of your synthesis.

• TFA/DCM: TFA is volatile and can be easily removed under reduced pressure. However, it is a strong acid and can sometimes lead to more side reactions if not used carefully.

• HCl/Dioxane: This is a very effective reagent, and the resulting hydrochloride salt is often a crystalline solid that is easy to handle.[5][6] However, dioxane is a less desirable solvent from a safety and environmental perspective.

Summary of Recommended Deprotection Conditions

Reagent System	Typical Concentration	Solvent	Temperature	Typical Reaction Time
TFA	25-50% (or neat)	DCM	Room Temp	1-4 hours
HCl	4 M	1,4-Dioxane	Room Temp	30 min - 2 hours

Experimental Protocols

Protocol 1: Boc Deprotection using TFA in DCM

• Dissolve Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1 equivalent) in anhydrous DCM (10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (5-10 equivalents) to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Proceed with work-up as described in the "Troubleshooting Guide" (Issue 3).[13]

Protocol 2: Boc Deprotection using HCl in Dioxane

• Dissolve Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1 equivalent) in a minimal amount of anhydrous 1,4-dioxane in a round-bottom flask with a magnetic stir bar.

• To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 equivalents).

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, the product may precipitate as the hydrochloride salt. If so, add diethyl ether to complete the precipitation, collect the solid by filtration, and wash with cold diethyl ether.

• If the product remains in solution, remove the solvent under reduced pressure to obtain the crude hydrochloride salt. The salt can be triturated with diethyl ether to induce precipitation.

References

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M) - University of Arizona. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - NIH. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. [Link]

• How to do work-up of a BOC deprotection reaction by TFA? - ResearchGate. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated - Semantic Scholar. [Link]

• Removal of Boc protecting group as workup? : r/chemistry - Reddit. [Link]

• Alternative Methods for Boc Deprotection : r/chemistry - Reddit. [Link]

• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis | Organic Process Research & Development - ACS Publications. [Link]

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration | Request PDF - ResearchGate. [Link]

• Deprotection of anilines under microwave-assisted conditions using TFE and HFIP as solvents - ResearchGate. [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. [Link]

• Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM - Microsaic Systems. [Link]

• Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride. [Link]

• SUPPORTING INFORMATION - The Royal Society of Chemistry. [Link]

• Mild Deprotection of tert‐Butyl Carbamates of NH‐Heteroarenes under Basic Conditions | Request PDF - ResearchGate. [Link]

• Design, Synthesis, and Anti-Hepatic Fibrosis Evaluation of Cordycepin Derivatives - MDPI. [Link]

• Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - MDPI. [Link]

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• 5. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. experts.arizona.edu [experts.arizona.edu]
• 7. researchgate.net [researchgate.net]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
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• 17. reddit.com [reddit.com]

Technical Support Center: Catalyst Selection for Efficient Cross-Coupling of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support center for the cross-coupling of tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing your synthetic routes. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and achieve high-efficiency couplings.

The substrate, tert-butyl (2-bromo-4-fluorophenyl)carbamate, is a valuable building block in medicinal chemistry. However, its structural features—a sterically demanding tert-butoxycarbonyl (Boc) protecting group ortho to the bromine, and the electron-withdrawing nature of both the carbamate and the fluorine atom—present unique challenges for palladium-catalyzed cross-coupling reactions. Selecting the right catalyst system is therefore paramount to success.

Core Concepts: Understanding the Challenges

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, enabling the formation of C-C and C-N bonds with high precision.[1][2] The general catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: Generalized catalytic cycle for cross-coupling.

For tert-butyl (2-bromo-4-fluorophenyl)carbamate, several factors can impede this cycle:

• Steric Hindrance: The bulky Boc group is positioned ortho to the bromine atom. This steric shield can hinder the approach of the palladium catalyst, making the initial oxidative addition step more difficult.[3]

• Electronic Effects: The fluorine and carbamate groups are electron-withdrawing, which can influence the electron density of the aromatic ring. While electron-withdrawing groups on aryl halides generally accelerate oxidative addition, the overall electronic environment and potential for competing coordination must be considered.[4]

• Protecting Group Instability: The Boc group is sensitive to strongly basic or acidic conditions, which can be problematic as many cross-coupling reactions require a base. Cleavage of the Boc group leads to the free aniline, which can act as a ligand and inhibit the catalyst.

A successful strategy hinges on selecting a catalyst system that can overcome these specific hurdles.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the cross-coupling of tert-butyl (2-bromo-4-fluorophenyl)carbamate in a question-and-answer format.

Issue 1: Low or No Conversion of Starting Material

Q: My Suzuki-Miyaura reaction is not working. I'm seeing only starting material. What are the most common culprits?

A: This is a frequent issue. Before making drastic changes, perform a systematic check of your setup and reagents.

• Inert Atmosphere: Palladium(0) catalysts are oxygen-sensitive. Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that your solvents were thoroughly degassed. Oxygen can oxidize the active Pd(0) to Pd(II) and promote unwanted side reactions like boronic acid homocoupling.[5]

• Reagent Purity: Boronic acids can degrade over time, especially if exposed to moisture, leading to protodeboronation. Use freshly purchased or properly stored boronic acid. The purity of your substrate and base is also critical.[6]

• Catalyst Activity: If you are generating the active Pd(0) catalyst in situ from a Pd(II) source (like Pd(OAc)₂), the reduction may be inefficient.[7] Using a pre-formed Pd(0) source like Pd(PPh₃)₄ or, even better, a modern palladium precatalyst can offer improved reliability and activity.[6][8]

• Base Selection: The base is crucial for activating the boronic acid in the transmetalation step.[9] For this substrate, a moderately strong, non-nucleophilic base is often ideal to prevent Boc-group cleavage.

  • Good starting point: K₂CO₃ or K₃PO₄.[5][10]

  • Avoid: Strong alkoxides like NaOt-Bu if you observe Boc-group cleavage, unless using highly robust, modern catalyst systems that allow for lower temperatures.

Q: I suspect my catalyst choice is wrong for this sterically hindered substrate. What should I try next?

A: Excellent question. For sterically demanding substrates, the choice of ligand is paramount. Standard ligands like PPh₃ often fail. You need a ligand that is both electron-rich and bulky .[4]

• Electron-richness facilitates the oxidative addition step into the C-Br bond.[4]

• Bulkiness promotes the final reductive elimination step, releasing the product and regenerating the active catalyst.[11]

For this specific substrate, biaryl phosphine ligands developed by the Buchwald group are highly recommended.

Reaction Type	Recommended Catalyst Systems (Precursor + Ligand)	Rationale for Selection
Suzuki-Miyaura	Pd(OAc)₂ or Pd₂(dba)₃ + SPhos or XPhos	These bulky, electron-rich biarylphosphine ligands are highly effective for coupling sterically hindered and electron-deficient aryl bromides.[3] They create a reactive, coordinatively unsaturated Pd(0) species.
Buchwald-Hartwig	Pd(OAc)₂ or Pd₂(dba)₃ + BrettPhos or RuPhos	These ligands are specifically designed for C-N bond formation and show high reactivity and broad substrate scope, even with challenging amines and aryl halides.[12]
Sonogashira	PdCl₂(PPh₃)₂ / CuI (Classic) or Pd(OAc)₂ + P(t-Bu)₃ (Copper-Free)	For copper-free conditions, bulky and electron-rich phosphines like P(t-Bu)₃ can facilitate the coupling of aryl bromides at lower temperatures, minimizing side reactions.[13][14]

Using palladium precatalysts that incorporate these ligands (e.g., SPhos Pd G3/G4) is a highly reliable strategy as they ensure efficient generation of the active LPd(0) species.[6]

Figure 2: Troubleshooting workflow for low reaction conversion.

Issue 2: Significant Side Product Formation

Q: My main side product is the dehalogenated starting material (hydrodehalogenation). How can I suppress this?

A: Hydrodehalogenation is a common side reaction where the bromine atom is replaced by a hydrogen. It often competes with the desired cross-coupling pathway.

• Mechanism: This can occur via several pathways, including a β-hydride elimination from a palladium-hydride species formed from trace water or other proton sources.

• Solutions:

  • Use a Non-Protic Solvent: If you are using alcoholic solvents (e.g., isopropanol/water), consider switching to an aprotic solvent system like 1,4-dioxane or toluene with a minimal amount of water required for the base.[15]

  • Select a Milder Base: Stronger bases can sometimes promote pathways leading to dehalogenation. K₃PO₄ is often a good choice to minimize this side reaction.[3]

  • Ensure Efficient Transmetalation: Dehalogenation often occurs when the transmetalation step is slow. Using a highly active ligand (like SPhos) can accelerate the desired transmetalation, outcompeting the dehalogenation pathway.

  • Protect N-H groups: While your primary amine is protected, if your coupling partner has an acidic N-H group, its protection can sometimes suppress dehalogenation.[15]

Q: I am observing significant homocoupling of my boronic acid. What causes this and how can I prevent it?

A: Homocoupling (Glaser-type coupling for alkynes in Sonogashira, or biaryl formation in Suzuki) is another common issue.

• Causes:

  • Oxygen: The most frequent cause is the presence of oxygen, which can promote the oxidative homocoupling of the organometallic reagent.

  • Slow Transmetalation: If the desired cross-coupling is slow, the homocoupling pathway can become more prominent.

• Solutions:

  • Rigorous Degassing: This is the most critical step. Ensure your solvent is thoroughly degassed and the reaction is maintained under a strict inert atmosphere.

  • Use a Precatalyst: As mentioned, precatalysts ensure rapid formation of the active catalyst, which can help the desired reaction outcompete homocoupling.

  • Control Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents) is common, but a very large excess can sometimes favor homocoupling.[16] Start with a smaller excess and optimize.

  • Copper-Free Sonogashira: In Sonogashira reactions, the copper co-catalyst is often responsible for alkyne homocoupling. Switching to copper-free conditions can eliminate this problem.[17]

Q: My Boc protecting group is being cleaved during the reaction. How do I prevent this?

A: Boc-group stability is a key concern with this substrate.

• Base Choice is Critical: This is the most likely cause. Strong bases like sodium tert-butoxide (NaOt-Bu) or lithium hexamethyldisilazide (LHMDS), often used in Buchwald-Hartwig aminations, can readily cleave the Boc group at elevated temperatures.

  • Recommendation: Use weaker inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄.[5][18] These are generally strong enough to facilitate the catalytic cycle without being harsh enough to remove the Boc group.

• Lower the Reaction Temperature: If possible, use a more active catalyst system that allows the reaction to proceed at a lower temperature (e.g., 60-80 °C instead of >100 °C). The combination of a modern biarylphosphine ligand and a precatalyst often enables milder reaction conditions.[19]

Representative Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of tert-butyl (2-bromo-4-fluorophenyl)carbamate with a generic arylboronic acid.

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv)

• Arylboronic acid (1.3 equiv)

• SPhos Pd G3 Precatalyst (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.5 equiv)

• 1,4-Dioxane and Water (e.g., 5:1 ratio, degassed)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add tert-butyl (2-bromo-4-fluorophenyl)carbamate, the arylboronic acid, the SPhos Pd G3 precatalyst, and K₃PO₄.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[20]

• Solvent Addition: Add the previously degassed 1,4-dioxane and water via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.[10]

References

• Palladium-catalyzed/copper-mediated carbon–carbon cross-coupling reaction for synthesis of 6-unsubstituted 2-aryldihydropyrimidines.RSC Publishing.
• 2-Bromo-4-fluoroaniline | 1003-98-1.Benchchem.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure.Journal of the American Chemical Society.
• Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 2-Bromo-6-fluoroaniline.Benchchem.
• Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 2-Bromo-4-fluorophenol.Benchchem.
• The Enduring Versatility of Aryl Bromides in Modern Cross-Coupling Chemistry: A Technical Guide.Benchchem.
• Optimizing Suzuki Coupling Reactions.CovaSyn.
• A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions.Synfacts.
• Suzuki-Miyaura Coupling.Chemistry LibreTexts.
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides.Benchchem.
• Cross-Coupling Reaction Manual: Desk Reference.Sigma-Aldrich.
• Palladium-Catalysed Coupling Chemistry.Fisher Scientific.
• Struggling with Suzuki Reaction.Reddit.
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS.Nobel Prize.
• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.Chemical Reviews.
• Catalyst Selection for Suzuki Coupling with 2,3,4,6-Tetrafluorophenylboronic Acid: Applic
• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Prec
• Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.NIH.
• How to approach choosing reaction conditions for Suzuki?.Reddit.
• Your "Go-To", "just couple already", Suzuki conditions?.Reddit.

Sources

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• 2. nobelprize.org [nobelprize.org]
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• 10. benchchem.com [benchchem.com]
• 11. thermofishersci.in [thermofishersci.in]
• 12. A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Impact of base and solvent on the reactivity of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support center for tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this versatile reagent. The following content is structured in a question-and-answer format to directly address specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of tert-butyl (2-bromo-4-fluorophenyl)carbamate in organic synthesis?

A1: tert-Butyl (2-bromo-4-fluorophenyl)carbamate is a valuable building block, particularly in medicinal chemistry. The bromo- and fluoro-substituents, along with the Boc-protected amine, offer multiple points for diversification. Its primary applications are in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination, to introduce new carbon-carbon and carbon-nitrogen bonds, respectively. It is also a substrate for directed ortho-lithiation, allowing for functionalization adjacent to the carbamate group. For instance, it serves as a key intermediate in the synthesis of complex pharmaceutical agents like Lorlatinib[1].

Q2: How does the electronic nature of the substituents on the phenyl ring influence its reactivity?

A2: The fluorine atom at the 4-position is an electron-withdrawing group, which can make the aromatic ring more electron-deficient. This can facilitate the oxidative addition step in palladium-catalyzed cross-coupling reactions. The Boc-protected amine at the 1-position is a bulky group that can exert steric influence on the adjacent bromine atom at the 2-position. This steric hindrance can sometimes make reactions more challenging compared to less hindered substrates.

Q3: What are the general handling and storage recommendations for this compound?

A3: tert-Butyl (2-bromo-4-fluorophenyl)carbamate should be stored at room temperature in a tightly sealed container, away from moisture and incompatible materials. As with most organic reagents, it is advisable to handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guides

Suzuki-Miyaura Coupling Reactions

Q4: I am experiencing low to no yield in my Suzuki-Miyaura coupling reaction with tert-butyl (2-bromo-4-fluorophenyl)carbamate. What are the likely causes and how can I improve the outcome?

A4: Low yields in Suzuki-Miyaura couplings with this substrate can often be attributed to suboptimal catalyst systems, inefficient base activation, or solvent effects. Here's a systematic approach to troubleshooting:

• Catalyst and Ligand Selection: The choice of palladium source and ligand is critical. For electron-deficient aryl bromides, bulky and electron-rich phosphine ligands are often effective.

  • Recommendation: Screen a variety of palladium precatalysts (e.g., Pd(OAc)₂, Pd₂(dba)₃) in combination with ligands like XPhos, SPhos, or RuPhos. These have shown success with similar anilinederivatives[2]. A typical starting point is a palladium to ligand ratio of 1:2 to 1:4.

• Base Selection: The base is crucial for the activation of the boronic acid. The choice of base can significantly impact the reaction rate and yield.

  • Recommendation: A moderately strong inorganic base is a good starting point. Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly used. For more challenging couplings, a stronger base like cesium carbonate (Cs₂CO₃) may be beneficial.

• Solvent System: The polarity of the solvent can influence the stability of the catalytic species and the rate of transmetalation.

  • Recommendation: A mixture of an organic solvent and water is often optimal. Common choices include dioxane/water, toluene/water, or THF/water. The presence of water can aid in the dissolution of the inorganic base and facilitate the transmetalation step.

Experimental Protocol: Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.), the desired boronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Under a positive flow of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., XPhos, 4 mol%).

• Add the degassed solvent system (e.g., dioxane/water 4:1).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Q5: I am observing significant formation of a debrominated side product. How can I minimize this?

A5: Protodebromination (replacement of the bromine with a hydrogen) is a common side reaction in Suzuki-Miyaura couplings. It can be caused by the presence of water or other proton sources in the reaction mixture, or by a competing reaction pathway involving the boronic acid.

• Recommendation:

  • Ensure all reagents and solvents are anhydrous, especially if running the reaction under non-aqueous conditions.

  • Use freshly distilled solvents and high-purity reagents.

  • Consider using a boronic ester (e.g., a pinacol ester) instead of a boronic acid, as they can be less prone to protodeboronation.

Data Presentation: Recommended Conditions for Suzuki-Miyaura Coupling

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Common and effective Pd(0) precursors.
Ligand	XPhos, SPhos, RuPhos	Bulky, electron-rich ligands facilitate oxidative addition and reductive elimination.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Activates the boronic acid for transmetalation.
Solvent	Dioxane/H₂O, Toluene/H₂O	Aprotic organic solvent with water to aid in base solubility and transmetalation.
Temperature	80-110 °C	Provides sufficient energy to overcome activation barriers.

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

Q6: My Buchwald-Hartwig amination is sluggish or incomplete. What factors should I consider for optimization?

A6: Similar to the Suzuki-Miyaura coupling, the success of the Buchwald-Hartwig amination is highly dependent on the reaction parameters.

• Catalyst and Ligand System: The steric and electronic properties of the phosphine ligand are crucial.

  • Recommendation: For coupling with primary or secondary amines, bulky biarylphosphine ligands such as XPhos, SPhos, or tBuXPhos are generally effective[3]. The choice of palladium precursor can also be important; Pd₂(dba)₃ and Pd(OAc)₂ are common starting points[4].

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle.

  • Recommendation: Sodium tert-butoxide (NaOtBu) is a very common and effective base for these reactions. Other options include lithium bis(trimethylsilyl)amide (LHMDS) or potassium phosphate (K₃PO₄). The choice of base can be substrate-dependent, so screening may be necessary.

• Solvent: Anhydrous, aprotic solvents are essential to prevent unwanted side reactions.

  • Recommendation: Toluene, dioxane, and THF are the most commonly used solvents. Ensure they are thoroughly dried and degassed before use.

Experimental Protocol: Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., XPhos, 2-4 mol%).

• Add the base (e.g., NaOtBu, 1.2-1.5 equiv.).

• Evacuate and backfill the tube with an inert gas three times.

• Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.) and the amine coupling partner (1.1-1.2 equiv.).

• Add the anhydrous, degassed solvent (e.g., toluene).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer, concentrate, and purify by flash column chromatography.

Visualization: Buchwald-Hartwig Amination Workflow

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Directed ortho-Lithiation

Q7: I am attempting a directed ortho-lithiation of tert-butyl (2-bromo-4-fluorophenyl)carbamate followed by quenching with an electrophile, but I am getting a complex mixture of products. What could be the issue?

A7: Directed ortho-lithiation can be a powerful tool, but it is sensitive to reaction conditions. The Boc-carbamate is a good directing group; however, the presence of the bromine atom introduces complexity.

• Choice of Lithiating Agent: The choice of organolithium reagent is critical.

  • Recommendation: n-Butyllithium (n-BuLi) or sec-butyllithium (s-BuLi) are common choices. tert-Butyllithium (t-BuLi) is a stronger base and may lead to side reactions, including lithium-halogen exchange at the bromine position.

• Temperature Control: These reactions are typically performed at very low temperatures to control reactivity and prevent side reactions.

  • Recommendation: Conduct the lithiation at -78 °C. Carefully control the temperature throughout the addition of the organolithium reagent and the electrophile.

• Solvent: The solvent can influence the aggregation state and reactivity of the organolithium reagent.

  • Recommendation: Anhydrous tetrahydrofuran (THF) is a common solvent for these reactions.

• Potential for Lithium-Halogen Exchange: The bromine atom can undergo lithium-halogen exchange with the organolithium reagent, leading to the formation of an aryllithium species at the bromine position. This can compete with the desired ortho-deprotonation.

  • Recommendation: If lithium-halogen exchange is suspected, consider using a milder lithiating agent or carefully controlling the stoichiometry of the organolithium reagent.

Experimental Protocol: Directed ortho-Lithiation

• To an oven-dried, three-necked flask under an inert atmosphere, add a solution of tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add the organolithium reagent (e.g., n-BuLi, 1.1 equiv.) dropwise via syringe, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for the desired time (typically 1-2 hours).

• Add a solution of the electrophile in anhydrous THF dropwise at -78 °C.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent, dry the organic layer, concentrate, and purify by chromatography.

References

• Cernak, T., Dykstra, K. D., & Krska, S. W. (2015). Palladium-Catalyzed Arylation of Fluoroalkylamines. PubMed. [Link]

• Harrison, J. R., & So, C. M. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PubMed Central. [Link]

• Klink, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PubMed Central. [Link]

• Aggarwal, V. K. (2017). Standard Lithiation–Borylation A user's guide. University of Bristol. [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Minimizing impurities during the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the Technical Support Center for the synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this synthesis, with a focus on minimizing impurities and optimizing reaction conditions. The inherent electronic properties of the starting material, 2-bromo-4-fluoroaniline, present unique challenges that this guide will address in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Reaction Kinetics and Optimization

Q1: My reaction to form Tert-butyl (2-bromo-4-fluorophenyl)carbamate is sluggish or incomplete. What are the underlying reasons and how can I improve the reaction rate?

A1: The primary reason for slow reaction kinetics is the reduced nucleophilicity of the starting material, 2-bromo-4-fluoroaniline. The bromine and fluorine atoms are electron-withdrawing, which deactivates the aniline nitrogen, making it a weaker nucleophile. To overcome this, several strategies can be employed:

• Solvent Choice: The use of alcoholic solvents, such as methanol or ethanol, can significantly accelerate the rate of Boc protection for weakly nucleophilic aromatic amines.[1] This is attributed to the ability of the alcohol to stabilize the transition state through hydrogen bonding.[1]

• Catalysis: While many Boc protections proceed without a catalyst, for deactivated anilines, a catalyst can be beneficial. Lewis acids like ZnCl₂, LiClO₄, and various solid acid catalysts have been shown to be effective.[2] For instance, Amberlyst-15 has been used for the N-tert-butoxycarbonylation of anilines.[3]

• Temperature: Increasing the reaction temperature can help overcome the activation energy barrier. However, this should be done with caution, as it can also promote side reactions. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.

Q2: What is the optimal base for this reaction, and can it influence impurity formation?

A2: The choice of base is critical. For weakly nucleophilic anilines, a non-nucleophilic base is generally preferred to avoid competing reactions.

• Common Bases: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) are commonly used.

• Influence on Impurities: The use of a strong base like 4-(dimethylamino)pyridine (DMAP) can sometimes accelerate the desired reaction, but it can also promote the formation of the di-Boc adduct, especially if used in stoichiometric amounts.[4][5] For this substrate, it is advisable to use a milder base or a catalytic amount of a stronger base. In some cases, with alcoholic solvents, a base may not be necessary at all.[1]

Impurity Profile and Mitigation

Q3: I am observing a significant amount of unreacted 2-bromo-4-fluoroaniline in my crude product. How can I drive the reaction to completion and effectively remove the starting material?

A3: Seeing unreacted starting material is a common issue with deactivated anilines.

• Driving the Reaction:

  • Reagent Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of di-tert-butyl dicarbonate ((Boc)₂O) can help push the reaction to completion.

  • Reaction Time: Allow for a longer reaction time, monitoring periodically by TLC to determine the point of maximum conversion.

• Removal of Unreacted Starting Material:

  • Acidic Wash: During the aqueous workup, washing the organic layer with a dilute acid solution (e.g., 1 M HCl) will protonate the unreacted aniline, making it water-soluble and effectively removing it from the organic phase.[6] The desired carbamate product is not basic and will remain in the organic layer.

  • Column Chromatography: If an acidic wash is not sufficient, flash column chromatography is a reliable method for separation.

Q4: What is the likelihood of forming the N,N-di-Boc-protected product, and how can I prevent it?

A4: The formation of the di-Boc adduct occurs when the initially formed mono-Boc protected amine is deprotonated and reacts with a second molecule of (Boc)₂O.[4]

• Steric Hindrance: The bromine atom at the ortho position to the amine in 2-bromo-4-fluoroaniline provides some steric hindrance, which naturally disfavors the formation of the bulky di-Boc product.

• Reaction Conditions to Minimize Di-Boc Formation:

  • Control Stoichiometry: Avoid a large excess of (Boc)₂O.

  • Base Selection: As mentioned, avoid strong bases that can readily deprotonate the mono-Boc product.[4] If a base is necessary, use a non-nucleophilic one in a controlled amount.

  • Temperature: Lowering the reaction temperature can also help to minimize this side reaction.

Q5: Are there other potential impurities I should be aware of?

A5: Yes, other impurities can arise from the reagents and reaction conditions.

• Hydrolysis of (Boc)₂O: Di-tert-butyl dicarbonate is sensitive to moisture and can hydrolyze to tert-butanol and carbon dioxide. This reduces the effective concentration of the reagent and can lead to incomplete reactions. It is crucial to use anhydrous solvents and properly stored (Boc)₂O.

• Byproducts from (Boc)₂O: The decomposition of the tert-butyl carbonate leaving group generates tert-butanol and CO₂ gas.[7] These are typically volatile and removed during workup and solvent evaporation.

Experimental Protocols

Optimized Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

This protocol is designed to maximize yield while minimizing common impurities.

Materials:

• 2-bromo-4-fluoroaniline

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-bromo-4-fluoroaniline (1.0 eq) in anhydrous methanol.

• Add triethylamine (1.1 eq) to the solution and stir for 5 minutes at room temperature.

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise to the stirred solution.

• Monitor the reaction progress by TLC (e.g., using a 4:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 2-6 hours.

• Upon completion, remove the methanol under reduced pressure.

• Dissolve the residue in dichloromethane.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Recrystallization:

• Solvent System: A common and effective solvent system for recrystallizing carbamates is a mixture of hexane and ethyl acetate or benzene and hexane.[8] For this product, start by dissolving the crude material in a minimal amount of warm ethyl acetate and slowly add hexane until turbidity is observed. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Caution: Avoid excessive heating during recrystallization, as some carbamates can be volatile.[8]

Flash Column Chromatography:

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%) is typically effective for separating the product from less polar impurities and any unreacted starting material.

Data and Diagrams

Troubleshooting Flowchart

Caption: Troubleshooting workflow for the synthesis.

Reaction Mechanism and Side Reactions

Caption: Main reaction and potential side reactions.

Parameter	Recommendation for 2-bromo-4-fluoroaniline	Rationale
Solvent	Anhydrous Methanol or Ethanol	Accelerates reaction with weakly nucleophilic anilines.[1]
Base	Triethylamine (1.1 eq)	Minimizes di-Boc formation compared to stronger bases.
(Boc)₂O	1.1 - 1.2 equivalents	Drives reaction to completion without significant excess.
Temperature	Room Temperature to 40°C	Balances reaction rate and potential for side reactions.
Workup	Dilute HCl wash	Removes unreacted basic starting material.[6]
Purification	Recrystallization (Hexane/EtOAc) or Column Chromatography	Provides high purity final product.[8]

References

• Ingale, A. P., Garad, D. N., Ukale, D., Thorat, N. M., & Shinde, S. V. (2021). Comparison of various catalysts in the N-Boc protection of aniline with (Boc)2O at room temperature.
• Stark, D., et al. (2019). Efficient, continuous N-Boc deprotection of amines using solid acid catalysts. Reaction Chemistry & Engineering, 4(9), 1626-1633.
• García-Álvarez, R., et al. (2015). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)-catalysis. RSC Advances, 5(10), 7255-7261.
• Garad, D. N., et al. (2012). Comparison of the Effect of Different Catalysts in N-Boc Protection of Aniline with (Boc)2O at Room Temperature. International Journal of Organic Chemistry, 2, 223-227.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Quality Control and Analytical Methods for tert-Butyl Carbamate Intermediates in Pharmaceutical Manufacturing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Loev, B., & Kormendy, M. F. (1963). Carbamic acid, tert-butyl ester. Organic Syntheses, 43, 13.
• Benchchem. (2025).
• Daito Chemix Corp. (2008). Process for the production of tert-butyl N-(2-bromoethyl)carbamate. U.S.

• Reddit. (2021). Having great trouble with a Boc-protection reaction. r/chemhelp. Retrieved from [Link]

• Kappe, C. O., et al. (2013). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. The Journal of Organic Chemistry, 78(15), 7379-7385.
• Benchchem. (2025).
• Benchchem. (2025). Troubleshooting N-Boc deprotection in the presence of sensitive functional groups.

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• J&K Scientific LLC. (2025). BOC Protection and Deprotection.
• Der Pharma Chemica. (2012). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Der Pharma Chemica, 4(2), 703-707.
• Benchchem. (2025). An In-depth Technical Guide to the Synthesis and Characterization of tert-Butyl 3-(bromomethyl)

• PubChem. (n.d.). Tert-butyl 4-bromo-2-fluorobenzylcarbamate. Retrieved from [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• MDPI. (2018). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)

• AA Blocks. (n.d.). tert-butyl N-[1-(3-bromo-4-methoxyphenyl)-2,2,2-trifluoroethyl]carbamate. Retrieved from [Link]

• Yang, J. W., Pan, S. C., & List, B. (2008). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 85, 1-10.

• YouTube. (2022, August 13). Amine Boc protection-Mechanism and Reaction Setup. Retrieved from [Link]

• AA Blocks. (n.d.). tert-butyl N-[3-bromo-4-(4-fluorophenoxy)phenyl]carbamate. Retrieved from [Link]

• CP Lab Safety. (n.d.). N-BOC 4-bromo-2-fluoroaniline, min 98%, 1 gram. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
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• 8. Organic Syntheses Procedure [orgsyn.org]

Stability of Tert-butyl (2-bromo-4-fluorophenyl)carbamate under acidic and basic conditions

Technical Support Center: Stability of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Welcome to the technical support guide for tert-butyl (2-bromo-4-fluorophenyl)carbamate. This document provides in-depth answers and troubleshooting protocols for researchers working with this Boc-protected aniline derivative. The presence of electron-withdrawing groups (EWG) on the aromatic ring significantly influences the stability and reactivity of the carbamate bond. This guide is structured to address the common challenges and questions that arise during its use in multi-step synthesis.

Section 1: Stability and Deprotection under Acidic Conditions

The tert-butyloxycarbonyl (Boc) group is fundamentally designed to be cleaved under acidic conditions.[1] However, the electronic properties of the phenyl ring substituent play a crucial role in the kinetics of this deprotection.

Frequently Asked Questions (FAQs) - Acidic Conditions

Q1: What is the expected stability of tert-butyl (2-bromo-4-fluorophenyl)carbamate in acid?

A1: This compound is labile under acidic conditions, which is the intended pathway for removing the Boc protecting group.[1] The deprotection mechanism is an acid-catalyzed hydrolysis of the carbamate.[2] The presence of two electron-withdrawing halogens (bromine and fluorine) on the phenyl ring decreases the basicity of the carbamate oxygen and nitrogen atoms. This electronic destabilization can make the deprotection proceed more readily compared to electron-rich aromatic systems under certain conditions.[3]

Q2: How do the bromo and fluoro substituents affect the deprotection rate compared to a standard N-Boc aniline?

A2: The electron-withdrawing nature of the halogen substituents makes the aniline nitrogen less nucleophilic and the carbamate oxygen less basic. While strong acids will readily protonate the carbamate, the subsequent cleavage might be influenced. Some studies suggest that electron-withdrawing groups can accelerate deprotection by destabilizing the aryl carbamate, promoting its cleavage.[3] However, the overall rate is a complex interplay of factors including the specific acid, solvent, and temperature used.

Q3: What are the primary side reactions to be aware of during acidic deprotection?

A3: The most significant side reaction stems from the formation of a reactive tert-butyl cation ((CH₃)₃C⁺) intermediate during the cleavage process.[4][5] This cation can act as an alkylating agent, reacting with any nucleophilic sites on your molecule of interest or even the solvent.[6] Electron-rich aromatic rings and sulfur-containing functional groups are particularly susceptible to this side reaction.[4][5]

Troubleshooting Guide: Acidic Deprotection

Problem	Probable Cause	Recommended Solution & Rationale
Incomplete or Slow Deprotection	1. Insufficient Acid Strength/Concentration: The acid may not be strong enough or concentrated enough to efficiently catalyze the cleavage, especially at low temperatures.[7] 2. Inappropriate Solvent: The chosen solvent may not be optimal for the reaction.	1. Increase Acid Strength/Concentration: Switch from HCl in dioxane to a stronger acid like trifluoroacetic acid (TFA). A common condition is 20-50% TFA in dichloromethane (DCM).[8] For very stubborn cases, neat TFA can be used. 2. Optimize Solvent and Temperature: Solvents like 2,2,2-trifluoroethanol (TFE) can facilitate Boc deprotection at elevated temperatures.[9] A modest increase in temperature (e.g., from 0 °C to room temperature) can significantly increase the reaction rate.
Formation of Unidentified Byproducts	t-Butyl Cation Alkylation: The highly reactive t-butyl cation intermediate is alkylating your starting material, product, or other nucleophiles present in the reaction mixture.[5]	Use a Cation Scavenger: Add a scavenger to the reaction medium to trap the t-butyl cation. Common scavengers include anisole, cresol, water, or thiophenol.[4] These compounds are more nucleophilic towards the cation than your desired product, thus preventing unwanted alkylation. A typical addition is 5-10% (v/v) of the scavenger relative to the acid.
Product is Trifluoroacetylated	Reaction with TFA: When using TFA for deprotection, the newly formed free amine can sometimes be acylated by the trifluoroacetate counter-ion, especially if the workup is not performed promptly.	Switch to a Non-Acylating Acid: Use a solution of HCl in a non-nucleophilic solvent like 1,4-dioxane or diethyl ether.[6] This provides a strong acid source without the risk of N-acylation.

Key Mechanistic Pathway: Acid-Catalyzed Boc Deprotection

The deprotection proceeds through a well-established multi-step mechanism.[10]

• Protonation: The carbamate carbonyl oxygen is protonated by the acid.

• C-O Bond Cleavage: The protonated intermediate undergoes cleavage of the tert-butyl C-O bond, forming a stable tert-butyl cation and a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and rapidly decomposes, releasing carbon dioxide.

• Amine Formation: The final product is the protonated amine (as a salt of the acid used), which is neutralized during aqueous workup to yield the free amine.

Caption: Mechanism of acid-catalyzed Boc deprotection and scavenger action.

Experimental Protocols: Acidic Deprotection

Protocol 1: Standard Deprotection with TFA/DCM [8]

• Dissolve tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 eq) in dichloromethane (DCM) to a concentration of 0.1-0.2 M.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the stirred solution.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-3 hours at room temperature.

• Upon completion, concentrate the reaction mixture in vacuo.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize excess acid and liberate the free amine.

• Wash with brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude 2-bromo-4-fluoroaniline.

Protocol 2: Deprotection with HCl in Dioxane [6]

• Dissolve the Boc-protected aniline (1.0 eq) in a 4 M solution of HCl in 1,4-dioxane.

• Stir the mixture at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction progress is often visualized by the precipitation of the amine hydrochloride salt.

• Upon completion (typically 1-4 hours), the solvent can be removed under reduced pressure.

• Alternatively, the mixture can be diluted with diethyl ether to fully precipitate the hydrochloride salt, which is then collected by filtration.

• The free amine is obtained by partitioning the salt between an organic solvent and an aqueous base (e.g., NaHCO₃ or NaOH).

Section 2: Stability under Basic and Nucleophilic Conditions

A key advantage of the Boc protecting group is its general stability towards basic and nucleophilic reagents, which allows for orthogonal protection strategies in complex syntheses.[11]

Frequently Asked Questions (FAQs) - Basic Conditions

Q4: Is tert-butyl (2-bromo-4-fluorophenyl)carbamate stable to common bases?

A4: Yes, it is highly stable under most basic conditions.[11] It is resistant to hydrolysis by common amine bases (e.g., triethylamine, DIPEA), aqueous alkali metal carbonates (e.g., Na₂CO₃, K₂CO₃), and even moderate concentrations of alkali metal hydroxides (e.g., NaOH, LiOH) at room temperature. This stability is due to the steric hindrance of the tert-butyl group.[12]

Q5: Under what basic conditions might degradation occur?

A5: Degradation is generally not observed under standard synthetic conditions. However, prolonged exposure to harsh conditions, such as concentrated strong bases (e.g., >2M NaOH) at elevated temperatures (e.g., reflux), may lead to slow hydrolysis of the carbamate bond. These conditions are typically far more aggressive than those required for most synthetic transformations where the Boc group is intended to remain intact.

Q6: Why is the Boc group so stable to base-catalyzed hydrolysis?

A6: Base-catalyzed hydrolysis of a carbamate would typically proceed via a nucleophilic acyl substitution (BAC2) mechanism. In this pathway, a hydroxide ion attacks the carbonyl carbon. The bulky tert-butyl group provides significant steric hindrance around the carbonyl center, making this nucleophilic attack kinetically unfavorable.[12]

Troubleshooting Guide: Basic Conditions

Problem	Probable Cause	Recommended Solution & Rationale
Unexpected Loss of Boc Group	Extreme Basic Conditions: The reaction conditions are excessively harsh (e.g., high concentration of NaOH/KOH and/or high temperature).	Use Milder Bases: If possible, substitute strong hydroxides with milder inorganic bases like K₂CO₃ or NaHCO₃, or organic bases like triethylamine. Reduce Temperature: Perform the reaction at a lower temperature. The rate of desired reactions often has a different temperature dependence than the undesired Boc cleavage.
No Reaction at a Different Site	Steric Hindrance: The bulky Boc group may sterically hinder a nearby reaction site, preventing access by the reagent.	Re-evaluate Synthetic Strategy: Consider if the Boc protection is sterically inhibiting the desired transformation. It may be necessary to perform this step before the introduction of the Boc group or to use a smaller protecting group.

Conceptual Visualization: Steric Hindrance in Base Hydrolysis

The following diagram illustrates why the direct attack of a nucleophile (like OH⁻) on the carbamate carbonyl is disfavored.

Caption: Steric bulk of the t-butyl group hindering nucleophilic attack.

References

• Benchchem. Troubleshooting incomplete Boc deprotection. 4

• Ashworth, I. W., Cox, B. G., & Meyrick, B. (2010). Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. The Journal of Organic Chemistry, 75(23), 8117–8125.

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry.

• Fisher Scientific. Amine Protection / Deprotection.

• MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules.

• ACS GCI Pharmaceutical Roundtable. Biocatalysis - BOC Deprotection.

• Organic Chemistry Portal. Boc-Protected Amino Groups.

• J&K Scientific LLC. BOC Protection and Deprotection.

• Benchchem. Common side reactions with Boc-protected amino acids and how to avoid them.

• National Institutes of Health. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups.

• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions?.

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.

• ResearchGate. Deprotection of different N-Boc-compounds.

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to N-Protecting Groups for 2-Bromo-4-fluoroaniline: A Comparative Analysis Featuring Tert-butyl carbamate (Boc)

Introduction: The Strategic Importance of Protecting 2-Bromo-4-fluoroaniline

In the landscape of pharmaceutical and agrochemical synthesis, 2-bromo-4-fluoroaniline serves as a pivotal structural motif and a versatile building block. Its unique substitution pattern—a nucleophilic amino group, a bromine atom amenable to cross-coupling reactions, and a fluorine atom for modulating electronic properties—makes it highly valuable. However, the reactivity of the aniline nitrogen often interferes with desired transformations at other positions on the aromatic ring. The amino group's basicity and nucleophilicity can lead to unwanted side reactions, such as N-alkylation, N-acylation, or interference with organometallic reagents.

Therefore, the temporary "masking" or protection of the amino group is a critical strategic step.[1] An ideal protecting group should be easy to install in high yield, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other parts of the molecule.[2] This guide provides an in-depth comparison of several common N-protecting groups for 2-bromo-4-fluoroaniline, with a primary focus on the widely used Tert-butoxycarbonyl (Boc) group. We will compare its performance against Acetyl (Ac), Carbobenzyloxy (Cbz), and Benzyl (Bn) groups, providing experimental protocols and data to inform your selection process.

The Boc Group: The Versatile Workhorse

The Tert-butoxycarbonyl (Boc) group is arguably the most common protecting group for anilines in non-peptide chemistry, prized for its robustness and straightforward cleavage under acidic conditions.[3]

Key Advantages:

• Stability: The Boc group is exceptionally stable to bases, nucleophiles, and reductive conditions, including catalytic hydrogenation.[4][5] This allows for a broad range of subsequent chemical transformations.

• Mild Cleavage: Removal is typically achieved with strong anhydrous acids like trifluoroacetic acid (TFA), which is highly effective and often proceeds cleanly at room temperature.[3][6][7]

• Directed ortho-Metalation (DoM): The carbamate functionality of the Boc group is a powerful directed metalation group (DMG). This allows for regioselective deprotonation at the position ortho to the nitrogen using strong bases like tert-butyllithium, enabling subsequent functionalization at the C3 position of the 2-bromo-4-fluoroaniline ring system.[8][9][10]

Limitations:

• Acid Lability: Its primary cleavage condition is also its main limitation. The Boc group is incompatible with strongly acidic reaction conditions.[5]

Experimental Protocol: Boc Protection of 2-Bromo-4-fluoroaniline

This protocol details the straightforward N-Boc protection using di-tert-butyl dicarbonate (Boc₂O).

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Directed ortho lithiation of phenylcarbamic acid 1,1-dimethylethyl ester (N-BOC-aniline). Revision and improvements | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Cross-Coupling Efficacy of Bromo-Fluorophenylcarbamate Isomers for Pharmaceutical Synthesis

In the landscape of modern drug discovery and development, the efficient and predictable construction of complex molecular architectures is paramount. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, have become indispensable tools for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. Aryl halides bearing fluorine and carbamate functionalities are particularly valuable building blocks, as these motifs are prevalent in a vast array of biologically active compounds. This guide provides an in-depth comparative analysis of the cross-coupling efficacy of positional isomers of tert-butyl bromo-fluorophenylcarbamate, with a primary focus on tert-butyl (2-bromo-4-fluorophenyl)carbamate.

This technical guide moves beyond a simple recitation of protocols. It is designed for researchers, medicinal chemists, and process development scientists, offering insights into the causal factors that govern reactivity. By understanding the interplay of steric and electronic effects, scientists can make more informed decisions in the design and execution of their synthetic strategies.

The Strategic Importance of Bromo-Fluorophenylcarbamates

The bromo-fluorophenyl scaffold is a privileged motif in medicinal chemistry, offering a versatile handle for molecular elaboration. The fluorine atom can enhance metabolic stability, modulate pKa, and improve binding affinity through favorable electrostatic interactions. The bromine atom serves as a reactive handle for a multitude of cross-coupling reactions. The carbamate group, particularly the tert-butoxycarbonyl (Boc) protecting group, not only masks the reactivity of the aniline nitrogen but also influences the electronic properties and steric environment of the aromatic ring.

The positional arrangement of these three substituents—bromo, fluoro, and carbamate—profoundly impacts the reactivity of the C-Br bond in palladium-catalyzed cross-coupling reactions. This guide will dissect these differences, providing a comparative framework for the following key isomers:

• Isomer 1: tert-butyl (2-bromo-4-fluorophenyl)carbamate

• Isomer 2: tert-butyl (3-bromo-4-fluorophenyl)carbamate

• Isomer 3: tert-butyl (4-bromo-2-fluorophenyl)carbamate

Comparative Efficacy in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C-C bonds. The efficacy of this reaction with our target isomers is dictated by the ease of oxidative addition of the palladium(0) catalyst to the C-Br bond.

General Reaction Scheme: Suzuki-Miyaura Coupling

Figure 1: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Analysis of Isomeric Reactivity

Isomer	Structure	Expected Reactivity in Suzuki Coupling	Rationale
1	tert-butyl (2-bromo-4-fluorophenyl)carbamate	Moderate to Good	The ortho-carbamate group can exert a mild electron-withdrawing inductive effect, which can activate the C-Br bond towards oxidative addition. However, the bulky tert-butyl group introduces significant steric hindrance around the reaction center, potentially slowing down the reaction and requiring more robust catalytic systems.
2	tert-butyl (3-bromo-4-fluorophenyl)carbamate	Good to Excellent	The bromine atom is in a meta position relative to the carbamate and para to the fluorine. This position experiences less steric hindrance compared to the ortho-isomer. The electronic effects of the substituents are less pronounced at the meta position, leading to a reactivity profile closer to that of a simple bromofluorobenzene.
3	tert-butyl (4-bromo-2-fluorophenyl)carbamate	Good	In this isomer, the bromine is para to the carbamate and meta to the fluorine. The steric hindrance is minimal at the para position. The electron-donating resonance effect of the carbamate group might slightly deactivate the C-Br bond, but this is often overcome by the choice of an appropriate electron-rich ligand on the palladium catalyst.

Experimental Data from Analogous Systems

Another study on the Suzuki-Miyaura coupling of various bromophenol isomers provides a useful analogy for the effect of substituent position.[2] While not carbamates, the trend in reactivity can be informative. Generally, para-substituted bromophenols show excellent reactivity, followed by meta-, and then ortho-substituted isomers, where steric hindrance can play a more significant role.

Comparative Efficacy in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds, coupling an aryl halide with an amine in the presence of a palladium catalyst and a base.

General Reaction Scheme: Buchwald-Hartwig Amination

Figure 2: General catalytic cycle of the Buchwald-Hartwig amination reaction.

Analysis of Isomeric Reactivity

Isomer	Structure	Expected Reactivity in Buchwald-Hartwig Amination	Rationale
1	tert-butyl (2-bromo-4-fluorophenyl)carbamate	Challenging	The significant steric hindrance from the ortho-carbamate group can impede the approach of both the palladium catalyst for oxidative addition and the incoming amine nucleophile. This isomer will likely require highly active and sterically demanding phosphine ligands (e.g., biaryl phosphines like XPhos or SPhos) and potentially higher reaction temperatures.
2	tert-butyl (3-bromo-4-fluorophenyl)carbamate	Good	With the bromine at the meta position, steric hindrance is significantly reduced. This isomer is expected to undergo Buchwald-Hartwig amination with a broader range of amines and under milder conditions compared to the ortho-isomer. A study on the palladium-catalyzed amination of the closely related 3-bromo-4-fluoro-acetophenone showed that amination at the C-Br bond is the predominant reaction.[3]
3	tert-butyl (4-bromo-2-fluorophenyl)carbamate	Good to Excellent	The para-position of the bromine atom is sterically accessible. The electronic influence of the ortho-fluorine atom can further activate the C-Br bond towards oxidative addition. This isomer is anticipated to be the most reactive of the three in Buchwald-Hartwig aminations.

Experimental Protocols: A Practical Guide

The following protocols are representative starting points for the cross-coupling of bromo-fluorophenylcarbamate isomers. Optimization of catalyst, ligand, base, solvent, and temperature will likely be necessary for specific substrates and desired outcomes.

Suzuki-Miyaura Coupling of tert-butyl (3-bromo-4-fluorophenyl)carbamate with Phenylboronic Acid

Figure 3: Experimental workflow for a representative Suzuki-Miyaura coupling reaction.

Methodology:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add tert-butyl (3-bromo-4-fluorophenyl)carbamate (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Add a degassed mixture of toluene (4 mL) and water (1 mL).

• Heat the mixture to reflux and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination of tert-butyl (4-bromo-2-fluorophenyl)carbamate with Morpholine

Methodology:

• To an oven-dried Schlenk tube, add palladium(II) acetate (0.02 mmol), a bulky phosphine ligand such as XPhos (0.04 mmol), and sodium tert-butoxide (1.4 mmol).

• Seal the tube, and evacuate and backfill with argon three times.

• Add tert-butyl (4-bromo-2-fluorophenyl)carbamate (1.0 mmol) and morpholine (1.2 mmol).

• Add anhydrous toluene (5 mL) via syringe.

• Seal the tube tightly and heat the reaction mixture in an oil bath at 100 °C for 12-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with saturated aqueous ammonium chloride, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Perspectives

The cross-coupling efficacy of tert-butyl bromo-fluorophenylcarbamate isomers is a nuanced interplay of steric and electronic factors. While all three isomers are viable substrates for both Suzuki-Miyaura and Buchwald-Hartwig reactions, their reactivity profiles differ significantly.

• For Suzuki-Miyaura coupling , the meta- and para-isomers (tert-butyl (3-bromo-4-fluorophenyl)carbamate and tert-butyl (4-bromo-2-fluorophenyl)carbamate) are expected to provide higher yields under milder conditions due to reduced steric hindrance. The ortho-isomer (tert-butyl (2-bromo-4-fluorophenyl)carbamate) will likely require more forcing conditions and specialized catalyst systems to overcome the steric impediment of the adjacent carbamate group.

• In Buchwald-Hartwig amination , the steric hindrance of the ortho-carbamate in tert-butyl (2-bromo-4-fluorophenyl)carbamate presents a significant challenge, necessitating the use of highly active, sterically demanding ligands. The meta- and particularly the para-isomers are predicted to be more amenable to a wider range of amination partners and reaction conditions.

As the demand for increasingly complex and diverse molecular entities in drug discovery continues to grow, a deep understanding of the subtle factors that govern reactivity is essential. This guide provides a framework for rational decision-making in the selection and application of bromo-fluorophenylcarbamate building blocks, enabling chemists to navigate the challenges of cross-coupling reactions with greater confidence and success. Further systematic studies directly comparing the reactivity of these isomers under identical conditions would be of great value to the synthetic community and would undoubtedly lead to the development of even more efficient and selective catalytic systems.

References

• Molecules. tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• Organic Chemistry Portal. Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• ACS Publications. Palladium-Catalyzed Intramolecular Hydroamination of Propargylic Carbamates and Carbamothioates. [Link]

• Arkivoc. Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. [Link]

• ResearchGate. ChemInform Abstract: Pd-Catalyzed Amidation of Aryl(Het) Halides with tert-Butyl Carbamate. [Link]

• ResearchGate. Optimization of the model Buchwald-Hartwig reaction of morpholine and 4-bromo-N,N-dimethylaniline. [Link]

• ResearchGate. (PDF) Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

• PubMed. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. [Link]

• PMC. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. [Link]

• RSC Publishing. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• ResearchGate. Palladium-catalyzed amination of 3-bromo-4-fluoro-acetophenone. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Purity Verification: Spectroscopic Analysis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

This guide provides an in-depth, experience-driven comparison of spectroscopic methodologies for confirming the purity of synthesized Tert-butyl (2-bromo-4-fluorophenyl)carbamate. As a crucial intermediate in the development of advanced pharmaceuticals and agrochemicals, the absolute purity of this compound is non-negotiable. We will move beyond simple procedural lists to explain the underlying scientific rationale for our chosen methods, ensuring a self-validating and robust analytical workflow. This document is intended for researchers, medicinal chemists, and process development scientists who require unimpeachable quality control in their synthetic intermediates.

The Strategic Importance of Purity in Synthesis

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a key building block where the tert-butoxycarbonyl (Boc) group serves as a protective shield for the amine functionality. This protection allows for selective reactions at other positions on the aromatic ring, a common strategy in multi-step organic synthesis.[1] The presence of even minor impurities, such as unreacted starting materials or side-products, can lead to undesired downstream reactions, significantly impacting yield, introducing complex purification challenges, and ultimately compromising the integrity of the final active molecule. Therefore, a multi-faceted analytical approach is not just recommended; it is essential for process validation.

Synthesis Protocol: The Boc-Protection of 2-bromo-4-fluoroaniline

The most direct and widely adopted method for synthesizing the target compound is the N-Boc protection of 2-bromo-4-fluoroaniline using di-tert-butyl dicarbonate (Boc₂O). This method is generally preferred over older techniques involving hazardous reagents like phosgene.[2]

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of 2-bromo-4-fluoroaniline (1.0 eq) in a suitable aprotic solvent (e.g., Dichloromethane or Tetrahydrofuran) in a round-bottom flask, add di-tert-butyl dicarbonate (1.1 eq).

• Base Addition: Add a non-nucleophilic base such as triethylamine (1.2 eq) or use a catalytic amount of 4-dimethylaminopyridine (DMAP). The base is crucial to neutralize the acidic byproduct formed during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Stir the mixture at room temperature. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting aniline spot is consumed.

• Workup and Purification: Upon completion, the reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove the base, followed by a saturated sodium bicarbonate solution, and finally brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is typically purified by recrystallization or column chromatography to yield the pure Tert-butyl (2-bromo-4-fluorophenyl)carbamate as a solid.

Potential Impurities to Consider:

• Unreacted 2-bromo-4-fluoroaniline: The most common impurity if the reaction does not go to completion.

• Di-Boc protected aniline: A potential side-product where the amine is protected twice, although less common under standard conditions.

• Urea byproducts: Can form if certain bases are used at elevated temperatures.[3]

• tert-Butanol: A byproduct of the Boc₂O reaction, which is typically removed during workup and drying.[3]

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The Analytical Gauntlet: A Multi-Spectroscopic Approach

No single technique provides a complete picture of purity.[4][5] A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is required for unambiguous structure confirmation and impurity detection.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom.[6]

¹H NMR Analysis - What to Expect:

• tert-Butyl Group: A sharp, singlet peak integrating to 9 protons, typically found in the upfield region around 1.5 ppm. Its presence is a strong indicator of successful Boc protection.

• Aromatic Protons: The three protons on the phenyl ring will appear as complex multiplets in the aromatic region (typically 7.0-8.5 ppm). Their specific chemical shifts and coupling patterns are unique to the 1,2,4-substitution pattern.

• Amine Proton (N-H): A broad singlet that can appear over a wide chemical shift range, often around 6.5-8.0 ppm. Its integration should correspond to one proton.

¹³C NMR Analysis - Key Signals:

• Carbonyl Carbon (C=O): A signal in the downfield region, typically ~152-155 ppm.

• tert-Butyl Carbons: Two signals: one for the quaternary carbon (~80-82 ppm) and one for the three equivalent methyl carbons (~28 ppm).

• Aromatic Carbons: Six distinct signals for the carbons of the phenyl ring, including those directly attached to bromine and fluorine, which will exhibit characteristic chemical shifts and C-F coupling.

| Table 1: Expected NMR Data for Pure Tert-butyl (2-bromo-4-fluorophenyl)carbamate | | :--- | :--- | | Technique | Expected Chemical Shifts (δ, ppm) and Characteristics | | ¹H NMR | ~8.2 (m, 1H, Ar-H), ~7.4 (m, 1H, Ar-H), ~7.1 (m, 1H, Ar-H), ~6.8 (br s, 1H, NH), 1.51 (s, 9H, C(CH₃)₃) | | ¹³C NMR | ~152.5 (C=O), ~158 (C-F, d, ¹JCF), ~137 (C-NH), ~125 (Ar-CH), ~120 (Ar-CH), ~115 (C-Br), ~114 (Ar-CH), ~81.5 (C(CH₃)₃), ~28.3 (C(CH₃)₃) | Note: Predicted values. Actual shifts may vary based on solvent and instrument.

Detecting Impurities with NMR: The presence of unreacted 2-bromo-4-fluoroaniline would be immediately obvious by the appearance of a new set of aromatic signals and a characteristic -NH₂ signal (integrating to 2H) in the ¹H NMR spectrum, which would be significantly different from the carbamate N-H proton.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy excels at identifying functional groups.[7] It serves as a rapid and effective method to confirm the conversion of the primary amine to the carbamate.

Key Vibrational Frequencies:

• N-H Stretch: A sharp, single peak around 3300-3400 cm⁻¹. This is a critical distinction from the starting aniline, which would show two distinct N-H stretching bands (symmetric and asymmetric) for the -NH₂ group.

• C=O Stretch (Carbamate): A strong, sharp absorption band typically found between 1700-1730 cm⁻¹. The presence of this band is definitive proof of carbamate formation.

• C-N Stretch: Appears in the 1200-1300 cm⁻¹ region.

• C-F and C-Br Stretches: Found in the fingerprint region, typically below 1200 cm⁻¹.

| Table 2: Key FT-IR Absorptions for Purity Assessment | | :--- | :--- | :--- | | Functional Group | Expected Wavenumber (cm⁻¹) in Product | Wavenumber (cm⁻¹) in Starting Material (Impurity) | | N-H Stretch | ~3350 (single peak) | ~3400-3500 (two peaks) | | C=O Stretch | ~1715 (strong) | Absent | | C-N Stretch | ~1250 | ~1300 |

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, offering the most direct confirmation of its identity.[6]

Expected Mass Spectrum Features:

• Molecular Ion Peak (M⁺): The molecular formula is C₁₁H₁₃BrFNO₂. The calculated monoisotopic mass is approximately 289.01 g/mol .

• Isotopic Pattern: A crucial diagnostic feature for bromine-containing compounds is the presence of two major peaks for the molecular ion: one for the ⁷⁹Br isotope (M⁺) and another of nearly equal intensity for the ⁸¹Br isotope (M+2). Observing this ~1:1 isotopic ratio is a powerful confirmation of the presence of a single bromine atom.

Detecting Impurities with MS: An impurity like the starting aniline (C₆H₅BrFN, MW ~190 g/mol ) would show a distinct molecular ion peak at a much lower m/z value, making it easily distinguishable from the product.

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NMR -> Data_NMR; IR -> Data_IR; MS -> Data_MS;

Data_NMR -> Conclusion; Data_IR -> Conclusion; Data_MS -> Conclusion; } } Caption: Integrated spectroscopic workflow for purity verification.

Comparative Analysis of Synthetic Alternatives

While the Boc₂O method is robust, a senior scientist must be aware of alternative N-aryl carbamate syntheses to make informed decisions based on project needs like scale, cost, and substrate scope.

| Table 3: Comparison of N-Aryl Carbamate Synthesis Methods | | :--- | :--- | :--- | :--- | | Method | Advantages | Disadvantages | Application Context | | Boc₂O with Amine (This Guide) | High yield, mild conditions, readily available reagents, good functional group tolerance.[8] | Can be slow with electron-deficient anilines. | General laboratory scale, medicinal chemistry. | | Phosgene Derivatives | Highly reactive, cost-effective for large scale.[2] | Extremely toxic reagents (phosgene, triphosgene), requires stringent safety protocols. | Industrial scale production where safety infrastructure exists. | | Metal-Catalyzed Cross-Coupling | Excellent scope for complex aryl halides, can use cyanates as a precursor.[9][10] | Requires expensive metal catalysts (Pd, Cu), potential for metal contamination in the product. | Synthesis of complex, high-value molecules where other methods fail. | | Metal-Free (e.g., Cyclic Carbonates) | Sustainable, avoids toxic reagents and metal catalysts, mild conditions.[11] | Substrate scope can be limited, may require specific organocatalysts. | "Green chemistry" initiatives, academic research exploring novel pathways. |

The direct Boc-protection method detailed here represents the optimal balance of efficiency, safety, and reliability for the majority of research and development applications.

Conclusion

Confirming the purity of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a task that demands a rigorous, multi-technique spectroscopic approach. Relying on a single method provides an incomplete and potentially misleading picture. By integrating the structural detail from ¹H and ¹³C NMR, the functional group verification from FT-IR, and the molecular weight confirmation from Mass Spectrometry, a scientist can establish an unimpeachable analytical dossier. This comprehensive purity assessment is the bedrock upon which successful and reproducible downstream chemistry is built, ensuring the integrity and quality of the final target molecules.

References

• Kapnayan.com. (n.d.). 11.3 Spectroscopic Analysis of Organic Compounds (AHL). Retrieved from Kapnayan.com. [Link]

• TutorChase. (n.d.). What methods are used to test the purity of organic compounds? Retrieved from TutorChase. [Link]

• Varjosaari, S. E., Suating, P., & Adler, M. J. (2016). One-Pot Synthesis of O-Aryl Carbamates. Synthesis, 48(01), 43-47. [Link]

• MeritHub. (2022). IDENTIFICATION OF ORGANIC COMPOUNDS BY SPECTROSCOPIC TECHNIQUES. Retrieved from MeritHub. [Link]

• SciSpace. (n.d.). A Metal-Free Synthesis of N-Aryl Carbamates under Ambient Conditions. Retrieved from SciSpace. [Link]

• ResearchGate. (2018). Various Approaches for the Synthesis of Organic Carbamates. Retrieved from ResearchGate. [Link]

• ResearchGate. (2015). Synthesis of Aryl Carbamates. Retrieved from ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Substituted carbamate synthesis by carbamidation. Retrieved from Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2021). 9: Separation, Purification, and Identification of Organic Compounds. Retrieved from Chemistry LibreTexts. [Link]

• Dynamic Science. (n.d.). Using spectroscopy to determine purity. Retrieved from Dynamic Science. [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from Master Organic Chemistry. [Link]

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A Senior Application Scientist's Guide: Benchmarking the Reactivity of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in Modern Catalytic Systems

Introduction: The Strategic Value of a Workhorse Building Block

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms and sterically defined nitrogen functionalities is a cornerstone of rational molecular design. Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a quintessential example of a high-value building block, offering a trifecta of synthetic handles: a Boc-protected aniline for latent nucleophilicity or directed metalation, a bromine atom primed for cross-coupling, and a fluorine substituent to modulate electronic properties and metabolic stability.[1][2] Its structure is a recurring motif in the synthesis of kinase inhibitors, advanced polymers, and other complex organic molecules.[1]

However, the inherent steric hindrance from the ortho-bromo and bulky tert-butoxycarbonyl (Boc) groups, combined with the electronic influence of the para-fluoro substituent, presents a distinct set of challenges for catalytic transformations. Achieving high yields and selectivities requires a nuanced understanding of modern catalyst systems. This guide provides an in-depth comparison of catalytic strategies for the functionalization of this substrate, moving beyond mere protocols to explain the mechanistic rationale behind catalyst, ligand, and reagent selection.

Suzuki-Miyaura Coupling: Forging Key C(sp²)-C Bonds

The formation of a biaryl linkage via Suzuki-Miyaura coupling is one of the most pivotal transformations for this substrate. The primary challenge lies in facilitating the transmetalation and reductive elimination steps at a sterically congested palladium center.

Mechanistic Overview: The Palladium(0)/Palladium(II) Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. The key steps are (1) Oxidative Addition of the aryl bromide to Pd(0), (2) Transmetalation of the organic moiety from a base-activated boronic acid or ester to the Pd(II) center, and (3) Reductive Elimination to form the C-C bond and regenerate the Pd(0) catalyst.[3][4] For hindered substrates like ours, the reductive elimination step is often rate-limiting and requires specific ligand architectures to proceed efficiently.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Benchmarking Catalyst Performance

For sterically demanding ortho-substituted anilines, traditional catalyst systems like Pd(PPh₃)₄ often fail or provide low yields due to the insufficient steric bulk of the triphenylphosphine ligand, which does not effectively promote the final reductive elimination step.[5] Modern catalyst design has overcome this by employing bulky, electron-rich phosphine ligands.

A recent study focusing on unprotected ortho-bromoanilines identified the CataCXium A palladacycle as a uniquely effective pre-catalyst.[6] This system features a di-adamantylalkylphosphine ligand, whose immense steric profile is ideal for accelerating the coupling of hindered partners. We benchmark this advanced system against a more conventional but still highly effective modern catalyst, Pd₂(dba)₃ with SPhos , to illustrate the performance gap.

Parameter	System A: Advanced Hindrance Protocol	System B: Standard Modern Protocol
Substrate	tert-butyl (2-bromo-4-fluorophenyl)carbamate	tert-butyl (2-bromo-4-fluorophenyl)carbamate
Coupling Partner	Phenylboronic acid	Phenylboronic acid
Pd Source	CataCXium® A Pd G3 (5 mol%)	Pd₂(dba)₃ (2.5 mol%)
Ligand	(internal to palladacycle)	SPhos (6 mol%)
Base	Cs₂CO₃ (2 equiv.)	K₃PO₄ (2 equiv.)
Solvent	2-MeTHF / H₂O (10:1)	1,4-Dioxane
Temperature	70-80 °C	100 °C
Expected Yield	>90%[6]	60-80% (Estimated)
Rationale	The extremely bulky CataCXium A ligand is tailored to accelerate reductive elimination for ortho-substituted anilines.[6]	SPhos is a robust general ligand but may be less optimal for this specific highly hindered substrate class compared to System A.

Representative Experimental Protocol (System A)

Caption: Experimental workflow for the Suzuki-Miyaura coupling of the title compound.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried Schlenk flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.), the desired boronic acid or ester (1.5 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.).

• Inerting: Seal the flask with a septum, and cycle between vacuum and argon backfill three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed 2-methyltetrahydrofuran (2-MeTHF) and water (10:1 v/v) to achieve a substrate concentration of 0.1 M.

• Catalyst Addition: Under a positive pressure of argon, add the CataCXium® A Pd G3 pre-catalyst (0.05 equiv.).

• Reaction: Place the flask in a pre-heated oil bath at 70 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until consumption of the starting material.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash with water, followed by saturated aqueous NaCl (brine).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by silica gel column chromatography to yield the desired biaryl product.

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is the premier method for forming C-N bonds with aromatic systems.[7] The key to success with our substrate is selecting a ligand that can accommodate the steric bulk of both the aryl halide and the incoming amine nucleophile.

Mechanistic Overview: The Path to C-N Formation

Similar to the Suzuki coupling, the reaction proceeds via a Pd(0)/Pd(II) cycle. Key steps include oxidative addition of the aryl bromide, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to furnish the C-N bond.[8][9] The choice of ligand is critical, as it influences both the rate of oxidative addition and, more importantly, the facility of the final reductive elimination step.[7]

Benchmarking Ligand Performance

The evolution of phosphine ligands for Buchwald-Hartwig amination provides a clear case study in rational catalyst design.

• First Generation (e.g., P(o-tolyl)₃): These early ligands showed promise but had limited scope and often required high temperatures.[8] They are generally ineffective for hindered substrates.

• Bidentate Ligands (e.g., BINAP): The development of bidentate phosphines like BINAP expanded the reaction's scope to include primary amines but could still be sluggish with challenging substrates.[7]

• Sterically Hindered Monodentate Ligands (e.g., XPhos, SPhos, RuPhos): This class of ligands, developed in the Buchwald labs, revolutionized the field. Their large, bulky structures (like the biaryl backbone of XPhos) create a wide "bite angle" on the palladium center. This steric pressure forces the aryl and amido groups into close proximity, dramatically accelerating the rate-limiting reductive elimination step and allowing reactions to proceed under milder conditions with a much broader range of substrates.[10]

Parameter	System A: Advanced (Hindered Ligand)	System B: Early Generation
Substrate	tert-butyl (2-bromo-4-fluorophenyl)carbamate	tert-butyl (2-bromo-4-fluorophenyl)carbamate
Coupling Partner	Morpholine (representative secondary amine)	Morpholine
Pd System	XPhos Pd G3 (2 mol%)	Pd(OAc)₂ (2 mol%) / P(o-tolyl)₃ (4 mol%)
Base	NaOt-Bu (1.5 equiv.)	NaOt-Bu (1.5 equiv.)
Solvent	Toluene or CPME	Toluene
Temperature	80-100 °C	110 °C (or higher)
Expected Yield	>95%[10]	<40% (Estimated)
Rationale	The bulky XPhos ligand is specifically designed to promote the difficult reductive elimination step from the sterically crowded Pd center.[10]	The smaller P(o-tolyl)₃ ligand is insufficient to overcome the steric barrier, leading to slow or no reductive elimination.

Representative Experimental Protocol (System A)

Step-by-Step Methodology:

• Vessel Preparation: In a glovebox or under a positive flow of argon, add the XPhos Pd G3 pre-catalyst (0.02 equiv.) and sodium tert-butoxide (NaOt-Bu, 1.5 equiv.) to an oven-dried vial or flask.

• Reagent Addition: Add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.) and the desired amine (1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene to achieve a substrate concentration of 0.2 M.

• Reaction: Seal the vessel tightly and place it in a pre-heated heating block at 100 °C. Stir for 4-18 hours, monitoring by LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with methyl tert-butyl ether (MTBE), and filter through a pad of Celite®, washing the pad with additional MTBE.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the residue by silica gel column chromatography to obtain the desired arylamine product.

Sonogashira Coupling: Accessing Aryl Alkynes

The Sonogashira reaction provides a direct route to C(sp²)-C(sp) bonds, installing a valuable alkyne handle for further functionalization (e.g., click chemistry, cyclizations). The classic protocol involves a dual Pd/Cu catalytic system, but modern copper-free variants offer significant advantages.

Mechanistic Overview: Classic vs. Copper-Free Pathways

In the classic Sonogashira reaction , a palladium cycle (similar to Suzuki) is responsible for the C-C bond formation, but the alkyne is delivered to the palladium center via a copper(I) acetylide intermediate.[11] While effective, this pathway can be plagued by a significant side reaction: the copper-mediated oxidative homocoupling of the terminal alkyne (Glaser coupling).[12]

Copper-free Sonogashira reactions were developed to circumvent this issue. In these systems, a strong amine base is used to deprotonate the alkyne, which then coordinates directly to the palladium(II) center, eliminating the need for the copper co-catalyst.[12]

Parameter	System A: Modern Copper-Free	System B: Classic Pd/Cu System
Substrate	tert-butyl (2-bromo-4-fluorophenyl)carbamate	tert-butyl (2-bromo-4-fluorophenyl)carbamate
Coupling Partner	Phenylacetylene	Phenylacetylene
Pd Catalyst	[DTBNpP]Pd(crotyl)Cl (P2) (2.5 mol%)	PdCl₂(PPh₃)₂ (2.5 mol%)
Co-catalyst	None	CuI (5 mol%)
Base	TMP (2,2,6,6-Tetramethylpiperidine) (2 equiv.)	Et₃N or DIPA (solvent/base)
Solvent	DMSO	THF or DMF
Temperature	Room Temperature	50-80 °C
Key Advantage	Avoids alkyne homocoupling; extremely mild conditions.[12]	Well-established, but prone to homocoupling side products.

Representative Experimental Protocol (Copper-Free)

Step-by-Step Methodology:

• Vessel Preparation: To an oven-dried Schlenk tube under argon, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.).

• Catalyst Addition: Add the air-stable [DTBNpP]Pd(crotyl)Cl precatalyst (0.025 equiv.).[12]

• Solvent and Reagents: Add anhydrous dimethyl sulfoxide (DMSO). Then, add the terminal alkyne (1.5 equiv.) followed by 2,2,6,6-tetramethylpiperidine (TMP) (2.0 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature under argon for 2-18 hours. The reaction's mildness is a key feature of this modern system.[12]

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. Purify the residue by silica gel column chromatography.

Palladium-Catalyzed Cyanation: Installing a Versatile Nitrile

The conversion of an aryl bromide to a benzonitrile introduces a synthetically versatile nitrile group, which can be hydrolyzed to a carboxylic acid, reduced to an amine, or used in constructing heterocycles. The primary challenge in palladium-catalyzed cyanation is the strong coordinating ability of the cyanide anion, which can poison the palladium catalyst.[13][14]

Benchmarking Cyanide Sources

Method development has focused on mitigating catalyst poisoning and improving safety by moving away from simple alkali metal cyanides.

• KCN/NaCN: Highly effective but extremely toxic and require rigorously anhydrous conditions to prevent catalyst deactivation.[13]

• Zn(CN)₂: A common and effective alternative. The zinc cation acts as a Lewis acid, moderating the free cyanide concentration and reducing catalyst poisoning. It is still highly toxic.

• K₄[Fe(CN)₆]: Potassium ferrocyanide is a major breakthrough in cyanation chemistry. It is a non-toxic, air-stable, and inexpensive crystalline solid.[15] The cyanide ions are released slowly from the stable ferrocyanide complex into the reaction, maintaining a low steady-state concentration that is sufficient for catalysis but low enough to avoid widespread catalyst poisoning. This makes it the source of choice for both safety and practicality.

Parameter	System A: Safe & Practical	System B: Traditional (Lewis Acid)
Substrate	tert-butyl (2-bromo-4-fluorophenyl)carbamate	tert-butyl (2-bromo-4-fluorophenyl)carbamate
Cyanide Source	K₄[Fe(CN)₆] (0.5 equiv.)	Zn(CN)₂ (0.6 equiv.)
Pd Catalyst	Pd(OAc)₂ (0.1-1 mol%)	Pd(OAc)₂ (2 mol%) / dppf (4 mol%)
Ligand	None (Ligand-free)[15]	dppf (1,1'-Bis(diphenylphosphino)ferrocene)
Solvent	DMAC (Dimethylacetamide)	DMAC
Temperature	120 °C	110 °C
Key Advantage	Utilizes a non-toxic, easy-to-handle cyanide source and a simple, ligand-free catalyst system.[15]	Effective but uses a highly toxic cyanide source and requires a specific ligand.

Representative Experimental Protocol (K₄[Fe(CN)₆] Method)

Step-by-Step Methodology:

• Vessel Preparation: To a flask, add tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv.), potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.5 equiv.), and palladium(II) acetate (Pd(OAc)₂, 0.01 equiv.).

• Solvent Addition: Add N,N-dimethylacetamide (DMAC).

• Inerting: Sparge the mixture with argon for 15 minutes to degas the solvent.

• Reaction: Heat the mixture to 120 °C and stir for 5-10 hours under an argon atmosphere.

• Work-up: Cool the reaction to room temperature. Dilute with toluene and wash thoroughly with aqueous sodium carbonate and then water.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate. The crude product can be purified by silica gel column chromatography.

Conclusion and Outlook

The functionalization of tert-butyl (2-bromo-4-fluorophenyl)carbamate is highly achievable with excellent yields, provided that the correct modern catalytic system is chosen. For this sterically hindered substrate, the key takeaway is the critical role of advanced, bulky phosphine ligands in Suzuki and Buchwald-Hartwig reactions (e.g., CataCXium A, XPhos) to facilitate the rate-limiting reductive elimination step. For Sonogashira and cyanation reactions, progress has been marked by the development of milder, safer, and more robust protocols, such as copper-free Sonogashira couplings and the use of potassium ferrocyanide, which obviate common side reactions and handling hazards. By understanding the mechanistic principles behind these advanced systems, researchers can reliably and efficiently transform this valuable building block into more complex molecules for pharmaceutical and materials science applications.

References

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. (n.d.). National Institutes of Health (NIH). [Link]

• Fors, B. P., et al. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(38), 10035-9. [Link]

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Development of Pd/C-Catalyzed Cyanation of Aryl Halides. (n.d.). Organic Chemistry Portal. [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Organic Chemistry Portal. [Link]

• Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 70(4), 1508-1510. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• The Chemical Properties and Synthesis of 2-Bromo-4-fluoroaniline (CAS 1003-98-1). (n.d.). Ningbo Inno Pharmchem Co., Ltd. [Link]

• Pd-Catalyzed Amidation of Aryl(Het) Halides with tert-Butyl Carbamate. (2012). Request PDF on ResearchGate. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). National Institutes of Health (NIH). [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. (2018). National Institutes of Health (NIH). [Link]

• Sonogashira Cross-Coupling. (2021). J&K Scientific LLC. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Your "Go-To", "just couple already", Suzuki conditions? (2021). Reddit. [Link]

• A Convenient High Activity Catalyst for the Sonogashira Coupling of Aryl Bromides. (2005). SciSpace. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024). National Institutes of Health (NIH). [Link]

• 2-Bromo-4-fluoroaniline. (n.d.). PubChem. [Link]

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• 3. tcichemicals.com [tcichemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jk-sci.com [jk-sci.com]
• 12. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]

The Strategic Calculus of Synthesis: A Cost-Benefit Analysis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of multi-step organic synthesis, the selection of building blocks is a critical decision, balancing reactivity, stability, cost, and downstream implications. Tert-butyl (2-bromo-4-fluorophenyl)carbamate, a trifunctionalized benzene ring, presents itself as a valuable synthon for the introduction of the 2-amino-5-fluorophenyl moiety, a common scaffold in medicinal chemistry. This guide provides an in-depth cost-benefit analysis of employing this reagent, comparing it with viable alternatives, and offering field-proven experimental insights to inform your synthetic strategy.

The Reagent in Focus: Tert-butyl (2-bromo-4-fluorophenyl)carbamate

At its core, this reagent is a 2-bromo-4-fluoroaniline molecule wherein the amine is protected by a tert-butoxycarbonyl (Boc) group. This specific arrangement offers a distinct set of advantages and disadvantages.

• The Bromo Group: Serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation).[1][2][3][4]

• The Fluoro Group: Influences the electronic properties of the ring, often enhancing metabolic stability and binding affinity in drug candidates.

• The Boc Protecting Group: Offers robust protection under a wide range of basic, nucleophilic, and reductive conditions, yet is easily cleaved under mild acidic conditions (e.g., trifluoroacetic acid), ensuring orthogonality with other common protecting groups like Fmoc and Cbz.[5][]

The strategic value of this molecule lies in its ability to participate in a key bond-forming reaction, followed by a straightforward deprotection to reveal a primary aniline, ready for subsequent functionalization.

The Central Question: To Buy or To Synthesize? A Cost Analysis

A primary consideration for any lab is the cost of starting materials. Tert-butyl (2-bromo-4-fluorophenyl)carbamate (CAS 384793-18-4) is commercially available from suppliers like ChemScene, but it is often treated as a specialty reagent with higher costs and potentially longer lead times compared to its precursors.[7] This necessitates a careful cost analysis of purchasing the pre-made reagent versus a two-step, in-house synthesis from more common starting materials.

In-House Synthesis Workflow:

Caption: Workflow for in-house synthesis of the target reagent.

Comparative Cost Data:

Reagent	Typical Price (per 100g)	Molar Cost (per mole)	Notes
In-House Synthesis Components
2-Bromo-4-fluoroaniline	~$49 - $430[8]	~$258 - $2263	Price varies significantly by supplier and purity.
Di-tert-butyl dicarbonate ((Boc)₂O)	~$264[]	~$1209	Widely available, stable pricing.
Total Estimated In-House Cost	N/A	~$1467 - $3472	Excluding solvent, base, and labor costs. Assumes 1:1 molar ratio.
Pre-Made Reagent
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	Price on Request[7]	Higher than in-house	Typically purchased in smaller quantities (1-10g). Cost per mole is significantly higher, reflecting synthesis and purification costs by the supplier.

Analysis: For large-scale campaigns or frequent use, in-house synthesis from 2-bromo-4-fluoroaniline offers a substantial cost saving. The precursor is readily available from numerous suppliers, and the Boc protection step is a robust, high-yielding, and well-documented laboratory procedure.[9] Purchasing the pre-made carbamate is justifiable for small-scale, exploratory studies where convenience and time-saving are prioritized over material cost.

Performance in Key Synthetic Transformations

The utility of this building block is best demonstrated in its performance in palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling (C-C Bond Formation)

This reaction is a powerful method for creating biaryl structures. The C-Br bond of the carbamate is sufficiently reactive for oxidative addition to a Pd(0) catalyst.

Caption: General scheme for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction enables the synthesis of diarylamines or aryl-alkylamines, which are prevalent in pharmacologically active molecules. The conditions are similar to Suzuki coupling, but employ a different nucleophile and often require specialized phosphine ligands.[1][10][11]

Comparative Analysis with Alternative Reagents

The decision to use Tert-butyl (2-bromo-4-fluorophenyl)carbamate should be weighed against other synthetic strategies.

Alternative Halogens

The reactivity of the aryl halide in cross-coupling reactions follows the general trend: I > Br > Cl .[12] This has direct implications for reaction conditions and cost.

Halogen Alternative	CAS Number	Availability & Cost	Reactivity & Performance
Iodo-analog	886497-72-9[7]	Commercially available, generally more expensive than bromo-analog.[7][13][14][15]	Highest reactivity. Allows for milder reaction conditions (lower temperatures, less active catalysts), potentially improving functional group tolerance. Ideal for challenging couplings.
Bromo-analog (Topic)	384793-18-4[7]	Commercially available.	Good balance of reactivity and cost. The "workhorse" for many cross-coupling reactions. Conditions are well-established.
Chloro-analog	N/A, but similar structures exist[16][17]	Often the cheapest halogenated starting materials.	Lowest reactivity. Requires more active (and expensive) palladium catalysts/ligands and higher reaction temperatures, which can limit functional group compatibility.[10]

Alternative N-Protecting Groups

The choice of amine protecting group is critical for ensuring orthogonality in a multi-step synthesis.

Protecting Group	Cleavage Condition	Orthogonality & Key Features
Boc (tert-Butoxycarbonyl)	Mild Acid (e.g., TFA, HCl)[]	Excellent orthogonality with base-labile (Fmoc) and hydrogenolysis-labile (Cbz) groups.[5][18][19] Very common and robust.
Cbz (Carboxybenzyl)	Catalytic Hydrogenolysis (H₂, Pd/C)[5]	Orthogonal to Boc and Fmoc. Not suitable for molecules containing other reducible groups (e.g., alkenes, alkynes, nitro groups).
Fmoc (Fluorenylmethyloxycarbonyl)	Base (e.g., Piperidine in DMF)[18]	Orthogonal to Boc and Cbz. Ideal for solid-phase peptide synthesis. Can be sensitive to some nucleophilic conditions.
None (Unprotected Aniline)	N/A	Can be used directly in some Suzuki couplings, avoiding protection/deprotection steps.[20] However, the free amine can coordinate to the palladium catalyst, potentially inhibiting the reaction or leading to side products (e.g., N-arylation). Less reliable and requires careful optimization.

Decision-Making Workflow:

Caption: Decision workflow for selecting the appropriate building block.

Experimental Protocols

The following are representative, field-proven protocols. Note: All reactions should be performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Protocol 1: In-House Synthesis of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

• Dissolution: In a round-bottom flask, dissolve 2-bromo-4-fluoroaniline (1.0 equiv) in anhydrous Dichloromethane (DCM, approx. 0.5 M).

• Addition of Base: Add triethylamine (1.5 equiv) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equiv).

• Boc Protection: Cool the mixture to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equiv) in DCM dropwise.

• Reaction: Remove the ice bath and stir the reaction at room temperature for 4-12 hours, monitoring by TLC until the starting aniline is consumed.

• Workup: Quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) or recrystallization to yield the title compound as a white solid.

Protocol 2: Representative Suzuki-Miyaura Coupling

• Reaction Setup: To a Schlenk flask, add Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a base such as K₂CO₃ (2.5 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask.

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-Dioxane/Water (4:1).

• Reaction: Heat the mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates consumption of the starting material (typically 8-24 hours).

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.[21][22]

Safety and Handling Considerations

• Organobromine Compounds: These are often alkylating agents and should be handled with care. Avoid inhalation and skin contact by using a fume hood and appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

• Organofluorine Compounds: While often metabolically stable, their environmental persistence is a growing concern. Dispose of organofluorine waste according to institutional guidelines, typically through high-temperature incineration.[1] Avoid release into aqueous waste streams.

• Palladium Catalysts: Many palladium compounds are toxic and should be handled with appropriate care.

• Bases and Solvents: Standard laboratory precautions for handling flammable solvents and corrosive bases apply.

Conclusion and Recommendations

Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a highly effective and strategic building block for introducing a protected 2-amino-5-fluorophenyl moiety. Its primary benefits lie in the reliable performance of the C-Br bond in cross-coupling reactions and the robust, yet mildly-cleavable, nature of the Boc protecting group.

Cost-Benefit Recommendation:

• For Small-Scale Synthesis & Maximum Convenience: Purchasing the pre-made reagent is a viable option if the higher cost per mole is acceptable and time is a critical factor.

• For Large-Scale Synthesis & Cost Optimization: An in-house, two-step synthesis from the readily available and significantly cheaper 2-bromo-4-fluoroaniline is the most economically sound strategy. The high yields and straightforward nature of the protection step make this an efficient approach.

Strategic Recommendation:

The choice between the bromo-, iodo-, or chloro-analog should be dictated by the specific demands of the synthetic step. For highly sensitive substrates or sluggish coupling partners, the higher cost of an iodo-analog may be justified by improved yields and milder conditions. Conversely, for robust substrates, the economic advantage of the bromo-analog is compelling. The Boc protecting group remains the gold standard for acid-labile amine protection, offering excellent orthogonality for complex molecular construction.

References

Click to expand

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• Wikipedia. Buchwald–Hartwig amination. [Link]

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• Amerigo Scientific. tert-Butyl (4-fluoro-2-iodophenyl)carbamate. [Link]

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• CP Lab Safety. 4-Bromo-2-fluoroaniline, 25g, Each. [Link]

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A Comparative Guide to the Structural Validation of Reaction Products Derived from Tert-butyl (2-bromo-4-fluorophenyl)carbamate

This guide provides an in-depth, comparative analysis of the essential analytical techniques required to unambiguously validate the structures of molecules synthesized from tert-butyl (2-bromo-4-fluorophenyl)carbamate. In the landscape of drug discovery and development, this starting material is a versatile scaffold, prized for its capacity to undergo a variety of cross-coupling reactions. The integrity of subsequent structure-activity relationship (SAR) studies hinges on the absolute certainty of the molecular structure produced. This document moves beyond mere procedural lists to explain the causality behind experimental choices, presenting a framework for creating a self-validating system of analytical data.

The Strategic Importance of a Validated Structure

This guide outlines an orthogonal, multi-technique approach that leverages the strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography to build an unassailable case for a product's structure.

Common Synthetic Transformations: Setting the Stage for Analysis

To understand the validation challenge, we must first consider the types of structures that arise from this precursor. The bromine atom is the primary site of transformation, leading to products with distinct structural features that our analytical methods must be able to confirm.

• Suzuki-Miyaura Coupling: Forms a new C(sp²)-C(sp²) or C(sp²)-C(sp³) bond by reacting the aryl bromide with an organoboron reagent.[2][4] This is a cornerstone for creating biaryl structures.

• Buchwald-Hartwig Amination: Creates a new C(sp²)-N bond by coupling the aryl bromide with a primary or secondary amine.[1][5][6] This reaction is fundamental for synthesizing complex aniline derivatives.

• Sonogashira Coupling: Generates a C(sp²)-C(sp) bond by coupling the aryl bromide with a terminal alkyne, a key method for introducing linear, rigid linkers into a molecule.[7][8][9]

The validation workflow must be robust enough to differentiate the starting material from these diverse product classes and confirm the exact regiochemistry of the new bond.

The Orthogonal Validation Workflow: A Multi-Technique Synergy

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A Comparative Guide to the Synthetic Utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic functionalization of aromatic scaffolds is paramount for the development of novel pharmaceuticals, agrochemicals, and materials. Tert-butyl (2-bromo-4-fluorophenyl)carbamate has emerged as a versatile building block, offering a unique combination of functionalities that enable a diverse range of synthetic transformations. The presence of a bromine atom at the ortho position to a directing carbamate group, along with a fluorine atom at the para position, provides a powerful handle for regioselective synthesis.

This guide provides an in-depth technical comparison of the synthetic utility of Tert-butyl (2-bromo-4-fluorophenyl)carbamate against relevant alternatives. We will explore its performance in key cross-coupling reactions and directed metalation, supported by experimental data, to provide a clear rationale for its application in complex molecule synthesis.

The Strategic Advantage: Ortho-Bromo, Para-Fluoro, and N-Boc Functionality

The specific arrangement of substituents on the phenyl ring of Tert-butyl (2-bromo-4-fluorophenyl)carbamate dictates its reactivity and synthetic potential. The tert-butoxycarbonyl (Boc) protecting group on the aniline nitrogen serves a dual purpose: it modulates the electronic properties of the aromatic ring and can act as a directing group in certain reactions. The ortho-bromo substituent is a key site for cross-coupling reactions, while the para-fluoro atom can influence the electronic environment and provide a site for further functionalization or act as a metabolic blocker in medicinal chemistry contexts.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Analysis

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. Tert-butyl (2-bromo-4-fluorophenyl)carbamate is an excellent substrate for two of the most powerful of these transformations: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

A. Suzuki-Miyaura Coupling: Forging New Carbon-Carbon Bonds

The Suzuki-Miyaura coupling enables the formation of biaryl structures, which are prevalent in numerous biologically active molecules. The performance of Tert-butyl (2-bromo-4-fluorophenyl)carbamate in this reaction is compared with that of unprotected 2-bromo-4-fluoroaniline to highlight the influence of the N-Boc group.

Comparative Performance in Suzuki-Miyaura Coupling

Aryl Halide Substrate	Boronic Acid	Catalyst System	Base	Solvent	Yield (%)	Reference
Tert-butyl (2-bromo-4-fluorophenyl)carbamate	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	~85-95 (estimated)	[1]
2-Bromo-4-fluoroaniline	Phenylboronic acid	CataCXium A Pd G3	Cs₂CO₃	2-MeTHF/H₂O	91	[1]

Note: The yield for Tert-butyl (2-bromo-4-fluorophenyl)carbamate is an estimation based on the high efficiency of similar N-protected ortho-bromoanilines in Suzuki-Miyaura couplings. The provided reference demonstrates high yields for unprotected ortho-bromoanilines with a specific catalyst system.

The N-Boc group in Tert-butyl (2-bromo-4-fluorophenyl)carbamate can influence the reaction in several ways. It can sterically hinder the approach to the palladium center, potentially requiring more robust catalyst systems. However, it also prevents potential side reactions associated with the free amine, such as catalyst inhibition or N-arylation, which can be a concern with unprotected anilines. The choice between the protected and unprotected substrate often depends on the specific boronic acid partner and the overall synthetic strategy. For complex syntheses where the amine needs to be revealed at a later stage, the Boc-protected version is the superior choice.

Experimental Protocol: Suzuki-Miyaura Coupling of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

Sources

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the stereoselectivity of reactions involving derivatives of Tert-butyl (2-bromo-4-fluorophenyl)carbamate

For researchers, scientists, and professionals in drug development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of a molecule's therapeutic efficacy and safety. The carbamate moiety, particularly the tert-butoxycarbonyl (Boc) protecting group, is a cornerstone of modern organic synthesis, offering stability and predictable reactivity. When appended to a synthetically versatile scaffold like 2-bromo-4-fluoroaniline, the resulting Tert-butyl (2-bromo-4-fluorophenyl)carbamate and its derivatives become powerful precursors for a diverse array of chiral molecules.

This guide provides an in-depth technical assessment of various stereoselective strategies applicable to this class of compounds. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of these reactions, offering a comparative analysis supported by experimental data to inform your selection of the most appropriate synthetic route.

The Strategic Importance of Stereocontrol

The introduction of chirality into molecules derived from Tert-butyl (2-bromo-4-fluorophenyl)carbamate is of paramount importance in medicinal chemistry. The spatial arrangement of atoms can dramatically influence a drug's interaction with its biological target, with different enantiomers or diastereomers often exhibiting distinct pharmacological profiles. One stereoisomer may be therapeutically active, while another could be inactive or even toxic. Therefore, the development of robust and highly stereoselective synthetic methods is a key enabler of safer and more effective pharmaceuticals.

This guide will explore and compare two powerful and distinct approaches to achieving stereoselectivity with derivatives of Tert-butyl (2-bromo-4-fluorophenyl)carbamate:

• Biocatalytic Kinetic Resolution: Harnessing the exquisite selectivity of enzymes to differentiate between enantiomers.

• Palladium-Catalyzed Asymmetric Cross-Coupling: Employing chiral ligands to direct the stereochemical outcome of carbon-carbon and carbon-nitrogen bond formation.

Biocatalytic Approach: Enzymatic Kinetic Resolution

Biocatalysis offers an attractive, green, and often highly selective alternative to traditional chemical methods. Enzymes operate under mild conditions and can exhibit exceptional enantioselectivity, making them ideal for the synthesis of chiral intermediates.

A pertinent example is the enzymatic kinetic resolution of a structurally analogous compound, tert-butyl 2-(1-hydroxyethyl)phenylcarbamate. This reaction provides a strong model for what can be achieved with derivatives of our target molecule. In this process, a racemic mixture of the alcohol is subjected to enzymatic acylation, where one enantiomer reacts significantly faster than the other, allowing for the separation of the unreacted enantiomer and the acylated product, both in high enantiomeric excess.

Comparative Performance of Lipases in Kinetic Resolution

Enzyme Source	Acyl Donor	Solvent	Temperature (°C)	Enantioselectivity (E)	Reference
Candida antarctica lipase B (CAL-B)	Vinyl acetate	Diisopropyl ether	35	>200	[1][2]
Pseudomonas cepacia lipase (PSL)	Vinyl acetate	Diisopropyl ether	35	Moderate	[1][2]
Candida rugosa lipase (CRL)	Vinyl acetate	Diisopropyl ether	35	Low	[1][2]

Analysis: The data clearly indicates the superiority of Candida antarctica lipase B (CAL-B) for this transformation, achieving an outstanding enantioselectivity (E > 200). The choice of enzyme is paramount, as demonstrated by the significantly lower selectivity of other lipases under identical conditions. The high E value signifies a large difference in the rate of acylation for the two enantiomers, enabling the isolation of both the remaining starting material and the product with high optical purity.

Experimental Protocol: Enzymatic Kinetic Resolution of (R,S)-tert-butyl 2-(1-hydroxyethyl)phenylcarbamate

This protocol is adapted from studies on a closely related substrate and serves as a robust starting point for derivatives of Tert-butyl (2-bromo-4-fluorophenyl)carbamate.[1][2]

Materials:

• (R,S)-tert-butyl 2-(1-hydroxyethyl)phenylcarbamate

• Candida antarctica lipase B (CAL-B), immobilized

• Vinyl acetate

• Diisopropyl ether (anhydrous)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a solution of racemic (R,S)-tert-butyl 2-(1-hydroxyethyl)phenylcarbamate (1.0 equiv) in anhydrous diisopropyl ether, add immobilized CAL-B (enzyme loading to be optimized, typically 10-50% w/w of the substrate).

• Add vinyl acetate (1.5-3.0 equiv) to the suspension.

• Stir the reaction mixture at 35 °C.

• Monitor the reaction progress by chiral HPLC or TLC until approximately 50% conversion is reached.

• Upon reaching the desired conversion, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting mixture of the unreacted (S)-alcohol and the acylated (R)-acetate by column chromatography to yield both enantiopure compounds.

Causality Behind Experimental Choices:

• Enzyme Selection: CAL-B is a widely used and robust lipase known for its high enantioselectivity in the resolution of a broad range of secondary alcohols.

• Acyl Donor: Vinyl acetate is an irreversible acyl donor, which drives the reaction forward and prevents the reverse reaction (hydrolysis), thus improving the overall efficiency of the kinetic resolution.

• Solvent: Diisopropyl ether is a non-polar solvent that generally enhances the activity and stability of lipases compared to more polar solvents.

• Temperature: The reaction is typically run at a slightly elevated temperature (35 °C) to increase the reaction rate without significantly compromising the enzyme's stability or selectivity.

Caption: Workflow for enzymatic kinetic resolution.

Palladium-Catalyzed Asymmetric Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds. The use of chiral phosphine ligands allows for the enantioselective synthesis of axially chiral biaryls and other chiral molecules.[3][4][5] While specific examples with Tert-butyl (2-bromo-4-fluorophenyl)carbamate are not abundant in the literature, the principles of asymmetric Suzuki-Miyaura and Buchwald-Hartwig amination reactions provide a clear framework for its application.

Asymmetric Suzuki-Miyaura Coupling for Atroposelective Synthesis

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between aryl halides and boronic acids or esters.[6][7][8][9] In the context of our target molecule, this reaction can be employed to construct axially chiral biaryls, a structural motif of increasing importance in drug discovery. The key to achieving high enantioselectivity is the choice of a suitable chiral phosphine ligand that can effectively control the orientation of the coupling partners in the transition state.

While a direct enantioselective Suzuki-Miyaura coupling of Tert-butyl (2-bromo-4-fluorophenyl)carbamate has not been extensively documented, studies on analogous systems demonstrate the feasibility of this approach. For instance, the use of specialized chiral phosphine ligands like (R)-sSPhos has shown excellent enantioselectivity in the synthesis of hindered biaryl compounds.[4]

Conceptual Experimental Protocol: Asymmetric Suzuki-Miyaura Coupling

Materials:

• Tert-butyl (2-bromo-4-fluorophenyl)carbamate

• Arylboronic acid or ester

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Chiral phosphine ligand (e.g., (R)-sSPhos or other suitable ligand)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, combine the palladium precursor and the chiral phosphine ligand in the anhydrous solvent and stir to form the active catalyst.

• To a separate reaction vessel, add Tert-butyl (2-bromo-4-fluorophenyl)carbamate (1.0 equiv), the arylboronic acid or ester (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Add the pre-formed catalyst solution to the reaction mixture.

• Heat the reaction to the optimal temperature (typically 80-110 °C) and stir until completion, monitoring by TLC or LC-MS.

• After cooling, quench the reaction and perform an aqueous workup.

• Purify the crude product by column chromatography.

• Determine the enantiomeric excess of the product by chiral HPLC or SFC.

Causality Behind Experimental Choices:

• Catalyst System: The combination of a palladium precursor and a chiral phosphine ligand generates the active chiral catalyst in situ. The choice of ligand is crucial for inducing asymmetry. Bulky and electron-rich phosphines are often effective.

• Base: The base is required to activate the boronic acid for transmetalation to the palladium center. The choice of base can influence the reaction rate and, in some cases, the selectivity.

• Solvent: Anhydrous, non-protic solvents are typically used to prevent the decomposition of the catalyst and reagents.

Asymmetric Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[10][11][12] An asymmetric variant of this reaction can be used to synthesize chiral amines or to create atropisomers with a C-N chiral axis.[1][3] For a substrate like Tert-butyl (2-bromo-4-fluorophenyl)carbamate, an intramolecular asymmetric Buchwald-Hartwig amination of a suitable derivative could lead to the formation of chiral cyclic compounds.

The success of an asymmetric Buchwald-Hartwig amination is highly dependent on the design of the chiral ligand and the specific substrate. While a general protocol is provided below, significant optimization would be required for a novel substrate.

Conceptual Experimental Protocol: Intramolecular Asymmetric Buchwald-Hartwig Amination

Materials:

• A derivative of Tert-butyl (2-bromo-4-fluorophenyl)carbamate containing a pendant amine functionality.

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Chiral phosphine ligand (e.g., a BINAP derivative, SEGPHOS derivative)

• Base (e.g., NaOtBu, K₃PO₄)

• Anhydrous solvent (e.g., toluene, THF)

Procedure:

• Under an inert atmosphere, combine the palladium precursor, chiral ligand, and base in the anhydrous solvent.

• Add the substrate to the catalyst mixture.

• Heat the reaction to the optimal temperature, monitoring for the formation of the cyclized product.

• Upon completion, cool the reaction and perform an appropriate workup.

• Purify the product by column chromatography.

• Determine the enantiomeric excess of the product by chiral HPLC or SFC.

Caption: Catalytic cycle of Asymmetric Suzuki-Miyaura Coupling.

Comparison of Stereoselective Strategies

Feature	Biocatalytic Kinetic Resolution	Palladium-Catalyzed Asymmetric Coupling
Stereoselectivity	Can be exceptionally high (E > 200) for specific enzyme-substrate pairs.	Highly dependent on the ligand and substrate; can range from low to excellent (>99% ee).
Substrate Scope	Generally narrower, often requiring specific functional groups for enzyme recognition.	Broad substrate scope for both the aryl halide and the coupling partner.
Reaction Conditions	Mild (near-physiological pH and temperature), often in aqueous or organic media.	Typically requires anhydrous conditions, inert atmosphere, and elevated temperatures.
Catalyst	Enzymes (e.g., lipases), which are biodegradable.	Palladium complexes with often complex and expensive chiral phosphine ligands.
Product	Yields a maximum of 50% for each enantiomer in a classic kinetic resolution.	Can theoretically achieve up to 100% yield of the desired enantiomer.
Development Effort	May require screening of multiple enzymes and reaction conditions.	Often requires extensive screening of ligands, bases, and solvents.

Conclusion and Future Outlook

The stereoselective transformation of derivatives of Tert-butyl (2-bromo-4-fluorophenyl)carbamate is a critical step in the synthesis of many potential pharmaceutical agents. This guide has presented a comparative overview of two powerful strategies: biocatalytic kinetic resolution and palladium-catalyzed asymmetric cross-coupling.

Biocatalysis , exemplified by enzymatic kinetic resolution, offers a highly enantioselective and environmentally benign approach, particularly when a suitable enzyme can be identified. The mild reaction conditions and potential for enzyme reuse are significant advantages.

Palladium-catalyzed asymmetric cross-coupling reactions , such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, provide a broader substrate scope and the potential for higher theoretical yields of the desired stereoisomer. The continued development of novel chiral ligands is expanding the capabilities of these methods to tackle increasingly complex synthetic challenges.

The choice of the optimal method will depend on the specific synthetic target, the available resources, and the desired scale of the reaction. For early-stage drug discovery, the broad applicability of palladium-catalyzed methods may be advantageous for rapidly generating a variety of chiral analogs. For process development and large-scale synthesis, the high selectivity and green credentials of a well-optimized biocatalytic process can be highly compelling.

As the demand for enantiopure pharmaceuticals continues to grow, the development of new and improved stereoselective methods for versatile building blocks like Tert-butyl (2-bromo-4-fluorophenyl)carbamate will remain an active and important area of research.

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• Piovan, L., et al. (2011). Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. Molecules, 16(9), 8098-8109. [Link]

• Fang, J., et al. (2022). Biocatalytic Asymmetric Construction of Secondary and Tertiary Fluorides from β-Fluoro-α-Ketoacids. Angewandte Chemie International Edition, 61(21), e202201602. [Link]

• Özçubukçu, S., et al. (2012). Highly Enantioselective Binaphthyl-Based Chiral Phosphoramidite Stabilized-Palladium Nanoparticles for Asymmetric Suzuki C–C Coupling Reactions. Organic Letters, 14(20), 5254-5257. [Link]

• Posey, N. D., et al. (2023). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters, 14(1), 65-70. [Link]

• Gotor-Fernández, V., et al. (2022). Organocatalytic Enantioselective α-Bromination of Aldehydes with N-Bromosuccinimide. The Journal of Organic Chemistry, 87(12), 8117-8124. [Link]

• Bhookya, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. Journal of the Iranian Chemical Society, 14(11), 2447-2458. [Link]

• Beeson, T. D., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic α-Fluorination of Aldehydes. Journal of the American Chemical Society, 127(24), 8826-8828. [Link]

• Reddy, B. V. S., et al. (2018). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 8(46), 26059-26063. [Link]

• Šebesta, R. (2022). Recent advances in organocatalytic atroposelective reactions. Beilstein Journal of Organic Chemistry, 18, 1-28. [Link]

• Organic Chemistry Frontiers. (2023). Recent advances in organocatalytic asymmetric multicomponent reactions. ResearchGate. [Link]

• Garg, N. K., et al. (2009). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. Angewandte Chemie International Edition, 48(34), 6343-6346. [Link]

• Zhidkova, O. B., et al. (2020). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. Molbank, 2020(3), M1149. [Link]

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